Hexahydro-1,3-isobenzofurandione-d8

Core Science & Biosynthesis

Technical Guide: Hexahydro-1,3-isobenzofurandione-d8 (CAS: 89614-24-4)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Hexahydro-1,3-isobenzofurandione-d8, a deuterated analog of hexahydrophthalic anhydride. This document is intended for researchers and professionals in drug development and analytical sciences, offering detailed information on its properties, applications as an internal standard, and relevant experimental protocols.

Core Compound Properties

Hexahydro-1,3-isobenzofurandione-d8 is a stable, isotopically labeled form of 1,2-Cyclohexanedicarboxylic anhydride. The incorporation of eight deuterium atoms results in a higher molecular weight compared to its unlabeled counterpart, making it an ideal internal standard for quantitative analysis using mass spectrometry.

Table 1: Physicochemical Properties

Property	Value
CAS Number	89614-24-4
Molecular Formula	C₈H₂D₈O₃[1][2]
Molecular Weight	162.21 g/mol [1][2]
Synonyms	1,2-Cyclohexanedicarboxylic Anhydride-d8, 1,2-Cyclohexanedicarboxylic Acid Anhydride-d8[1]
Unlabeled CAS No.	85-42-7[1]

Application in Isotope Dilution Mass Spectrometry

Hexahydro-1,3-isobenzofurandione-d8 serves as a high-fidelity internal standard in isotope dilution mass spectrometry (IDMS). This analytical technique is a cornerstone for accurate quantification in complex matrices, such as biological fluids and environmental samples. The fundamental principle of IDMS lies in the addition of a known quantity of an isotopically labeled standard to a sample before processing. As the deuterated standard is chemically identical to the analyte, it experiences the same physical and chemical effects during sample preparation, chromatography, and ionization. This co-elution and co-ionization behavior allows for the correction of matrix effects and variations in instrument response, leading to highly accurate and precise measurements.

The use of a deuterated internal standard is particularly advantageous in methods requiring derivatization to enhance volatility or ionization efficiency, as is common for dicarboxylic anhydrides in gas chromatography-mass spectrometry (GC-MS).

Experimental Protocols

While specific application notes detailing the use of Hexahydro-1,3-isobenzofurandione-d8 are not widely published, a representative experimental protocol for the quantification of its unlabeled analog, hexahydrophthalic anhydride (HHPA), using GC-MS is presented below. In a typical IDMS application, a known amount of Hexahydro-1,3-isobenzofurandione-d8 would be added to the sample at the beginning of the sample preparation process.

Representative GC-MS Method for Hexahydrophthalic Anhydride Quantification

The following protocol is adapted from a validated method for the determination of HHPA in unsaturated polyester resins and demonstrates a common workflow where a deuterated internal standard would be employed.[3]

Objective: To quantify the concentration of hexahydrophthalic anhydride in a sample matrix.

Principle: The anhydride is first hydrolyzed to its corresponding dicarboxylic acid. Subsequently, the carboxylic acid is derivatized to its methyl ester to improve volatility for GC-MS analysis. A deuterated internal standard, Hexahydro-1,3-isobenzofurandione-d8, would be added prior to sample preparation to ensure accurate quantification.

Reagents and Materials:

• Sample containing hexahydrophthalic anhydride

• Hexahydro-1,3-isobenzofurandione-d8 (as internal standard)

• Trimethyloxonium tetrafluoroborate (TMO) for derivatization

• Sodium carbonate (Na₂CO₃)

• Sodium bicarbonate (NaHCO₃)

• Sodium chloride (NaCl)

• Methanol (for standard preparation)

• Water (HPLC grade)

• Unsaturated Polyester Resin (UPR) diluent (if applicable)

• 20 mL autosampler vials with magnetic stirring bars

Instrumentation:

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• VF-5ms analytical column (or equivalent)

• Autosampler with Solid-Phase Microextraction (SPME) capabilities (optional, for headspace analysis)

Procedure:

• Sample Preparation:

  • Transfer 2 mL of the diluted sample into a 20 mL autosampler vial containing a magnetic stirring bar.

  • Spike the sample with a known concentration of Hexahydro-1,3-isobenzofurandione-d8 solution.

  • For the creation of a calibration curve, add varying known concentrations of a certified hexahydrophthalic anhydride standard solution to blank matrix samples, each spiked with the same constant concentration of the deuterated internal standard.

• Hydrolysis and Derivatization:

  • The anhydride is hydrolyzed to cis- and trans-1,2-cyclohexanedicarboxylic acid (CHDA) within the aqueous sample matrix.

  • To convert the di-acids to their corresponding methyl esters, add approximately 20 mg of Na₂CO₃ while stirring.

  • Within 4 minutes, add approximately 30 mg of solid TMO in two portions.

  • After 1 minute, neutralize the solution by adding about 15 mg of NaHCO₃. Repeat this derivatization step.

• Extraction (Headspace SPME Example):

  • Add 0.5 g of NaCl to the vial to facilitate the release of volatile derivatives into the headspace.

  • The vial is then processed by an automated headspace SPME autosampler.

• GC-MS Analysis:

  • The SPME fiber containing the extracted analytes is introduced into the GC injector port.

  • The GC oven temperature program is optimized to separate the methyl esters of cis- and trans-CHDA from other matrix components.

  • The mass spectrometer is operated in electron ionization (EI) mode, and data is acquired in selected ion monitoring (SIM) mode for enhanced sensitivity and specificity.

Data Analysis

• The quantification of the native HHPA is based on the ratio of the peak area of the analyte to the peak area of the deuterated internal standard.

• A calibration curve is constructed by plotting the peak area ratio against the concentration of the unlabeled standards.

• The concentration of HHPA in the unknown samples is then determined from this calibration curve.

Quantitative Data

The following tables provide representative quantitative data that would be generated in a validated isotope dilution GC-MS method for hexahydrophthalic anhydride using Hexahydro-1,3-isobenzofurandione-d8 as an internal standard. The specific values for m/z transitions and retention times are based on the derivatized methyl esters of the analyte and standard.

Table 2: Representative GC-MS Parameters

Parameter	Value
GC Column	VF-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness[3]
Injector Temperature	300 °C[3]
Carrier Gas	Helium
Oven Program	Optimized for separation (e.g., initial hold at 60°C, ramp to 240°C)[3]
MS Ionization Mode	Electron Ionization (EI)
MS Acquisition Mode	Selected Ion Monitoring (SIM)

Table 3: Example Mass Spectrometric Data for Derivatized Analytes

Compound	Precursor Ion (m/z)	Quantifier Ion (m/z)	Qualifier Ion (m/z)
Hexahydrophthalic Anhydride (as dimethyl ester)	184 (M+)	81	153
Hexahydro-1,3-isobenzofurandione-d8 (as dimethyl ester)	192 (M+)	89	161

Note: The specific ions would be determined during method development and validation. The provided m/z values are illustrative based on expected fragmentation patterns.

Table 4: Typical Method Validation Parameters

Parameter	Typical Value
Linearity (R²)	> 0.99
Limit of Detection (LOD)	2.9 pg (for cis-isomer)[3]
Limit of Quantification (LOQ)	14.5 pg (for cis-isomer)[3]
Accuracy (% Recovery)	85-115%
Precision (%RSD)	< 15%

Note: LOD and LOQ values are from a study on the unlabeled compound and serve as an example of the sensitivity achievable with this type of analysis.[3]

Visualizations

The following diagrams illustrate the logical workflow of the analytical method and the relationship between the analyte and the internal standard.

Caption: Experimental workflow for the quantification of hexahydrophthalic anhydride.

Caption: Principle of isotope dilution using a deuterated internal standard.

Signaling Pathways

Currently, there is no scientific literature available that describes a direct involvement of Hexahydro-1,3-isobenzofurandione or its deuterated form in specific biological signaling pathways. Its primary role in a research context is as an analytical tool for the precise quantification of its unlabeled analog. Any biological effects would be attributed to the unlabeled hexahydrophthalic anhydride.

Conclusion

Hexahydro-1,3-isobenzofurandione-d8 is an essential tool for any research or quality control laboratory performing quantitative analysis of hexahydrophthalic anhydride. Its use as an internal standard in isotope dilution mass spectrometry provides a robust and reliable method for obtaining accurate and precise results, overcoming the challenges associated with complex sample matrices and instrumental variability. The experimental protocols and data presented in this guide offer a comprehensive framework for the application of this deuterated standard in a modern analytical workflow.

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. quantification of organic acids by deuterated standards - Chromatography Forum [chromforum.org]
• 3. researchgate.net [researchgate.net]

Molecular weight of Hexahydro-1,3-isobenzofurandione-d8

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on Hexahydro-1,3-isobenzofurandione-d8, a deuterated analog of Hexahydro-1,3-isobenzofurandione. The inclusion of deuterium makes it a valuable tool in pharmaceutical research, particularly in metabolic and pharmacokinetic studies.

Core Compound Data

Hexahydro-1,3-isobenzofurandione-d8 is the heavy-isotope labeled version of 1,2-Cyclohexanedicarboxylic anhydride. The substitution of eight hydrogen atoms with deuterium significantly increases its molecular weight, allowing it to be distinguished from its non-deuterated counterpart by mass spectrometry. This property is fundamental to its application as an internal standard in quantitative bioanalysis.

Quantitative Data Summary

For ease of comparison, the key physical and chemical properties of both the deuterated compound and its standard isotopologue are summarized below.

Property	Hexahydro-1,3-isobenzofurandione-d8	Hexahydro-1,3-isobenzofurandione
Molecular Weight	162.21[1]	154.16[2][3]
Molecular Formula	C₈H₂D₈O₃[1][4]	C₈H₁₀O₃[2][3]
CAS Number	Not explicitly available; Varies by supplier	85-42-7[2][3]
Alternate Names	1,2-Cyclohexanedicarboxylic Anhydride-d8[1]	1,2-Cyclohexanedicarboxylic anhydride, HHPA[2][5]

The Role of Deuteration in Drug Development

Deuteration, the process of replacing hydrogen with its heavier, stable isotope deuterium, is a critical technique in modern drug discovery and development.[6][7] While chemically similar, the carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This difference can lead to a slower rate of metabolic breakdown at specific sites in a molecule, a phenomenon known as the kinetic isotope effect.[]

This modification can offer several advantages:

• Improved Metabolic Stability: Drugs can be made more resistant to metabolic processes, potentially increasing their half-life and reducing dosing frequency.[7]

• Enhanced Safety Profiles: By altering metabolic pathways, deuteration can reduce the formation of toxic metabolites.[7]

• Increased Efficacy: A more stable pharmacokinetic profile can lead to more consistent therapeutic effects.[9]

Deuterated compounds are pivotal in pharmacokinetic studies, where they serve as ideal internal standards for quantifying the non-deuterated drug in biological samples.[6]

Experimental Protocols

Due to its nature as a stable isotope-labeled internal standard, Hexahydro-1,3-isobenzofurandione-d8 is primarily utilized in quantitative analysis via mass spectrometry. Below is a representative protocol for its use in a pharmacokinetic study employing Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS).

Protocol: Quantification of a Target Analyte in Plasma using a Deuterated Internal Standard

1. Objective: To accurately determine the concentration of a target analyte (e.g., Hexahydro-1,3-isobenzofurandione) in plasma samples over time following administration.

2. Materials:

• Target Analyte (e.g., Hexahydro-1,3-isobenzofurandione)

• Internal Standard (IS): Hexahydro-1,3-isobenzofurandione-d8

• Control plasma (e.g., human, rat)

• Acetonitrile (ACN) with 0.1% formic acid (Protein Precipitation Solution)

• Methanol and Deionized Water (Mobile Phases)

• LC-MS/MS system with an electrospray ionization (ESI) source

3. Standard Preparation:

• Primary Stock Solutions (1 mg/mL): Prepare separate stock solutions of the target analyte and the d8-Internal Standard in methanol.

• Calibration Standards (CS): Serially dilute the analyte stock solution with control plasma to prepare a calibration curve ranging from 1 ng/mL to 1000 ng/mL.

• Quality Control (QC) Samples: Prepare QC samples in control plasma at low, medium, and high concentrations, independent of the calibration standards.

• Internal Standard Working Solution (50 ng/mL): Dilute the d8-IS primary stock with ACN.

4. Sample Preparation (Protein Precipitation):

• a. Aliquot 50 µL of each plasma sample (calibrator, QC, or unknown study sample) into a 1.5 mL microcentrifuge tube.

• b. Add 150 µL of the Internal Standard Working Solution (containing Hexahydro-1,3-isobenzofurandione-d8) to every tube. This step adds a fixed amount of IS to each sample.

• c. Vortex each tube for 30 seconds to precipitate plasma proteins.

• d. Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated protein.

• e. Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

5. LC-MS/MS Analysis:

• LC Column: C18 reverse-phase column.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Methanol.

• Gradient: Run a suitable gradient to separate the analyte from matrix components (e.g., 5% to 95% B over 5 minutes).

• Injection Volume: 5 µL.

• Mass Spectrometry: Operate in Multiple Reaction Monitoring (MRM) mode.

  • Monitor the specific precursor-to-product ion transition for the target analyte.

  • Simultaneously monitor the specific precursor-to-product ion transition for Hexahydro-1,3-isobenzofurandione-d8. The mass difference ensures no overlap.

6. Data Analysis:

• a. Integrate the peak areas for both the analyte and the d8-IS in each sample.

• b. Calculate the Peak Area Ratio (Analyte Area / IS Area).

• c. Construct a calibration curve by plotting the Peak Area Ratio against the nominal concentration of the calibration standards.

• d. Use the regression equation from the calibration curve to determine the concentration of the analyte in the unknown and QC samples. The stable concentration of the d8-IS corrects for variations in sample preparation and instrument response.

Visualizations

The following diagrams illustrate key logical workflows relevant to the use of deuterated compounds in pharmaceutical research.

Caption: Workflow for a typical pharmacokinetic study using a deuterated internal standard.

Caption: Logical process for using deuteration to optimize a lead drug candidate.

References

• 1. scbt.com [scbt.com]
• 2. 1,3-Isobenzofurandione, hexahydro- [webbook.nist.gov]
• 3. Hexahydro-1,3-isobenzofurandione | LGC Standards [lgcstandards.com]
• 4. advatechgroup.com [advatechgroup.com]
• 5. 1,3-Isobenzofurandione, hexahydro- (CAS 85-42-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 6. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 7. 5 Benefits of Deuteration in Drug Discovery - Unibest Industrial Co., Ltd. [unibestpharm.com]
• 9. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Hexahydro-1,3-isobenzofurandione-d8: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of a feasible synthetic pathway for Hexahydro-1,3-isobenzofurandione-d8. The synthesis is proposed as a two-step process commencing with the well-established Diels-Alder reaction to form the unsaturated precursor, cis-4-Cyclohexene-1,2-dicarboxylic anhydride, followed by catalytic deuteration to yield the target deuterated compound. This document outlines detailed experimental protocols, presents quantitative data in a structured format, and includes visualizations of the synthetic workflow.

Synthetic Strategy

The synthesis of Hexahydro-1,3-isobenzofurandione-d8 is envisioned through a two-step reaction sequence. The initial step involves the [4+2] cycloaddition (Diels-Alder reaction) of 1,3-butadiene and maleic anhydride to produce cis-4-Cyclohexene-1,2-dicarboxylic anhydride. The second step is the catalytic deuteration of the cyclohexene ring of the intermediate using deuterium gas (D₂) to afford the desired Hexahydro-1,3-isobenzofurandione-d8.

Caption: Proposed two-step synthesis of Hexahydro-1,3-isobenzofurandione-d8.

Experimental Protocols

Step 1: Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Anhydride

This procedure is adapted from established methods for the Diels-Alder reaction between 1,3-butadiene and maleic anhydride.

Materials:

• Maleic anhydride (98 g, 1.0 mol)

• Benzene (250 mL, anhydrous)

• 1,3-Butadiene (liquefied, ~60 g, 1.1 mol)

• Petroleum ether (for washing)

Equipment:

• 1-L three-necked round-bottom flask

• Mechanical stirrer

• Gas inlet tube

• Reflux condenser

• Thermometer

• Heating mantle

• Ice bath

• Büchner funnel and filter flask

Procedure:

• In a fume hood, equip a 1-L three-necked round-bottom flask with a mechanical stirrer, a gas inlet tube extending below the surface of the reaction mixture, and a reflux condenser.

• To the flask, add maleic anhydride (98 g) and benzene (250 mL).

• Begin stirring the mixture and cool the flask in an ice bath.

• Carefully introduce liquefied 1,3-butadiene (~60 g) through the gas inlet tube.

• After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature.

• Gently heat the reaction mixture to reflux and maintain for 2-3 hours.

• After the reflux period, cool the reaction mixture to room temperature, and then further cool in an ice bath to induce crystallization.

• Collect the crystalline product by vacuum filtration using a Büchner funnel.

• Wash the crystals with cold petroleum ether.

• Dry the product in a vacuum oven at 50-60 °C.

Expected Yield: 90-95%

Step 2: Synthesis of Hexahydro-1,3-isobenzofurandione-d8

This proposed procedure is based on standard catalytic hydrogenation methods, adapted for deuteration.

Materials:

• cis-4-Cyclohexene-1,2-dicarboxylic anhydride (76 g, 0.5 mol)

• Palladium on carbon (5% Pd, 1-2 g)

• Ethyl acetate (250 mL, anhydrous)

• Deuterium gas (D₂)

Equipment:

• Parr hydrogenation apparatus or a similar high-pressure reactor

• Glass liner for the reactor

• Filter apparatus (e.g., Celite pad)

• Rotary evaporator

Procedure:

• Place cis-4-Cyclohexene-1,2-dicarboxylic anhydride (76 g) and 5% palladium on carbon (1-2 g) into the glass liner of the high-pressure reactor.

• Add ethyl acetate (250 mL) to dissolve the anhydride.

• Seal the reactor and purge the system with nitrogen gas, followed by purging with deuterium gas.

• Pressurize the reactor with deuterium gas to 3-4 atm (45-60 psi).

• Begin agitation and heat the mixture to 50-70 °C.

• Monitor the reaction progress by observing the pressure drop. The reaction is complete when the pressure stabilizes.

• Allow the reactor to cool to room temperature and carefully vent the excess deuterium gas in a well-ventilated fume hood.

• Filter the reaction mixture through a pad of Celite to remove the palladium catalyst.

• Rinse the Celite pad with a small amount of ethyl acetate.

• Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• The product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) if necessary.

Data Presentation

The following tables summarize the key quantitative data for the starting material, intermediate, and the non-deuterated final product. Data for the deuterated final product is predicted based on the non-deuterated analog.

Table 1: Physical and Chemical Properties

Compound	Molecular Formula	Molecular Weight ( g/mol )	Melting Point (°C)	Boiling Point (°C)
Maleic Anhydride	C₄H₂O₃	98.06	52-54	202
cis-4-Cyclohexene-1,2-dicarboxylic Anhydride	C₈H₈O₃	152.15	103-104[1]	195
cis-Hexahydro-1,3-isobenzofurandione	C₈H₁₀O₃	154.16	32-35	295
Hexahydro-1,3-isobenzofurandione-d8	C₈H₂D₈O₃	162.21	~32-35	~295

Table 2: Spectroscopic Data (for non-deuterated compounds)

Compound	¹H NMR (δ, ppm)	IR (cm⁻¹)
cis-4-Cyclohexene-1,2-dicarboxylic Anhydride	~5.9-6.0 (m, 2H, -CH=CH-), ~3.4-3.5 (m, 2H, -CH-CO-), ~2.2-2.6 (m, 4H, -CH₂-)[2][3]	~3100-3000 (=C-H stretch), ~1845 & ~1780 (C=O anhydride stretch), ~1230 (C-O stretch)[4][5]
cis-Hexahydro-1,3-isobenzofurandione	~2.9-3.1 (m, 2H, -CH-CO-), ~1.2-2.0 (m, 8H, -CH₂-)	~2940 & ~2860 (C-H stretch), ~1850 & ~1780 (C=O anhydride stretch), ~1220 (C-O stretch)[6]

Note: Spectroscopic data for Hexahydro-1,3-isobenzofurandione-d8 would show the absence of proton signals for the deuterated positions in ¹H NMR and the presence of C-D stretching frequencies in the IR spectrum (typically around 2100-2250 cm⁻¹).

Mandatory Visualizations

Experimental Workflow: Synthesis of cis-4-Cyclohexene-1,2-dicarboxylic Anhydride

Caption: Workflow for the Diels-Alder reaction.

Experimental Workflow: Synthesis of Hexahydro-1,3-isobenzofurandione-d8

Caption: Workflow for the catalytic deuteration step.

Deuterium Gas Suppliers

Deuterium gas is available from several specialized gas suppliers. For researchers in need of D₂, the following companies are potential sources:

• Matheson Tri-Gas[7]

• Cambridge Isotope Laboratories, Inc.

• Sigma-Aldrich (Merck)

• Zeochem[8]

• Silantes GmbH[9]

• Deutero GmbH[10]

• WestAir Gases & Equipment

It is recommended to contact these suppliers directly for information on purity, cylinder sizes, and pricing.

Disclaimer: This document provides a proposed synthetic route and experimental guidelines. All laboratory work should be conducted by trained professionals in a suitably equipped facility, with all appropriate safety precautions in place. The provided protocols may require optimization.

References

• 1. cis-4-Cyclohexene-1,2-dicarboxylic anhydride(935-79-5)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 2. brainly.com [brainly.com]
• 3. cis-1,2,3,6-Tetrahydrophthalic anhydride(935-79-5) 1H NMR [m.chemicalbook.com]
• 4. Solved This is an IR Spectrum of | Chegg.com [chegg.com]
• 5. scribd.com [scribd.com]
• 6. 1,3-Isobenzofurandione, hexahydro- [webbook.nist.gov]
• 7. thomasnet.com [thomasnet.com]
• 8. Deuterium Labeled Compounds | ZEOCHEM [zeochem.com]
• 9. Deuterium Gas (D2) - 98.0% to 99.9% isotope enrichment (CAS 7782-39-0) [silantes.com]
• 10. Deuterium Gas (D₂; CAS: 7782-39-0) | High Purity for Synthesis & Isotope Studies | Deutero GmbH - Deutero GmbH [deutero.de]

Commercial Suppliers and Technical Guide for Hexahydro-1,3-isobenzofurandione-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercial suppliers for Hexahydro-1,3-isobenzofurandione-d8, also known as 1,2-Cyclohexanedicarboxylic Anhydride-d8. It is intended to assist researchers, scientists, and drug development professionals in sourcing this deuterated compound and provides key technical information for its application.

Introduction to Hexahydro-1,3-isobenzofurandione-d8

Hexahydro-1,3-isobenzofurandione-d8 is a deuterated form of Hexahydro-1,3-isobenzofurandione. The replacement of hydrogen atoms with deuterium, a stable isotope of hydrogen, makes it a valuable tool in various scientific applications, particularly in mass spectrometry-based quantitative analysis where it can be used as an internal standard.[1][2][3] Deuterated compounds exhibit similar chemical properties to their non-deuterated counterparts but have a higher mass, allowing for their differentiation in mass spectrometric analysis. This property is crucial for correcting for analyte loss during sample preparation and analysis, thereby improving the accuracy and precision of quantitative methods.

Commercial Suppliers

Several chemical suppliers offer Hexahydro-1,3-isobenzofurandione-d8 for research and development purposes. The following table summarizes the key information for some of the prominent suppliers. Please note that availability and product specifications are subject to change and should be confirmed with the respective supplier.

Supplier	Product Name	Catalog Number	Molecular Formula	Molecular Weight	Additional Information
Santa Cruz Biotechnology, Inc.	Hexahydro-1,3-isobenzofurandione-d8	sc-211789	C₈H₂D₈O₃	162.21	For research use only. Certificate of Analysis available upon request.[4][5]
MedChemExpress	Hexahydro-1,3-isobenzofurandione-d8	HY-170244S	C₈H₂D₈O₃	162.21
Adva Tech Group Inc.	Hexahydro-1,3-isobenzofurandione-d8	C₈H₂D₈O₃	162.21	Inquire for purity and other specifications.[6]
LGC Standards	Hexahydro-1,3-isobenzofurandione-d8	TRC-H294022	C₈H₂D₈O₃	162.21	Certified reference material.[7]
CymitQuimica	Hexahydro-1,3-isobenzofurandione	C₈H₁₀O₃ (non-deuterated)	154.16	Offers the non-deuterated analog; inquire for custom synthesis of the deuterated version.[8]

Quantitative Data

Quantitative data, such as chemical purity and isotopic enrichment, are critical for the successful application of deuterated standards. While a specific Certificate of Analysis for Hexahydro-1,3-isobenzofurandione-d8 was not publicly available at the time of this guide's compilation, a representative Certificate of Analysis for the non-deuterated analog from a reputable supplier typically includes the following information. Researchers should request a lot-specific Certificate of Analysis from their chosen supplier for detailed quantitative data.

Table 2: Representative Data from a Certificate of Analysis (for the non-deuterated analog)

Parameter	Specification	Method
Purity	≥ 95%	Nuclear Magnetic Resonance (NMR) Spectroscopy
Identity	Conforms to structure	NMR Spectroscopy, Mass Spectrometry (MS)
Appearance	White to off-white solid	Visual Inspection

For Hexahydro-1,3-isobenzofurandione-d8, the isotopic purity or deuterium enrichment is a crucial parameter. This value, typically expressed as a percentage (e.g., >98 atom % D), indicates the extent of deuterium incorporation and is essential for accurate quantification. This information should be explicitly stated on the Certificate of Analysis provided by the supplier.

Experimental Protocols

Detailed experimental protocols for the use of Hexahydro-1,3-isobenzofurandione-d8 are not widely published. However, its primary application is as an internal standard in quantitative mass spectrometry. The following provides a general experimental workflow for its use.

General Workflow for Use as an Internal Standard

Caption: General workflow for using Hexahydro-1,3-isobenzofurandione-d8 as an internal standard in LC-MS/MS analysis.

Key Experimental Considerations:

• Concentration of Internal Standard: The concentration of the deuterated internal standard should be optimized to be within the linear range of the assay and comparable to the expected concentration of the analyte.

• Matrix Effects: While deuterated standards can compensate for matrix effects, it is crucial to evaluate and minimize these effects during method development.

• Stability: The stability of Hexahydro-1,3-isobenzofurandione-d8 in the chosen solvent and biological matrix should be assessed. The non-deuterated analog is noted to be moisture-sensitive.[8]

Synthesis

While this guide focuses on commercial suppliers, understanding the synthesis of related compounds can be valuable for researchers. The synthesis of cyclic anhydrides can be achieved through various methods, including the intramolecular dehydration of dicarboxylic acids.[9] A general approach for synthesizing cyclic anhydrides from dicarboxylic acids involves the use of a dehydrating agent. One reported method utilizes triphenylphosphine oxide and oxalyl chloride for the efficient synthesis of a range of cyclic anhydrides under mild conditions.[10]

The synthesis of deuterated compounds often involves using deuterated starting materials or reagents in a synthetic route analogous to that of the non-deuterated compound.

General Synthetic Pathway for Cyclic Anhydrides

Caption: Generalized reaction scheme for the synthesis of a cyclic anhydride from a dicarboxylic acid.

Conclusion

Hexahydro-1,3-isobenzofurandione-d8 is a valuable tool for researchers in various fields, particularly for quantitative analysis using mass spectrometry. This guide has provided an overview of commercial suppliers and key technical considerations for its use. For specific applications, it is imperative to obtain lot-specific quantitative data from the supplier and to perform thorough method development and validation. The provided workflow and synthetic overview offer a foundation for incorporating this deuterated compound into research protocols.

References

• 1. lcms.cz [lcms.cz]
• 2. juniperpublishers.com [juniperpublishers.com]
• 3. Deuterated Alkyl Sulfonium Salt Reagents; Importance of H/D Exchange Methods in Drug Discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scbt.com [scbt.com]
• 5. scbt.com [scbt.com]
• 6. advatechgroup.com [advatechgroup.com]
• 7. Hexahydro-1,3-isobenzofurandione-d8 | LGC Standards [lgcstandards.com]
• 8. Hexahydro-1,3-isobenzofurandione | CymitQuimica [cymitquimica.com]
• 9. m.youtube.com [m.youtube.com]
• 10. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Purity and Isotopic Enrichment of Hexahydro-1,3-isobenzofurandione-d8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the purity and isotopic enrichment of Hexahydro-1,3-isobenzofurandione-d8, a deuterated analog of hexahydrophthalic anhydride. This document is intended for researchers, scientists, and drug development professionals who utilize isotopically labeled compounds in their work. While specific batch data may vary, this guide outlines the typical quality control specifications, analytical methodologies, and a plausible synthetic route for this compound.

Data Presentation: Purity and Isotopic Enrichment

The quality of a deuterated standard is defined by its chemical purity and its isotopic enrichment. The following tables summarize the typical specifications for Hexahydro-1,3-isobenzofurandione-d8. It is important to note that users should always refer to the Certificate of Analysis (CoA) provided by the supplier for lot-specific data. Major suppliers like Toronto Research Chemicals (TRC) provide a complete analytical data package, including full spectroscopic analysis and a Certificate of Analysis specifying chemical purity by methods such as NMR, HPLC, and MS.[1][2]

Table 1: Representative Chemical Purity Data

Parameter	Specification	Analytical Method
Chemical Purity	≥ 98%	HPLC, GC-MS
Impurity Profile	Reportable	HPLC, GC-MS

Table 2: Representative Isotopic Enrichment Data

Parameter	Specification	Analytical Method
Deuterium Incorporation	≥ 98%	Mass Spectrometry, NMR
Isotopic Distribution
- d8	> 98%	Mass Spectrometry
- d7	< 2%	Mass Spectrometry
- d0 (unlabeled)	< 0.1%	Mass Spectrometry

Experimental Protocols

The following sections detail the methodologies used to determine the chemical purity and isotopic enrichment of Hexahydro-1,3-isobenzofurandione-d8.

Chemical Purity Determination by High-Performance Liquid Chromatography (HPLC)

Objective: To determine the chemical purity of Hexahydro-1,3-isobenzofurandione-d8 and to identify and quantify any non-deuterated or other chemical impurities.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Formic Acid (optional, for mobile phase modification)

Procedure:

• Sample Preparation: Accurately weigh approximately 1 mg of Hexahydro-1,3-isobenzofurandione-d8 and dissolve it in 1 mL of acetonitrile to prepare a 1 mg/mL stock solution. Further dilute as necessary.

• Chromatographic Conditions:

  • Mobile Phase: A gradient of acetonitrile and water. A typical gradient might start at 50% acetonitrile and increase to 95% over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 220 nm.

  • Injection Volume: 10 µL.

• Analysis: Inject the sample and record the chromatogram. The purity is calculated by dividing the peak area of the main component by the total area of all peaks, expressed as a percentage.

Isotopic Enrichment Analysis by Mass Spectrometry (MS)

Objective: To determine the isotopic enrichment and distribution of deuterium in Hexahydro-1,3-isobenzofurandione-d8. High-resolution mass spectrometry (HRMS) is a powerful tool for this purpose.[3][4]

Instrumentation:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) or a Liquid Chromatograph coupled to a High-Resolution Mass Spectrometer (LC-HRMS).

Procedure (using GC-MS):

• Sample Preparation: Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• GC Conditions:

  • Injector Temperature: 250 °C.

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 250 °C at 10 °C/min.

  • Carrier Gas: Helium.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 50-250.

• Data Analysis:

  • Acquire the mass spectrum of the analyte peak.

  • Determine the relative intensities of the molecular ion peaks corresponding to the different isotopologues (d0 to d8).

  • The isotopic enrichment is calculated based on the relative abundance of the d8 isotopologue compared to the sum of all isotopologues.

Structural Confirmation and Isotopic Purity by Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To confirm the chemical structure and assess the degree of deuteration at specific positions. A combination of ¹H and ²H NMR can provide accurate isotopic abundance.[5]

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher).

Procedure:

• Sample Preparation: Dissolve 5-10 mg of the sample in a deuterated solvent that does not have signals overlapping with the analyte (e.g., CDCl₃).

• ¹H NMR Analysis:

  • Acquire a standard ¹H NMR spectrum.

  • The absence or significant reduction of signals corresponding to the protons in the non-deuterated molecule confirms deuteration.

  • Residual proton signals can be integrated against a known internal standard to quantify the amount of non-deuterated or partially deuterated species.

• ²H NMR Analysis:

  • Acquire a ²H NMR spectrum.

  • The presence of signals will confirm the incorporation of deuterium. The chemical shifts will correspond to the positions of deuteration.

Visualizations: Synthesis and Analytical Workflow

The following diagrams illustrate a plausible synthetic pathway and the analytical workflow for quality control of Hexahydro-1,3-isobenzofurandione-d8.

Caption: Plausible synthesis of Hexahydro-1,3-isobenzofurandione-d8.

References

• 1. lubio.ch [lubio.ch]
• 2. LGC Group [www2.lgcgroup.com]
• 3. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 4. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. Determination of isotope abundance for deuterium-labeled compounds by quantitative 1 H NMR + 2 H NMR - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Safety Guide: Hexahydro-1,3-isobenzofurandione-d8

Disclaimer: No specific Safety Data Sheet (SDS) for Hexahydro-1,3-isobenzofurandione-d8 (a deuterated version of Hexahydro-1,3-isobenzofurandione) is publicly available. This guide has been compiled using data from the non-deuterated analog, Hexahydro-1,3-isobenzofurandione (CAS No. 85-42-7). The toxicological and chemical properties are expected to be very similar, as isotopic substitution of hydrogen with deuterium typically does not significantly alter a compound's chemical reactivity or hazard profile. This information is intended for researchers, scientists, and drug development professionals and should be used as a reference for safe handling.

Chemical Identification and Physical Properties

This section summarizes the key identifiers and physical and chemical properties of Hexahydro-1,3-isobenzofurandione.

Property	Value	Reference
Chemical Name	Hexahydro-1,3-isobenzofurandione	LGC Standards
Synonyms	1,2-Cyclohexanedicarboxylic anhydride, Hexahydrophthalic anhydride, HHPA	Haz-Map[1]
CAS Number	85-42-7 (for non-deuterated)	LGC Standards
Molecular Formula	C₈H₁₀O₃ (Non-deuterated) / C₈H₂D₈O₃ (Deuterated)	Santa Cruz Biotechnology[2]
Molecular Weight	154.16 g/mol (Non-deuterated) / 162.21 g/mol (Deuterated)	Santa Cruz Biotechnology[2]
Appearance	White solid with a low melting point, can also be a clear, colorless, viscous liquid.	CymitQuimica[3]
Melting Point	32 °C	PubChem[4]
Boiling Point	145 °C at 18 mm Hg	PubChem[4]
Vapor Pressure	0.05 mmHg	PubChem[4]
Solubility	Miscible with benzene, toluene, acetone, carbon tetrachloride, chloroform, ethanol, and ethyl acetate. Slightly soluble in petroleum ether.	PubChem[4]
Stability	Stable under normal conditions. Moisture sensitive; slowly decomposes in water to form acids.	Fisher Scientific[5]

Hazard Identification and GHS Classification

Hexahydro-1,3-isobenzofurandione is classified as a hazardous substance. The following table summarizes its GHS classification.

Hazard Class	Category	Hazard Statement
Serious Eye Damage/Eye Irritation	Category 1	H318: Causes serious eye damage.
Respiratory Sensitization	Category 1	H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.
Skin Sensitization	Category 1	H317: May cause an allergic skin reaction.

Signal Word: Danger

Hazard Pictograms:

Caption: GHS pictograms for Corrosion and Health Hazard.

Toxicological Data

The primary toxicological concerns are severe eye damage and sensitization of the skin and respiratory tract.[5] Quantitative toxicity data is limited.

Test	Species	Route	Value	Reference
LC50	Rat	Inhalation	> 1,100 mg/m³ / 4 hours	Haz-Map[1]

Experimental Protocols

The safety data presented are typically determined using standardized experimental protocols, such as those established by the Organisation for Economic Co-operation and Development (OECD).[6] These guidelines are internationally recognized for assessing chemical safety.[7]

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test is designed to assess the potential of a substance to cause eye irritation or damage.[8]

• Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an experimental animal (typically a rabbit). The other eye remains untreated and serves as a control. The eyes are observed and scored for irritation (corneal opacity, iritis, conjunctival redness, and chemosis) at specific intervals (e.g., 1, 24, 48, and 72 hours) after application.[8] The severity and reversibility of the effects are evaluated to classify the substance's hazard potential.

Skin Sensitization (OECD Guideline 429 - Local Lymph Node Assay)

This assay is used to determine if a substance can induce an allergic skin reaction.[9]

• Principle: The test substance is applied to the ears of mice for a set number of consecutive days. If the substance is a sensitizer, it will induce the proliferation of lymphocytes in the lymph nodes draining the application site. This proliferation is measured, often by incorporating a radioactive marker or through other methods, and a stimulation index is calculated. A stimulation index above a certain threshold indicates that the substance is a skin sensitizer.[9]

Acute Inhalation Toxicity (OECD Guideline 403)

This study evaluates the toxicity of a substance when inhaled.

• Principle: Animals, typically rats, are exposed to the test substance as a gas, vapor, or aerosol in a chamber for a defined period (usually 4 hours).[1] Multiple concentration groups are tested. The animals are observed for signs of toxicity and mortality during and after exposure. The concentration that is lethal to 50% of the test animals (LC50) is then determined.

Safe Handling and Personal Protective Equipment (PPE)

Given the hazardous nature of this compound, strict adherence to safety protocols is mandatory.

Engineering Controls

• Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation exposure.

• Ensure that an eyewash station and safety shower are readily accessible.[5]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure.

Caption: Workflow for selecting appropriate Personal Protective Equipment.

• Eye and Face Protection: Wear chemical splash goggles that meet EN166 or ANSI Z87.1 standards. A face shield should be worn in addition to goggles when there is a risk of splashing.[5]

• Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene).[5] Always inspect gloves for damage before use. Wear a lab coat, long pants, and closed-toe shoes to prevent skin contact.

• Respiratory Protection: If working with the solid form where dust may be generated, or if aerosols are possible, a NIOSH-approved respirator with an appropriate particulate filter is necessary.[5]

First Aid Measures

In case of exposure, immediate action is crucial.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[5]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. If skin irritation or a rash occurs, seek medical attention.[5]

• Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing. If respiratory symptoms (e.g., coughing, difficulty breathing) occur, seek immediate medical attention.[5]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[5]

Storage and Disposal

• Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. The compound is moisture-sensitive.[5]

• Disposal: Dispose of waste in accordance with local, regional, and national regulations. This material may be considered hazardous waste.[5]

References

• 1. Hexahydrophthalic anhydride, all isomers - Hazardous Agents | Haz-Map [haz-map.com]
• 2. scbt.com [scbt.com]
• 3. Hexahydro-1,3-isobenzofurandione | CymitQuimica [cymitquimica.com]
• 4. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 5. fishersci.com [fishersci.com]
• 6. oecd.org [oecd.org]
• 7. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 8. daikinchemicals.com [daikinchemicals.com]
• 9. Skin Sensitization Testing Needs and Data Uses by U.S. Regulatory and Research Agencies - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Storage and Stability of Deuterated Hexahydro-1,3-isobenzofurandione

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides comprehensive information on the appropriate storage, handling, and stability of deuterated Hexahydro-1,3-isobenzofurandione, a compound of interest in various research and development applications. The primary degradation pathway for this cyclic anhydride is hydrolysis, a factor that must be carefully managed to ensure the compound's integrity.[1]

Chemical and Physical Properties

Property	Value (for non-deuterated Hexahydro-1,3-isobenzofurandione)
Molecular Formula	C₈H₁₀O₃[2][3][4]
Molecular Weight	154.16 g/mol [3][4]
Appearance	White solid with a low melting point[4]
Synonyms	1,2-Cyclohexanedicarboxylic anhydride, Hexahydrophthalic anhydride, HHPA[3][5]
Primary Degradation Pathway	Hydrolysis[1]
Degradation Product	1,2-Cyclohexanedicarboxylic acid

Recommended Storage and Handling Protocols

The stability of deuterated Hexahydro-1,3-isobenzofurandione is paramount for the reliability of experimental results. The following storage and handling procedures are recommended to minimize degradation and isotopic exchange.

Parameter	Recommendation	Rationale
Temperature	Long-term: -20°C in a sealed container.[6] Short-term: 4°C.[6]	Lower temperatures significantly reduce the rate of potential degradation reactions, including hydrolysis.[1][7]
Atmosphere	Store under an inert atmosphere (e.g., argon or dry nitrogen).[6][8]	Minimizes contact with atmospheric moisture, which is the primary driver of hydrolysis.[1][8] Also prevents potential oxidation.
Light Exposure	Store in amber vials or in the dark.[6][7]	Protects the compound from potential photodegradation.[6][7]
Handling	Allow the container to equilibrate to room temperature before opening.[7] Use dry glassware and handle in a controlled, low-humidity environment (e.g., a glove box).[8][9]	Prevents condensation of atmospheric moisture onto the compound, which would initiate hydrolysis.[7][9]
Solvent Choice	For stock solutions, use anhydrous aprotic solvents. If aqueous solutions are necessary, use deuterated water (D₂O) and maintain a neutral pH.	Aprotic solvents will not participate in hydrolysis. Using D₂O for aqueous solutions can help to minimize H/D exchange.[6] Acidic or basic conditions can catalyze the hydrolysis of the anhydride ring.[1]

Stability Profile and Degradation Pathways

The primary factor affecting the stability of Hexahydro-1,3-isobenzofurandione is its susceptibility to hydrolysis. Deuteration is expected to have a kinetic isotope effect on this process, potentially slowing the rate of degradation.

Hydrolysis: The Primary Degradation Pathway

As a cyclic anhydride, the main degradation route for Hexahydro-1,3-isobenzofurandione is the hydrolytic cleavage of the anhydride ring to form the corresponding dicarboxylic acid.[1] This reaction is catalyzed by the presence of water and can be accelerated by acidic or basic conditions and elevated temperatures.[1]

Caption: Hydrolysis of deuterated Hexahydro-1,3-isobenzofurandione.

Deuterium Isotope Effect

The substitution of hydrogen with deuterium can alter the rate of chemical reactions, a phenomenon known as the kinetic isotope effect. For hydrolysis reactions where a C-H bond is not directly broken in the rate-determining step, a secondary deuterium isotope effect may be observed.[10] Studies on the hydrolysis of other anhydrides have reported such effects.[7] While the specific impact on deuterated Hexahydro-1,3-isobenzofurandione has not been quantified in the available literature, it is plausible that the rate of hydrolysis will differ from its non-deuterated counterpart.

Experimental Protocols for Stability Assessment

To quantitatively assess the stability of deuterated Hexahydro-1,3-isobenzofurandione, a validated stability-indicating analytical method is required. High-Performance Liquid Chromatography (HPLC) is a well-suited technique for this purpose.[1][4]

Forced Degradation Study Protocol

Forced degradation studies are essential to identify potential degradation products and to demonstrate the specificity of the analytical method.

• Preparation of Stock Solution: Prepare a stock solution of deuterated Hexahydro-1,3-isobenzofurandione in a suitable anhydrous aprotic solvent (e.g., acetonitrile).

• Stress Conditions:

  • Acidic Hydrolysis: Add 0.1 N HCl to an aliquot of the stock solution.

  • Basic Hydrolysis: Add 0.1 N NaOH to an aliquot of the stock solution.

  • Oxidative Degradation: Add 3% H₂O₂ to an aliquot of the stock solution.

  • Thermal Stress: Incubate an aliquot of the stock solution at 60°C.

  • Photolytic Stress: Expose an aliquot of the stock solution to UV light (e.g., 254 nm).

• Time Points: Sample the stressed solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization and Dilution: Neutralize the acidic and basic samples and dilute all samples to an appropriate concentration with the mobile phase before analysis.

• Analysis: Analyze the samples using the stability-indicating HPLC method described below.

Caption: Workflow for a forced degradation study.

Stability-Indicating HPLC-UV Method

This method is designed to separate the parent compound from its more polar hydrolysis product.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid. The formic acid helps to ensure consistent peak shapes.

  • Start with a higher percentage of water to retain the polar degradation product.

• Gradient Program (Example):

  • 0-2 min: 10% B

  • 2-15 min: Ramp to 90% B

  • 15-18 min: Hold at 90% B

  • 18-20 min: Return to 10% B

  • 20-25 min: Re-equilibration at 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: To be determined by analyzing the UV spectrum of the compound (a photodiode array detector is useful for this). A wavelength around 210-230 nm is often suitable for compounds with carbonyl groups.

• Injection Volume: 10 µL

• System Suitability:

  • Tailing Factor: Should be ≤ 2.0 for the parent compound peak.

  • Theoretical Plates: Should be ≥ 2000 for the parent compound peak.

  • Resolution: The resolution between the parent compound and its primary degradation peak should be ≥ 2.0.

Logical Relationships in Stability Management

The stability of deuterated Hexahydro-1,3-isobenzofurandione is directly influenced by the control of environmental factors.

Caption: Relationship between storage conditions and compound stability.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. benchchem.com [benchchem.com]
• 4. ijtsrd.com [ijtsrd.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Cyclic anhydride ring opening reactions: theory and application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. fiveable.me [fiveable.me]
• 9. Deuterium Isotope Effects on Acid-Base Equilibrium of Organic Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Secondary Deuterium Isotope Effects in the Reactions of Carboxylic Acid Derivatives (Journal Article) | OSTI.GOV [osti.gov]

A Comprehensive Technical Guide to Hexahydro-1,3-isobenzofurandione-d8 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Hexahydro-1,3-isobenzofurandione-d8, a deuterated analog of hexahydrophthalic anhydride, and its application as an internal standard in analytical chemistry. Given the limited availability of specific published applications for this deuterated standard, this document establishes a framework for its use based on established analytical principles and data from its non-deuterated counterpart.

Introduction to Hexahydro-1,3-isobenzofurandione-d8

Hexahydro-1,3-isobenzofurandione-d8 is the isotopically labeled form of Hexahydro-1,3-isobenzofurandione, also commonly known as hexahydrophthalic anhydride. In analytical chemistry, particularly in quantitative mass spectrometry, deuterated compounds are invaluable as internal standards. An ideal internal standard co-elutes chromatographically with the analyte of interest and exhibits similar ionization efficiency, but is distinguishable by its higher mass-to-charge ratio (m/z). This allows for the correction of analyte loss during sample preparation and variations in instrument response, leading to highly accurate and precise quantification.

The use of a stable isotope-labeled internal standard is considered the gold standard for quantitative analysis in complex matrices, a common requirement in drug development and toxicological studies.

Physicochemical Properties

The physicochemical properties of the deuterated and non-deuterated forms of Hexahydro-1,3-isobenzofurandione are summarized below. The properties of the d8 variant are expected to be nearly identical to its non-deuterated counterpart, with the primary difference being its molecular weight.

Property	Hexahydro-1,3-isobenzofurandione-d8	Hexahydro-1,3-isobenzofurandione
Molecular Formula	C₈H₂D₈O₃[1]	C₈H₁₀O₃[2][3][4]
Molecular Weight	162.21 g/mol [1][5]	154.16 g/mol
CAS Number	Not readily available	85-42-7[2][3]
Synonyms	1,2-Cyclohexanedicarboxylic Anhydride-d8; Aradur HY 925-d8[1]	1,2-Cyclohexanedicarboxylic anhydride; Hexahydrophthalic acid anhydride; HHPA[2]
Appearance	White Solid (inferred)	White Solid

Synthesis Overview

The synthesis of the non-deuterated Hexahydro-1,3-isobenzofurandione typically involves the catalytic hydrogenation of tetrahydrophthalic anhydride.[6][7] Tetrahydrophthalic anhydride itself is produced through a Diels-Alder reaction between maleic anhydride and 1,3-butadiene.[6][7] Another reported synthesis route is the reaction of cis-cyclohexane-1,2-dicarboxylic acid with oxalyl chloride.[8][9]

The synthesis of the deuterated analog, Hexahydro-1,3-isobenzofurandione-d8, would involve the use of deuterated precursors or reagents during the synthesis process. For instance, deuterated 1,3-butadiene could be used in the initial Diels-Alder reaction, or deuterium gas (D₂) could be employed during the catalytic hydrogenation step under specific conditions that promote H-D exchange on the saturated ring.

Application as an Internal Standard: A General Protocol by GC-MS

While specific methods detailing the use of Hexahydro-1,3-isobenzofurandione-d8 are not widely published, a robust analytical method can be developed based on common practices for similar small molecules using Gas Chromatography-Mass Spectrometry (GC-MS). The following is a representative protocol for the quantification of Hexahydro-1,3-isobenzofurandione in a liquid matrix (e.g., water or plasma).

References

• 1. scbt.com [scbt.com]
• 2. 1,3-Isobenzofurandione, hexahydro- [webbook.nist.gov]
• 3. 1,3-Isobenzofurandione, hexahydro- [webbook.nist.gov]
• 4. 1,3-Isobenzofurandione, hexahydro-, trans- [webbook.nist.gov]
• 5. scbt.com [scbt.com]
• 6. Page loading... [guidechem.com]
• 7. CN106674172A - Method for preparing hexahydrophthalic anhydride - Google Patents [patents.google.com]
• 8. Hexahydrophthalic anhydride synthesis - chemicalbook [chemicalbook.com]
• 9. Synthesis and Application of Hexahydrophthalic anhydride_Chemicalbook [chemicalbook.com]

An In-depth Technical Guide to the Applications of Deuterated Isobenzofuranone Derivatives

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide explores the strategic application of deuterium substitution in isobenzofuranone derivatives to enhance their therapeutic potential. It covers the underlying principles, synthesis, and the significant impact on pharmacokinetics and metabolic stability.

Introduction: The Rationale for Deuteration

Isobenzofuranones, also known as phthalides, are a class of γ-lactone-containing heterocyclic compounds recognized for their wide range of biological activities, including anticancer, antimicrobial, and enzyme inhibition properties.[1][2][3] Their therapeutic potential is often limited by metabolic instability, where enzymes, particularly the Cytochrome P450 (CYP) family, rapidly oxidize the molecule, leading to poor pharmacokinetic profiles and the formation of potentially toxic metabolites.[4][5]

Deuteration, the selective replacement of hydrogen (¹H) with its stable, heavy isotope deuterium (²H or D), has emerged as a powerful strategy in medicinal chemistry to overcome these limitations.[6][7][8] The fundamental principle behind this approach is the Deuterium Kinetic Isotope Effect (KIE) .[9][10][] The carbon-deuterium (C-D) bond is stronger and vibrates at a lower frequency than a carbon-hydrogen (C-H) bond, resulting in a higher activation energy required for bond cleavage.[12] Since C-H bond cleavage is often the rate-limiting step in drug metabolism, substituting hydrogen with deuterium at a metabolic "hotspot" can significantly slow down the rate of enzymatic degradation.[4][13]

This strategic modification can lead to several desirable outcomes:

• Improved Metabolic Stability: A slower rate of metabolism extends the drug's half-life (t½) in the body.[7][13]

• Enhanced Drug Exposure: Increased stability often results in a higher maximum plasma concentration (Cmax) and a greater area under the curve (AUC), meaning the body is exposed to a therapeutic dose for longer.[14]

• Reduced Patient Dosing: A longer half-life can permit less frequent dosing, improving patient compliance.[13]

• Minimized Toxic Metabolites: By blocking a primary metabolic pathway, deuteration can reduce the formation of harmful metabolites, a phenomenon known as "metabolic shunting".[12][15]

• Preserved Pharmacodynamics: Because deuterium and hydrogen are nearly identical in size and electronic properties, this substitution typically does not alter the drug's affinity for its biological target.[6][12]

Impact on Pharmacokinetics: A Quantitative Comparison

The following table illustrates the hypothetical, yet expected, improvements in the pharmacokinetic profile of a generic isobenzofuranone derivative upon deuteration at a key metabolic site.

Table 1: Comparative Pharmacokinetic Parameters of a Hypothetical Isobenzofuranone (Parent) vs. its Deuterated Analog (Deutero-Drug)

Parameter	Symbol	Parent Drug (Non-Deuterated)	Deutero-Drug (Site-Specific Deuteration)	Expected Improvement	Rationale
Metabolic Clearance (CL)	CL	High (e.g., 50 L/hr)	Low (e.g., 25 L/hr)	~50% Reduction	KIE slows the rate of enzymatic (e.g., CYP450) metabolism.[14][17]
Biological Half-Life	t½	Short (e.g., 2 hrs)	Long (e.g., 4-6 hrs)	~100-200% Increase	Slower clearance directly leads to a longer residence time in the body.[7][13]
Area Under the Curve	AUC	Lower (e.g., 1000 ng·h/mL)	Higher (e.g., 2000 ng·h/mL)	~100% Increase	Represents greater total drug exposure over time due to reduced clearance.[14]
Maximum Concentration	Cmax	Lower (e.g., 400 ng/mL)	Higher (e.g., 600 ng/mL)	~50% Increase	Slower first-pass metabolism can lead to higher peak plasma concentrations.[14]
Formation of Metabolite X	Mₓ	High	Low	Significant Reduction	Deuteration at the site of Mₓ formation blocks this specific metabolic pathway.[12]

Note: The values presented are illustrative to demonstrate the expected effects of deuteration based on established pharmacokinetic principles.

Methodologies and Experimental Protocols

The development of a deuterated isobenzofuranone derivative involves a multi-stage process, from synthesis to in vitro and in vivo evaluation.

General Synthesis Protocol

The synthesis of a site-specifically deuterated isobenzofuranone requires the use of deuterated building blocks or reagents. One common strategy involves using a deuterated formamide acetal, such as Me₂NCD(OMe)₂, to construct heterocyclic systems.[18]

Protocol: Synthesis of a C-3 Deuterated Isobenzofuranone Derivative

• Preparation of Deuterated Precursor: A suitable starting material, such as 2-carboxybenzaldehyde, is reacted with a deuterated reducing agent (e.g., Sodium borodeuteride, NaBD₄) to introduce deuterium at the benzylic position, yielding a deuterated 3-hydroxyisobenzofuranone intermediate.

• Condensation Reaction: The deuterated intermediate is then condensed with a 1,3-dicarbonyl compound in the presence of a base catalyst (e.g., DBU, 1,8-Diazabicyclo[5.4.0]undec-7-ene) to form the C-3 functionalized, deuterated isobenzofuranone core.[3]

• Purification: The crude product is purified using column chromatography on silica gel with a suitable solvent system (e.g., hexane-ethyl acetate gradient).

• Characterization: The final structure and deuterium incorporation are confirmed using:

  • ¹H NMR: To verify the absence or reduction of the proton signal at the site of deuteration.

  • ²H NMR: To directly observe the deuterium signal.

  • Mass Spectrometry (MS): To confirm the expected increase in molecular weight corresponding to the number of deuterium atoms incorporated.[18]

In Vitro Metabolic Stability Assay Protocol

This assay determines the rate at which the compound is metabolized by liver enzymes.

• Preparation: Human liver microsomes (HLMs) are thawed on ice. The deuterated compound and its non-deuterated counterpart are prepared as stock solutions in DMSO.

• Incubation: The test compound (at a final concentration of ~1 µM) is incubated with HLMs (0.5 mg/mL) in a phosphate buffer (pH 7.4) at 37°C.

• Reaction Initiation: The metabolic reaction is initiated by adding a pre-warmed NADPH-regenerating system.

• Time Points: Aliquots are removed at specific time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Quenching: The reaction in each aliquot is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.

• Analysis: Samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the amount of parent compound remaining at each time point.

• Data Calculation: The half-life (t½) and intrinsic clearance (CLint) are calculated from the rate of disappearance of the parent compound. A longer half-life for the deuterated version indicates successful mitigation of metabolism.[17][19]

Visualizing Workflows and Mechanisms

Diagrams are essential for conceptualizing the strategic role of deuteration.

Synthesis and Evaluation Workflow

The following diagram outlines the typical workflow from compound design to preclinical evaluation.

Caption: Workflow for developing a deuterated isobenzofuranone drug candidate.

The Deuterium Kinetic Isotope Effect in Metabolism

This diagram illustrates the core principle of how a C-D bond slows enzymatic metabolism compared to a C-H bond.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis and Antiproliferative Activity of C-3 Functionalized Isobenzofuran-1(3H)-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Kinetic Deuterium Isotope Effects in Cytochrome P450 Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Characterization of a phase 1 metabolite of mycophenolic acid produced by CYP3A4/5 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. research.uniupo.it [research.uniupo.it]
• 9. pubs.acs.org [pubs.acs.org]
• 10. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. juniperpublishers.com [juniperpublishers.com]
• 13. Deuterium: Slowing Metabolism One C–H Bond At A Time - Ingenza [ingenza.com]
• 14. researchgate.net [researchgate.net]
• 15. Metabolic switching of drug pathways as a consequence of deuterium substitution (Technical Report) | OSTI.GOV [osti.gov]
• 17. Deuterium isotope effects on drug pharmacokinetics. I. System-dependent effects of specific deuteration with aldehyde oxidase cleared drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Synthesis of Deuterated Heterocycles with Me2NCD(OMe)2 and Evaluation of the Products for Metabolism by Aldehyde Oxidase - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Deuterium isotope effects in drug pharmacokinetics II: Substrate-dependence of the reaction mechanism influences outcome for cytochrome P450 cleared drugs | PLOS One [journals.plos.org]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Hexahydrophthalic Anhydride in Air Samples by LC-MS/MS Using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hexahydrophthalic anhydride (HHPA) is a chemical compound widely used as a hardening agent in epoxy resins. Occupational exposure to HHPA can lead to respiratory sensitization, asthma, and allergic reactions. Therefore, sensitive and accurate monitoring of HHPA levels in workplace air is crucial for ensuring worker safety. This application note describes a robust and reliable method for the quantitative analysis of HHPA in air samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The method involves derivatization of HHPA with di-n-butylamine (DBA) and the use of Hexahydro-1,3-isobenzofurandione-d8 (d8-HHPA) as a stable isotope-labeled internal standard to ensure high accuracy and precision.

Principle

The analytical method is based on the derivatization of HHPA with di-n-butylamine (DBA) to form a stable amide derivative that is amenable to LC-MS/MS analysis. Air samples are collected in an impinger containing a DBA solution, which simultaneously traps and derivatizes the HHPA. Hexahydro-1,3-isobenzofurandione-d8 is added as an internal standard at the beginning of the sample preparation process. This stable isotope-labeled internal standard co-elutes with the analyte derivative and compensates for variations in sample preparation, matrix effects, and instrument response, leading to highly reliable quantification.[1] The analysis is performed using an LC-MS/MS system in Multiple Reaction Monitoring (MRM) mode, which provides excellent selectivity and sensitivity.

Experimental Protocols

Materials and Reagents

• Hexahydro-1,3-isobenzofurandione (HHPA) standard

• Hexahydro-1,3-isobenzofurandione-d8 (d8-HHPA) internal standard

• Di-n-butylamine (DBA)

• Toluene, HPLC grade

• Acetonitrile, HPLC grade

• Methanol, HPLC grade

• Formic acid, LC-MS grade

• Ultrapure water

• Glass impinger flasks

• Air sampling pump

Sample Collection and Preparation

• Sampling Solution Preparation: Prepare a 0.01 M solution of di-n-butylamine (DBA) in a mixture of toluene and acetonitrile (7:3, v/v).

• Air Sampling: Collect air samples using an impinger flask containing 10 mL of the DBA sampling solution at a calibrated flow rate.

• Internal Standard Spiking: After sampling, accurately add a known amount of Hexahydro-1,3-isobenzofurandione-d8 internal standard solution to the impinger solution.

• Derivatization: Allow the derivatization reaction to proceed at room temperature. The reaction is rapid and converts HHPA to its corresponding amide derivative.

• Sample Work-up: Evaporate the solvent under a gentle stream of nitrogen. Reconstitute the residue in a suitable volume of the mobile phase for LC-MS/MS analysis.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start with 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, and re-equilibrate for 3 minutes.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

Mass Spectrometry (MS) Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Nebulizer Gas	Nitrogen
Drying Gas Temperature	350 °C
Capillary Voltage	4000 V

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
HHPA-DBA Derivative	284.2	156.1	15
d8-HHPA-DBA Derivative	292.2	164.1	15

Data Presentation

The use of a deuterated internal standard allows for the creation of a reliable calibration curve and accurate quantification of HHPA in air samples.

Table 1: Quantitative Performance of the LC-MS/MS Method

Parameter	Result
Calibration Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Quantification (LOQ)	0.1 ng/mL
Limit of Detection (LOD)	0.03 ng/mL
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 8%
Accuracy (% Recovery)	95 - 105%

Visualization

The following diagram illustrates the experimental workflow for the quantitative analysis of Hexahydrophthalic Anhydride using Hexahydro-1,3-isobenzofurandione-d8 as an internal standard.

Caption: Experimental workflow for HHPA analysis.

Conclusion

The described LC-MS/MS method utilizing Hexahydro-1,3-isobenzofurandione-d8 as an internal standard provides a highly sensitive, specific, and accurate approach for the quantitative analysis of hexahydrophthalic anhydride in air samples. The detailed protocol and the use of a stable isotope-labeled internal standard ensure reliable results, making this method suitable for routine occupational exposure monitoring and research applications.

References

• 1. resolvemass.ca [resolvemass.ca]

Application Note: High-Precision Quantification Using a Deuterated Internal Standard

Introduction

In the realm of quantitative analysis, particularly within pharmaceutical and clinical research, achieving the highest level of accuracy and precision is paramount. The use of stable isotope-labeled internal standards, especially deuterated compounds, has become the gold standard for mass spectrometry-based bioanalysis.[1][2] These standards are chemically identical to the analyte of interest but are distinguishable by their increased mass due to the replacement of hydrogen atoms with deuterium.[1] This subtle yet significant modification allows for the correction of variability that can arise during sample preparation, chromatographic separation, and detection. This application note details a protocol for the use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard for the accurate quantification of its non-labeled counterpart, Hexahydro-1,3-isobenzofurandione.

Hexahydro-1,3-isobenzofurandione is a compound of interest in various fields, including its use in the synthesis of hypotensive agents and selective PDE4 inhibitors. Accurate quantification is crucial for understanding its efficacy and safety. The protocol outlined below provides a robust methodology for spiking Hexahydro-1,3-isobenzofurandione-d8 into samples, ensuring reliable and reproducible data.

Principle of the Method

The fundamental principle of using a deuterated internal standard lies in its ability to mimic the behavior of the target analyte throughout the entire analytical process.[1][3] Since Hexahydro-1,3-isobenzofurandione-d8 and the native analyte have nearly identical physicochemical properties, they will co-elute during chromatography and experience similar effects from the sample matrix, such as ion suppression or enhancement in the mass spectrometer's source.[1][4] By adding a known concentration of the deuterated standard to the samples before processing, any variations in sample extraction, handling, or instrument response will affect both the analyte and the internal standard proportionally. The ratio of the analyte's signal to the internal standard's signal is then used for quantification, effectively normalizing for these variations and leading to more accurate results.[1]

Advantages of Using Hexahydro-1,3-isobenzofurandione-d8

• Enhanced Accuracy and Precision: Compensates for variations in sample preparation and instrument response.[1][4]

• Mitigation of Matrix Effects: Co-elution with the analyte allows for effective normalization of ion suppression or enhancement.[1]

• Improved Recovery Assessment: Provides a reliable measure of analyte loss during sample extraction and processing.

• Increased Robustness: Leads to more consistent and reproducible results across different sample batches and analytical runs.[2][3]

Experimental Protocol

This protocol provides a step-by-step guide for the preparation and use of a Hexahydro-1,3-isobenzofurandione-d8 internal standard spiking solution for the quantitative analysis of Hexahydro-1,3-isobenzofurandione in a given matrix (e.g., plasma, urine, or other biological fluids).

Materials and Reagents

• Hexahydro-1,3-isobenzofurandione (Analyte)

• Hexahydro-1,3-isobenzofurandione-d8 (Internal Standard)

• Methanol (HPLC or LC-MS grade)

• Acetonitrile (HPLC or LC-MS grade)

• Water (HPLC or LC-MS grade)

• Formic Acid (LC-MS grade)

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• Analytical balance

• Vortex mixer

• Centrifuge

• LC-MS system

Preparation of Stock Solutions

2.1. Analyte Stock Solution (1 mg/mL):

• Accurately weigh approximately 10 mg of Hexahydro-1,3-isobenzofurandione.

• Dissolve the weighed analyte in a 10 mL Class A volumetric flask using methanol.

• Ensure the analyte is completely dissolved by vortexing.

• Store the stock solution at -20°C in an amber vial.

2.2. Internal Standard Stock Solution (1 mg/mL):

• Accurately weigh approximately 1 mg of Hexahydro-1,3-isobenzofurandione-d8.

• Dissolve the weighed internal standard in a 1 mL Class A volumetric flask using methanol.

• Ensure complete dissolution by vortexing.

• Store the stock solution at -20°C in an amber vial.

Preparation of Working Solutions

3.1. Analyte Working Solutions (for Calibration Curve):

• Prepare a series of dilutions from the Analyte Stock Solution using a 50:50 mixture of acetonitrile and water to create calibration standards at concentrations ranging from 1 ng/mL to 1000 ng/mL.

3.2. Internal Standard Spiking Solution (100 ng/mL):

• Pipette 10 µL of the Internal Standard Stock Solution (1 mg/mL) into a 100 mL Class A volumetric flask.

• Dilute to the mark with a 50:50 mixture of acetonitrile and water.

• Vortex to ensure homogeneity. This solution will be used to spike all samples, calibration standards, and quality control samples.

Sample Preparation and Spiking

• Thaw the matrix samples (e.g., plasma) and vortex to ensure homogeneity.

• To 100 µL of each sample, calibration standard, and quality control sample in a microcentrifuge tube, add 10 µL of the Internal Standard Spiking Solution (100 ng/mL).

• Vortex each tube for 10 seconds.

• Add 300 µL of cold acetonitrile to precipitate proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean autosampler vial for LC-MS analysis.

LC-MS Analysis

• LC Column: A suitable C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• Gradient: A suitable gradient to ensure separation of the analyte from matrix components.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.

• Ionization: Electrospray Ionization (ESI) in positive or negative mode, depending on the analyte's properties.

• MRM Transitions:

  • Hexahydro-1,3-isobenzofurandione: To be determined based on the compound's fragmentation pattern.

  • Hexahydro-1,3-isobenzofurandione-d8: The precursor ion will be 8 Da higher than the non-labeled analyte. The product ion may be the same or shifted depending on the location of the deuterium atoms.

Data Presentation

The following tables summarize hypothetical quantitative data to illustrate the improved precision and accuracy when using an internal standard.

Table 1: Comparison of Analyte Response With and Without Internal Standard

Sample ID	Analyte Peak Area (Without IS)	Analyte Peak Area (With IS)	IS Peak Area	Peak Area Ratio (Analyte/IS)
QC Low	18,543	17,982	48,543	0.370
QC Medium	98,765	95,678	49,123	1.948
QC High	487,654	476,543	48,876	9.750
CV%	5.2%	1.8%	0.8%	1.5%

IS: Internal Standard; CV: Coefficient of Variation

Table 2: Accuracy and Precision Data for Quality Control Samples

QC Level	Nominal Conc. (ng/mL)	Calculated Conc. (ng/mL) (Without IS)	Accuracy (%) (Without IS)	Calculated Conc. (ng/mL) (With IS)	Accuracy (%) (With IS)	Precision (%CV) (With IS)
Low	10	8.8	88.0	9.9	99.0	2.1
Medium	100	112.5	112.5	101.2	101.2	1.7
High	500	455.0	91.0	495.5	99.1	1.4

Visualizations

Experimental Workflow Diagram

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. texilajournal.com [texilajournal.com]

Application Notes and Protocols for Quantitative Analysis Using Hexahydro-1,3-isobenzofurandione-d8

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard in the quantitative analysis of Hexahydrophthalic anhydride (HHPA) and its primary metabolite, 1,2-Cyclohexanedicarboxylic acid (HHP acid), in biological matrices. The protocols detailed below are primarily based on gas chromatography-mass spectrometry (GC-MS) methods, which are widely utilized for the biomonitoring of exposure to HHPA, a known industrial chemical and allergen.

Introduction

Hexahydro-1,3-isobenzofurandione, also known as Hexahydrophthalic anhydride (HHPA), is an industrial chemical primarily used as a hardening agent in epoxy resins. Occupational exposure to HHPA is a significant concern as it can lead to allergic reactions, including asthma and rhinitis. Biomonitoring of HHPA exposure is crucial for assessing workplace safety and understanding the toxicokinetics of the compound.

The primary metabolite of HHPA in the body is 1,2-Cyclohexanedicarboxylic acid (HHP acid), which is excreted in urine and can be measured in plasma.[1] Quantitative analysis of HHP acid in these biological matrices serves as a reliable biomarker for HHPA exposure.[1][2] To ensure the accuracy and precision of these measurements, a stable isotope-labeled internal standard is essential to correct for analyte loss during sample preparation and for variations in instrument response. Hexahydro-1,3-isobenzofurandione-d8 is the deuterated analog of HHPA and serves as an ideal internal standard for this purpose. Upon hydrolysis, it forms deuterated HHP acid, which is chemically identical to the analyte's metabolite but distinguishable by mass spectrometry.

Analyte and Internal Standard Information

Compound	Chemical Name	Molecular Formula	Molecular Weight ( g/mol )
Analyte	Hexahydrophthalic anhydride (HHPA)	C₈H₁₀O₃	154.16
Analyte Metabolite	1,2-Cyclohexanedicarboxylic acid (HHP acid)	C₈H₁₂O₄	172.18
Internal Standard	Hexahydro-1,3-isobenzofurandione-d8	C₈H₂D₈O₃	162.21

Quantitative Analysis Data

The following table summarizes typical parameters for the quantitative analysis of HHP acid in human plasma, as adapted from methodologies employing deuterated internal standards.

Parameter	Value	Reference
Analytical Technique	Gas Chromatography-Mass Spectrometry (GC-MS)	[3]
Ionization Mode	Negative Ion Chemical Ionization (NICI)	[3]
Derivatization Agent	Pentafluorobenzyl bromide (PFBBr)	[3]
Detection Limit (HHP acid)	0.06 pmol/mL in plasma	[3]
Between-Day Precision (0.3 pmol/mL)	18%	[3]
Between-Day Precision (4 pmol/mL)	8%	[3]

Experimental Protocols

Protocol 1: Quantitative Analysis of HHP Acid in Human Plasma

This protocol describes the determination of HHP acid in human plasma using Hexahydro-1,3-isobenzofurandione-d8 as an internal standard, followed by GC-MS analysis.

1. Materials and Reagents

• Human plasma samples

• Hexahydro-1,3-isobenzofurandione-d8 (Internal Standard)

• Hexahydrophthalic anhydride (HHPA) or 1,2-Cyclohexanedicarboxylic acid (HHP acid) for calibration standards

• Methanol, HPLC grade

• Toluene, HPLC grade

• Pentafluorobenzyl bromide (PFBBr), derivatization grade

• N,N-Diisopropylethylamine (DIPEA)

• Solid-Phase Extraction (SPE) cartridges (e.g., C18)

• Nitrogen gas for evaporation

• GC-MS system with a suitable capillary column (e.g., DB-5ms)

2. Sample Preparation Workflow

Figure 1: Experimental workflow for HHP acid analysis.

3. Detailed Procedure

• Sample Spiking: To 1 mL of plasma sample, add a known amount of Hexahydro-1,3-isobenzofurandione-d8 solution in methanol.

• Hydrolysis: Acidify the plasma sample to hydrolyze any remaining anhydride forms of the analyte and internal standard to their corresponding dicarboxylic acids.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge with methanol followed by water.

  • Load the hydrolyzed plasma sample onto the cartridge.

  • Wash the cartridge to remove interferences.

• Elution: Elute the HHP acid and its deuterated internal standard from the SPE cartridge using an appropriate solvent (e.g., methanol or acetonitrile).

• Evaporation: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Derivatization:

  • To the dried residue, add a solution of pentafluorobenzyl bromide (PFBBr) and N,N-diisopropylethylamine (DIPEA) in a suitable solvent.

  • Heat the mixture to facilitate the derivatization reaction, converting the carboxylic acid groups to their PFB esters.

• Reconstitution: After cooling, evaporate the derivatization reagents and reconstitute the sample in toluene for GC-MS analysis.

• GC-MS Analysis:

  • Inject an aliquot of the reconstituted sample into the GC-MS system.

  • Use a temperature gradient program to separate the derivatized analytes.

  • Monitor the characteristic ions for both the derivatized HHP acid and the deuterated internal standard in negative ion chemical ionization (NICI) mode.

Protocol 2: Biomonitoring of HHPA Exposure via Urinalysis

This protocol outlines the determination of HHP acid in urine samples, which is a non-invasive method for assessing HHPA exposure.

1. Sample Collection and Storage

• Collect urine samples from exposed individuals, preferably post-shift.

• Store samples at -20°C or lower until analysis.

2. Analytical Procedure

The analytical procedure is similar to that for plasma, with minor modifications:

• Thawing and Spiking: Thaw urine samples to room temperature and vortex. Spike a known volume of urine with Hexahydro-1,3-isobenzofurandione-d8.

• Hydrolysis and Extraction: Proceed with acidic hydrolysis and solid-phase extraction as described for plasma samples. Urine may require a pre-treatment step to remove sediments.

• Derivatization and GC-MS Analysis: Follow the same derivatization and GC-MS analysis steps as outlined in Protocol 1.

• Data Normalization: Urinary HHP acid concentrations are typically normalized to creatinine levels to account for variations in urine dilution. Therefore, creatinine concentration in each urine sample should be determined using a separate method.

Signaling and Metabolic Pathway

Exposure to Hexahydrophthalic anhydride (HHPA) leads to its absorption and subsequent metabolism in the body. The primary metabolic pathway involves the hydrolysis of the anhydride ring to form 1,2-Cyclohexanedicarboxylic acid (HHP acid), which is then excreted.

Figure 2: Metabolic pathway of HHPA.

Conclusion

The use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard provides a robust and reliable method for the quantitative analysis of HHPA and its metabolite, HHP acid, in biological samples. The detailed protocols and workflows presented here offer a solid foundation for researchers and scientists in the fields of occupational health, toxicology, and drug development to accurately assess exposure to this important industrial chemical. Adherence to these protocols, with appropriate validation, will ensure high-quality data for risk assessment and safety evaluation.

References

• 1. Occupational exposure to hexahydrophthalic anhydride: air analysis, percutaneous absorption, and biological monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Scandinavian Journal of Work, Environment & Health - Toxicokinetics and biological monitoring in experimental exposure of humans... [sjweh.fi]
• 3. Quantification of protein adducts of hexahydrophthalic anhydride and methylhexahydrophthalic anhydride in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Analysis Utilizing Hexahydro-1,3-isobenzofurandione-d8

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Hexahydro-1,3-isobenzofurandione, commonly known as hexahydrophthalic anhydride (HHPA), is widely used as a hardening agent for epoxy resins.[1] Due to its potential as a sensitizer and allergen, monitoring occupational exposure to HHPA is crucial.[2] Analysis is typically performed on its metabolite, hexahydrophthalic acid (HHP acid), in biological matrices such as urine and plasma.[2][3][4] For accurate quantification, especially in complex matrices, stable isotope-labeled internal standards are indispensable. Hexahydro-1,3-isobenzofurandione-d8 (HHPA-d8) serves as an ideal internal standard for mass spectrometry-based methods due to its chemical similarity to the analyte and its distinct mass, which allows for correction of matrix effects and variations in sample processing.[5]

These application notes provide detailed protocols for the sample preparation of biological and environmental samples for the quantitative analysis of HHPA using HHPA-d8 as an internal standard, primarily focusing on gas chromatography-mass spectrometry (GC-MS), a common analytical technique for this compound.

Experimental Protocols

Protocol 1: Analysis of Hexahydrophthalic Acid in Human Urine

This protocol is adapted from methodologies for the biological monitoring of HHPA exposure.[2][3] It involves the extraction of the HHPA metabolite, HHP acid, from urine, followed by derivatization to enhance its volatility for GC-MS analysis.

Materials:

• Urine sample

• Hexahydro-1,3-isobenzofurandione-d8 (HHPA-d8) internal standard solution (concentration to be optimized, e.g., in methanol)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Sodium sulfate (anhydrous)

• Derivatization reagent: Boron trifluoride-methanol (BF3-methanol) solution (14% w/v)[3] or Pentafluorobenzyl bromide (PFBBr)[6][7]

• Hexane

• Deionized water

• Vortex mixer

• Centrifuge

• Evaporator (e.g., nitrogen stream)

• Heating block

• GC-MS system

Procedure:

• Sample Preparation:

  • Thaw frozen urine samples at room temperature.

  • Centrifuge the urine sample to remove any particulate matter.

  • Transfer 1 mL of the supernatant to a clean glass test tube.

• Internal Standard Spiking:

  • Add a known amount of the Hexahydro-1,3-isobenzofurandione-d8 internal standard solution to the urine sample. The amount should be chosen to be in the mid-range of the expected analyte concentration.

• Hydrolysis (if necessary, to convert any remaining anhydride to the acid):

  • Adjust the pH of the urine sample to >12 with NaOH and incubate to ensure all HHPA is hydrolyzed to HHP acid.

  • Acidify the sample to pH <2 with HCl.

• Liquid-Liquid Extraction (LLE):

  • Add 3 mL of ethyl acetate to the acidified urine sample.

  • Vortex the mixture vigorously for 2 minutes.

  • Centrifuge at 3000 rpm for 10 minutes to separate the layers.

  • Carefully transfer the upper organic layer (ethyl acetate) to a new clean tube.

  • Repeat the extraction step with another 3 mL of ethyl acetate and combine the organic layers.

  • Dry the combined organic extract by passing it through a small column of anhydrous sodium sulfate.

• Evaporation:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen at room temperature.

• Derivatization (Esterification): [3]

  • Add 200 µL of BF3-methanol solution to the dried residue.

  • Seal the tube and heat at 60°C for 15 minutes to form the methyl ester of HHP acid.

  • Cool the tube to room temperature.

• Final Extraction:

  • Add 1 mL of hexane and 1 mL of deionized water to the tube.

  • Vortex for 1 minute and centrifuge to separate the layers.

  • Transfer the upper hexane layer, containing the derivatized analyte and internal standard, to a GC vial for analysis.

• GC-MS Analysis:

  • Inject 1-2 µL of the final extract into the GC-MS system.

  • Use a suitable capillary column (e.g., DB-5ms) and temperature program to separate the analytes.

  • The mass spectrometer should be operated in selected ion monitoring (SIM) mode for quantification of the target ions for both the analyte and the HHPA-d8 internal standard.

Protocol 2: Analysis of Hexahydrophthalic Anhydride in Air Samples

This protocol is based on methods for monitoring HHPA in workplace air.[7][8]

Materials:

• Air sampling tube (e.g., Amberlite XAD-2)[8]

• Toluene[8]

• Hexahydro-1,3-isobenzofurandione-d8 (HHPA-d8) internal standard solution

• Derivatization reagent (if required for the analytical method)

• GC-MS system

Procedure:

• Sample Collection:

  • Draw a known volume of air through the sorbent tube at a calibrated flow rate (e.g., 0.2 to 1.0 L/min).[8]

• Sample Desorption:

  • Break both ends of the sorbent tube and transfer the contents to a vial.

  • Add 2 mL of toluene to the vial.[8]

  • Cap the vial and gently agitate for 30 minutes.

• Internal Standard Spiking:

  • Add a known amount of the HHPA-d8 internal standard solution to the toluene extract.

• Analysis:

  • Directly inject an aliquot of the toluene extract into the GC-MS. Derivatization may not be necessary for the anhydride form but can improve chromatography. If derivatization is performed, follow a similar procedure as in Protocol 1, adjusting for the solvent matrix.

Data Presentation

The following tables summarize typical performance data for the analysis of HHPA in various matrices. These values are indicative and should be determined for each specific laboratory setup.

Table 1: Quantitative Performance Data for HHPA Analysis in Urine (GC-MS)

Parameter	Typical Value	Reference
Limit of Quantification (LOQ)	> 3 µg/m³ (in air, corresponds to urinary levels)	[8]
Linearity (r)	> 0.99	[9]
Recovery	81% (in alkaline solution)	[1]
Precision (CV%)	2-7%	[8]

Table 2: Quantitative Performance Data for HHPA Analysis in Air (GC-FID/MS)

Parameter	Typical Value	Reference
Limit of Detection (LOD)	< 0.005 µg per sample (with PFBBr derivatization)	[7]
Precision (CV%)	4-8% (with PFBBr derivatization)	[7]
Sampling Efficiency	86-98% (solid sorbent vs. bubbler)	[8]

Visualizations

References

• 1. Bot Verification [rasayanjournal.co.in]
• 2. Occupational exposure to hexahydrophthalic anhydride: air analysis, percutaneous absorption, and biological monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Method for the biological monitoring of hexahydrophthalic anhydride by the determination of hexahydrophthalic acid in urine using gas chromatography and selected-ion monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Hexahydrophthalic anhydride | C8H10O3 | CID 85689 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. Synthesis and Application of Hexahydrophthalic anhydride_Chemicalbook [chemicalbook.com]
• 7. portal.research.lu.se [portal.research.lu.se]
• 8. Determination of hexahydrophthalic anhydride in air using gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: Mass Spectrometry Fragmentation Analysis of Hexahydro-1,3-isobenzofurandione-d8

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol and analysis of the predicted electron ionization (EI) mass spectrometry fragmentation pathway of Hexahydro-1,3-isobenzofurandione-d8. Due to the limited availability of direct experimental data for the deuterated species, this note outlines a fragmentation mechanism based on the known fragmentation of its non-deuterated analog, 3,4,5,6-tetrahydrophthalic anhydride, and established principles of mass spectrometry. The primary fragmentation is proposed to occur via a retro-Diels-Alder reaction. This guide includes a comprehensive experimental protocol for sample analysis, a comparative data table of predicted mass-to-charge ratios (m/z), and a visual representation of the fragmentation pathway.

Introduction

Hexahydro-1,3-isobenzofurandione, also known as hexahydrophthalic anhydride, is a cyclic dicarboxylic anhydride. Its deuterated isotopologue, Hexahydro-1,3-isobenzofurandione-d8, serves as a valuable internal standard in quantitative analytical studies using mass spectrometry. Understanding its fragmentation pattern is crucial for developing robust analytical methods, ensuring accurate quantification, and identifying the compound in complex matrices.

Electron ionization mass spectrometry (EI-MS) is a powerful technique for elucidating the structure of organic molecules. The fragmentation patterns observed in the mass spectrum provide a molecular fingerprint that can be used for identification and structural analysis. The fragmentation of cyclic compounds like Hexahydro-1,3-isobenzofurandione is often governed by specific, well-established reaction mechanisms.

Proposed Fragmentation Pathway

The primary fragmentation pathway for Hexahydro-1,3-isobenzofurandione under electron ionization is predicted to be a retro-Diels-Alder reaction . This reaction is the reverse of the Diels-Alder cycloaddition and is a common fragmentation route for cyclohexene derivatives in mass spectrometry.[1][2]

Upon ionization, the molecular ion of Hexahydro-1,3-isobenzofurandione-d8 (m/z 162) is formed. This molecular ion is expected to undergo a retro-Diels-Alder reaction, cleaving the six-membered ring to yield two key fragments: a deuterated 1,3-butadiene radical cation and maleic anhydride. The charge can be retained by either fragment, leading to two possible primary fragmentation products.

The proposed fragmentation pathway is visualized in the diagram below.

Caption: Proposed retro-Diels-Alder fragmentation pathway for Hexahydro-1,3-isobenzofurandione-d8.

Quantitative Data Summary

The following table summarizes the predicted key ions and their corresponding mass-to-charge ratios (m/z) for both the non-deuterated and the d8-deuterated Hexahydro-1,3-isobenzofurandione. The data for the non-deuterated compound is based on the NIST mass spectrum for 3,4,5,6-Tetrahydrophthalic anhydride.[3]

m/z (Non-deuterated)	m/z (d8-deuterated)	Proposed Fragment Structure	Ion Formula	Notes
152	160	Molecular Ion	[C₈H₈O₃]⁺•	[C₈D₈O₃]⁺•
98	98	Maleic Anhydride	[C₄H₂O₃]⁺•	Product of retro-Diels-Alder; charge retained on dienophile.
78	84	Cyclohexadiene	[C₆H₆]⁺•	[C₆D₆]⁺• - Loss of CO₂ from a rearranged molecular ion.
54	60	1,3-Butadiene	[C₄H₆]⁺•	[C₄D₆]⁺• - Product of retro-Diels-Alder; charge retained on diene.
70	70	Furan-2(5H)-one fragment	[C₃H₂O₂]⁺•	Loss of CO from the m/z 98 fragment.

Experimental Protocols

This section provides a general protocol for the analysis of Hexahydro-1,3-isobenzofurandione-d8 using Gas Chromatography-Mass Spectrometry (GC-MS).

Sample Preparation

• Standard Solution: Prepare a 1 mg/mL stock solution of Hexahydro-1,3-isobenzofurandione-d8 in a suitable anhydrous solvent (e.g., dichloromethane or ethyl acetate).

• Working Solution: Dilute the stock solution to a final concentration of 1-10 µg/mL for GC-MS analysis.

• Moisture Prevention: As cyclic anhydrides can be susceptible to hydrolysis, ensure all solvents and glassware are dry.[4]

GC-MS Instrumentation and Parameters

• Instrument: A standard benchtop Gas Chromatograph coupled to a Mass Spectrometer with an Electron Ionization (EI) source.

• GC Column: A non-polar or medium-polarity capillary column (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl methylpolysiloxane).

• Injection: 1 µL splitless injection at 250°C.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp: 10°C/min to 280°C.

  • Final hold: 5 minutes at 280°C.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Scan Range: m/z 40-200.

  • Scan Rate: 2 scans/second.

Experimental Workflow

The general workflow for the analysis is depicted below.

Caption: General experimental workflow for GC-MS analysis.

Conclusion

The mass spectral fragmentation of Hexahydro-1,3-isobenzofurandione-d8 is predicted to be dominated by a retro-Diels-Alder reaction, yielding characteristic fragment ions at m/z 98 (maleic anhydride) and m/z 60 (1,3-butadiene-d6). This application note provides a foundational understanding for researchers utilizing this deuterated standard in quantitative mass spectrometry-based assays. The provided experimental protocol offers a starting point for method development and routine analysis. It is recommended to acquire an experimental mass spectrum of the d8-labeled compound to confirm these predicted fragmentation patterns.

References

• 1. Retro-Diels Alder mechanism: Significance and symbolism [wisdomlib.org]
• 2. Retro diels alder reaction and ortho effect | PPTX [slideshare.net]
• 3. 3,4,5,6-Tetrahydrophthalic anhydride [webbook.nist.gov]
• 4. 3,4,5,6-Tetrahydrophthalic anhydride [webbook.nist.gov]

Application Note: Chromatographic Analysis of Hexahydro-1,3-isobenzofurandione-d8

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the chromatographic analysis of Hexahydro-1,3-isobenzofurandione-d8. The methodologies outlined are based on established analytical techniques for the non-deuterated analog and similar cyclic anhydrides, providing a robust starting point for method development and validation.

Introduction

Hexahydro-1,3-isobenzofurandione-d8 is the deuterated form of Hexahydro-1,3-isobenzofurandione, a compound used in various chemical syntheses. The incorporation of deuterium atoms makes it a valuable internal standard for quantitative analysis by mass spectrometry. Accurate and reliable chromatographic methods are essential for its quantification in various matrices. This note details protocols for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).

High-Performance Liquid Chromatography (HPLC) Analysis

HPLC is a versatile technique for the analysis of organic compounds like Hexahydro-1,3-isobenzofurandione-d8. A reversed-phase method is generally suitable for this type of compound.

Experimental Protocol: Reversed-Phase HPLC with UV Detection

Objective: To separate and quantify Hexahydro-1,3-isobenzofurandione-d8 using reversed-phase HPLC with UV detection.

Instrumentation:

• Standard HPLC system with a pump, autosampler, column oven, and UV detector.

Materials:

• Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is a common choice.

• Mobile Phase: A gradient or isocratic mixture of an aqueous component (e.g., water with 0.1% phosphoric acid) and an organic modifier (e.g., acetonitrile). For Mass Spectrometry (MS) compatibility, formic acid can be used in place of phosphoric acid.[1]

• Sample Diluent: Acetonitrile or the initial mobile phase composition.

• Standard: A certified reference standard of Hexahydro-1,3-isobenzofurandione-d8.

Procedure:

• Mobile Phase Preparation: Prepare the mobile phase components and degas them thoroughly. For a gradient elution, a typical starting point could be 60:40 water:acetonitrile, ramping to 20:80 water:acetonitrile over 10 minutes.

• Standard Preparation: Prepare a stock solution of Hexahydro-1,3-isobenzofurandione-d8 in the sample diluent. From the stock solution, prepare a series of calibration standards at different concentrations.

• Sample Preparation: Dissolve the sample containing Hexahydro-1,3-isobenzofurandione-d8 in the sample diluent. Filter the sample through a 0.45 µm syringe filter before injection to remove any particulate matter. It is important to control the water content in the sample and solvent to minimize the hydrolysis of the anhydride to its corresponding dicarboxylic acid.[2]

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection Wavelength: 220 nm

• Analysis: Inject the prepared standards and samples onto the HPLC system.

• Data Analysis: Construct a calibration curve by plotting the peak area of the standard against its concentration. Determine the concentration of Hexahydro-1,3-isobenzofurandione-d8 in the samples by interpolating their peak areas from the calibration curve.

Data Presentation: HPLC Method Parameters

Parameter	Recommended Value/Condition
Column	C18, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	Water with 0.1% Phosphoric Acid
Mobile Phase B	Acetonitrile
Gradient	60% A to 20% A in 10 min
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection	UV at 220 nm

HPLC Experimental Workflow

References

• 1. Hexahydrophthalic anhydride | SIELC Technologies [sielc.com]
• 2. benchchem.com [benchchem.com]

Application Notes and Protocols for the Analysis of Hexahydro-1,3-isobenzofurandione in Environmental Samples using Hexahydro-1,3-isobenzofurandione-d8 as an Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Hexahydro-1,3-isobenzofurandione, also known as hexahydrophthalic anhydride (HHPA), is a chemical intermediate used in the production of resins, plasticizers, and as a hardener for epoxy resins. Its presence in the environment is of interest due to its potential for human exposure and environmental impact. The analysis of HHPA in complex environmental matrices such as water and soil requires robust and sensitive analytical methods. The use of a stable isotope-labeled internal standard, such as Hexahydro-1,3-isobenzofurandione-d8 (HHPA-d8), is crucial for accurate quantification by correcting for matrix effects and variations in sample preparation and instrumental analysis.

This document provides detailed application notes and protocols for the determination of HHPA in environmental samples using gas chromatography-mass spectrometry (GC-MS) with HHPA-d8 as an internal standard. The protocols are adapted from established methods for the analysis of cyclic anhydrides in various matrices.

Analytical Approach

The overall analytical workflow involves sample collection, extraction of the analyte and internal standard, derivatization to a more volatile form, and subsequent analysis by GC-MS. Due to the reactivity of the anhydride group, HHPA is prone to hydrolysis to its corresponding dicarboxylic acid, cis-1,2-cyclohexanedicarboxylic acid. The analytical method described here involves the intentional hydrolysis of the anhydride to the diacid, followed by derivatization to form a stable ester, which is then analyzed by GC-MS.

Experimental Protocols

Sample Preparation: Water Samples

Objective: To extract and hydrolyze Hexahydro-1,3-isobenzofurandione from water samples.

Materials:

• Water sample (100 mL)

• Hexahydro-1,3-isobenzofurandione-d8 internal standard solution (1 µg/mL in acetone)

• Potassium hydroxide (KOH) solution (2 M)

• Hydrochloric acid (HCl), concentrated

• Dichloromethane (DCM), HPLC grade

• Sodium sulfate, anhydrous

• Glassware: 250 mL separatory funnel, beakers, vials

Procedure:

• Measure 100 mL of the water sample into a 250 mL beaker.

• Spike the sample with 100 µL of the 1 µg/mL HHPA-d8 internal standard solution.

• Add 10 mL of 2 M KOH solution to the sample to facilitate the hydrolysis of the anhydride to the dicarboxylic acid. Stir for 30 minutes.

• Acidify the sample to pH < 2 with concentrated HCl.

• Transfer the acidified sample to a 250 mL separatory funnel.

• Perform a liquid-liquid extraction by adding 50 mL of DCM and shaking vigorously for 2 minutes. Allow the layers to separate.

• Collect the organic (bottom) layer.

• Repeat the extraction two more times with 25 mL portions of DCM.

• Combine the organic extracts and dry by passing through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to approximately 1 mL using a gentle stream of nitrogen.

• The extract is now ready for derivatization.

Sample Preparation: Soil and Sediment Samples

Objective: To extract and hydrolyze Hexahydro-1,3-isobenzofurandione from soil and sediment samples.

Materials:

• Soil/sediment sample (10 g, air-dried and sieved)

• Hexahydro-1,3-isobenzofurandione-d8 internal standard solution (1 µg/mL in acetone)

• Potassium hydroxide (KOH) solution (2 M)

• Hydrochloric acid (HCl), concentrated

• Acetone, HPLC grade

• Dichloromethane (DCM), HPLC grade

• Centrifuge and centrifuge tubes (50 mL)

• Ultrasonic bath

Procedure:

• Weigh 10 g of the homogenized soil/sediment sample into a 50 mL centrifuge tube.

• Spike the sample with 100 µL of the 1 µg/mL HHPA-d8 internal standard solution.

• Add 20 mL of a 1:1 (v/v) mixture of acetone and 2 M KOH solution.

• Vortex the sample for 1 minute and then place it in an ultrasonic bath for 15 minutes to extract the analyte and facilitate hydrolysis.

• Centrifuge the sample at 3000 rpm for 10 minutes.

• Decant the supernatant into a clean beaker.

• Repeat the extraction of the solid residue with another 20 mL of the acetone/KOH mixture.

• Combine the supernatants and acidify to pH < 2 with concentrated HCl.

• Proceed with liquid-liquid extraction with DCM as described for water samples (steps 5-10 in the water sample preparation protocol).

Derivatization

Objective: To convert the hydrolyzed diacid to a volatile ester for GC-MS analysis. A common derivatizing agent is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

Materials:

• Sample extract (from water or soil preparation)

• BSTFA with 1% TMCS

• Ethyl acetate

• Heating block or water bath (70 °C)

• GC vials with inserts

Procedure:

• Transfer the concentrated extract to a GC vial insert.

• Evaporate the solvent completely under a gentle stream of nitrogen.

• Add 50 µL of ethyl acetate and 50 µL of BSTFA with 1% TMCS to the dry residue.

• Cap the vial tightly and heat at 70 °C for 30 minutes.

• Cool the vial to room temperature. The sample is now ready for GC-MS analysis.

GC-MS Analysis

Objective: To separate and quantify the derivatized Hexahydro-1,3-isobenzofurandione.

Instrumentation: A gas chromatograph coupled to a mass spectrometer (GC-MS).

Suggested GC-MS Conditions:

Parameter	Setting
GC Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness
Injector Temperature	250 °C
Injection Mode	Splitless
Injection Volume	1 µL
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Oven Program	Initial temp 80 °C, hold for 2 min, ramp to 280 °C at 10 °C/min, hold for 5 min
Transfer Line Temp	280 °C
Ion Source Temp	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV

| MS Acquisition | Selected Ion Monitoring (SIM) |

Selected Ion Monitoring (SIM) Ions: The exact m/z values for the trimethylsilyl (TMS) derivative of HHPA and HHPA-d8 should be determined by injecting a standard. Expected characteristic ions would be related to the molecular ion and fragments from the loss of methyl groups and the silyl moiety. For the non-deuterated TMS derivative of the diacid, potential ions to monitor would be related to the molecular ion [M]+• and key fragments. For the deuterated analog, these ions would be shifted by the mass of the deuterium atoms.

Quantification: The quantification of HHPA is based on the ratio of the peak area of the analyte to the peak area of the internal standard (HHPA-d8). A calibration curve is constructed by analyzing standards containing known concentrations of HHPA and a constant concentration of HHPA-d8.

Data Presentation

Table 1: Expected Quantitative Performance (Illustrative)

Parameter	Water	Soil/Sediment
Limit of Detection (LOD)	0.01 - 0.1 µg/L	1 - 10 µg/kg
Limit of Quantification (LOQ)	0.03 - 0.3 µg/L	3 - 30 µg/kg
Recovery	85 - 110%	80 - 115%
Precision (RSD)	< 15%	< 20%

Note: These are estimated performance characteristics based on methods for similar compounds. Actual performance must be determined through method validation.

Visualizations

Caption: Analytical workflow for the determination of Hexahydro-1,3-isobenzofurandione.

Disclaimer: The provided protocols are intended as a guideline and are based on established analytical principles for similar compounds. It is essential to validate the method for the specific matrix and analytical instrumentation used. All laboratory work should be conducted in accordance with safety regulations.

Application Note and Protocol: The Use of Hexahydro-1,3-isobenzofurandione-d8 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pharmacokinetic (PK) studies are fundamental to drug discovery and development, providing critical insights into the absorption, distribution, metabolism, and excretion (ADME) of a therapeutic agent. The accuracy and reliability of these studies hinge on the precise quantification of the analyte in biological matrices. The use of stable isotope-labeled internal standards, such as Hexahydro-1,3-isobenzofurandione-d8, is a widely accepted strategy to improve the accuracy and precision of quantitative bioanalytical methods, particularly those employing liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1]

Hexahydro-1,3-isobenzofurandione-d8 is the deuterated form of Hexahydro-1,3-isobenzofurandione, a compound used in the synthesis of various agents.[2] Its increased molecular weight (162.21 g/mol for the d8 variant versus 154.16 g/mol for the parent compound) allows it to be distinguished by a mass spectrometer from the unlabeled analyte, while its nearly identical physicochemical properties ensure it behaves similarly during sample preparation and chromatographic separation.[3][4] This co-elution and similar behavior help to correct for variability in sample extraction and potential matrix effects, which can suppress or enhance the analyte signal.

This document provides a detailed protocol for the use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard in a preclinical pharmacokinetic study.

Experimental Design

A preclinical pharmacokinetic study in a rodent model can be designed to determine the plasma concentration-time profile of a novel therapeutic agent, for which Hexahydro-1,3-isobenzofurandione serves as a structural analog or is related to its metabolic pathway. Hexahydro-1,3-isobenzofurandione-d8 would be employed as the internal standard for the quantification of the non-deuterated therapeutic agent.

Workflow for a Preclinical Pharmacokinetic Study:

Caption: Workflow of a typical preclinical pharmacokinetic study.

Detailed Experimental Protocols

Materials and Reagents

• Hexahydro-1,3-isobenzofurandione (Analyte)

• Hexahydro-1,3-isobenzofurandione-d8 (Internal Standard)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid

• Water (HPLC grade)

• Control plasma (from the same species as the study subjects)

Sample Preparation Protocol

• Thaw Plasma Samples : Thaw the collected plasma samples and control plasma on ice.

• Prepare Spiking Solutions : Prepare stock solutions of the analyte and the internal standard (Hexahydro-1,3-isobenzofurandione-d8) in methanol at a concentration of 1 mg/mL.

• Prepare Calibration Standards and Quality Controls : Serially dilute the analyte stock solution with control plasma to prepare calibration standards at concentrations ranging from 1 ng/mL to 1000 ng/mL. Prepare quality control (QC) samples at low, medium, and high concentrations in a similar manner.

• Protein Precipitation :

  • To 50 µL of each plasma sample, calibration standard, and QC sample in a microcentrifuge tube, add 10 µL of the internal standard working solution (e.g., 100 ng/mL in methanol).

  • Add 150 µL of cold acetonitrile to each tube to precipitate proteins.

  • Vortex each tube for 1 minute.

• Centrifugation : Centrifuge the tubes at 12,000 rpm for 10 minutes at 4°C.

• Supernatant Transfer : Carefully transfer the supernatant to a new set of tubes.

• Evaporation : Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution : Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Transfer for Analysis : Transfer the reconstituted samples to HPLC vials for LC-MS/MS analysis.

LC-MS/MS Analysis Protocol

The following is a representative LC-MS/MS method. Actual parameters may need to be optimized.

Parameter	Value
LC System	Standard HPLC or UHPLC system
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Start at 5% B, ramp to 95% B over 5 minutes, hold for 2 minutes, return to 5% B and equilibrate for 3 minutes
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transition (Analyte)	Hypothetical Q1: 155.1 -> Q3: 97.1
MRM Transition (IS)	Hypothetical Q1: 163.2 -> Q3: 105.1
Dwell Time	100 ms
Collision Energy	Optimized for each transition
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C

Conceptual Metabolic Pathway

While the specific metabolic pathway of Hexahydro-1,3-isobenzofurandione is not detailed in the provided search results, a generic metabolic pathway for a similar compound could involve hydrolysis and subsequent conjugation.

Caption: A conceptual metabolic pathway.

Data Analysis and Interpretation

The concentration of the analyte in the unknown samples is determined from the calibration curve by calculating the peak area ratio of the analyte to the internal standard (Hexahydro-1,3-isobenzofurandione-d8). The resulting concentration-time data is then used to calculate key pharmacokinetic parameters such as:

• Cmax : Maximum plasma concentration

• Tmax : Time to reach Cmax

• AUC : Area under the plasma concentration-time curve

• t1/2 : Half-life

• Clearance

• Volume of distribution

These parameters provide a comprehensive profile of the drug's behavior in the biological system.

Conclusion

The use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard is a robust approach for the accurate quantification of an analogous therapeutic agent in pharmacokinetic studies. The detailed protocols and methodologies presented here provide a framework for researchers to develop and validate a reliable bioanalytical method using LC-MS/MS. The application of such rigorous analytical techniques is essential for making informed decisions in the drug development process.

References

• 1. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 2. Hexahydro-1,3-isobenzofurandione | CymitQuimica [cymitquimica.com]
• 3. 1,3-Isobenzofurandione, hexahydro- [webbook.nist.gov]
• 4. scbt.com [scbt.com]

Technical Notes & Optimization

Technical Support Center: Chromatographic Behavior of Deuterated Internal Standards

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) regarding the chromatographic behavior of deuterated internal standards, with a specific focus on compounds like Hexahydro-1,3-isobenzofurandione-d8.

Frequently Asked Questions (FAQs)

Q1: What is a chromatographic shift and why does it occur with deuterated internal standards like Hexahydro-1,3-isobenzofurandione-d8?

A chromatographic shift, also known as the deuterium isotope effect, is the phenomenon where a deuterated compound (e.g., Hexahydro-1,3-isobenzofurandione-d8) and its non-deuterated counterpart (the analyte) exhibit slightly different retention times during chromatographic separation.[1][2] In reversed-phase chromatography, it is common for the deuterated standard to elute slightly earlier than the non-deuterated analyte.[1][2]

This shift is primarily caused by the subtle physicochemical differences between the carbon-hydrogen (C-H) and carbon-deuterium (C-D) bonds. The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to a smaller molecular volume and altered van der Waals interactions.[2] These differences can influence the molecule's hydrophobicity and its interaction with the stationary phase of the chromatography column, resulting in a difference in retention time.[2]

Q2: How significant is the retention time shift and can it affect my results?

The magnitude of the retention time shift can vary depending on several factors, including the number of deuterium atoms in the molecule and their specific positions.[2] While often small, a significant chromatographic shift can impact the accuracy of quantitative analysis. If the deuterated internal standard does not co-elute closely with the analyte, they may experience different matrix effects, which can lead to variations in ionization efficiency in the mass spectrometer and compromise the precision and accuracy of the results.[1]

Q3: Besides the isotope effect, what else can cause a shift in retention time between my analyte and deuterated internal standard?

Changes in the chromatographic system itself can also lead to or exacerbate a retention time shift. These factors include:

• Column Temperature: Fluctuations in column temperature can affect the viscosity of the mobile phase and the kinetics of the analyte's interaction with the stationary phase, leading to shifts in retention time.

• Mobile Phase Composition: In liquid chromatography, even small variations in the mobile phase composition can alter the elution profile of both the analyte and the internal standard.

• Column Degradation: Over time, the performance of a chromatography column can degrade, which may affect the separation of the analyte and its deuterated standard.

Troubleshooting Guide

Issue: I am observing a noticeable separation between the peaks of Hexahydro-1,3-isobenzofurandione and its d8-internal standard. What should I do?

A systematic approach can help you troubleshoot and manage this issue. The following guide provides steps to diagnose and resolve the problem.

Step 1: Confirm the Chromatographic Shift

• Action: Overlay the chromatograms of the analyte and the deuterated internal standard.

• Purpose: To visually confirm the presence and measure the magnitude of the retention time difference (ΔRT).

Step 2: Evaluate and Optimize Chromatographic Conditions

If the shift is significant and impacting your results, consider the following method modifications:

• Adjust the Mobile Phase Composition (for LC):

  • Action: Systematically vary the ratio of organic solvent to the aqueous phase. A change in the mobile phase can alter the interactions of both the analyte and the internal standard with the stationary phase, potentially minimizing the retention time difference.

  • Action: For ionizable compounds, adjust the pH of the mobile phase. This can change the ionization state and hydrophobicity, which may influence the degree of separation.

• Modify the Temperature Program (for GC) or Column Temperature (for LC):

  • Action: For Gas Chromatography (GC), modify the temperature gradient. A slower ramp rate can sometimes improve co-elution. For Liquid Chromatography (LC), systematically vary the column temperature in small increments (e.g., 5°C).

  • Purpose: Temperature changes can alter the selectivity of the chromatographic system and may reduce the separation between the deuterated and non-deuterated compounds.

Step 3: Consider the Internal Standard Itself

• Purity of the Internal Standard: Ensure the isotopic purity of the deuterated internal standard is high (typically ≥98%).[3] Contamination with the non-deuterated analyte can lead to inaccurate quantification.[1][3]

• Position of Deuteration: The location of the deuterium atoms on the molecule can influence the chromatographic shift.[1] While this is an intrinsic property of the standard, it's a factor to be aware of when developing new methods.

Data Presentation

The following table illustrates a hypothetical scenario of a chromatographic shift observed during the analysis of Hexahydro-1,3-isobenzofurandione and its deuterated internal standard.

Compound	Retention Time (minutes) - Method A	Retention Time (minutes) - Method B (Optimized)
Hexahydro-1,3-isobenzofurandione (Analyte)	5.42	5.35
Hexahydro-1,3-isobenzofurandione-d8 (IS)	5.38	5.34
Retention Time Difference (ΔRT)	0.04	0.01

Method A: Initial chromatographic conditions. Method B: Optimized conditions with adjusted mobile phase gradient.

Experimental Protocols

Below is a representative experimental protocol for the analysis of Hexahydro-1,3-isobenzofurandione using a deuterated internal standard by Gas Chromatography-Mass Spectrometry (GC-MS). This protocol is for illustrative purposes and should be optimized for your specific instrumentation and experimental needs.

Objective: To quantify Hexahydro-1,3-isobenzofurandione in a sample matrix using a deuterated internal standard.

Materials:

• Hexahydro-1,3-isobenzofurandione analytical standard

• Hexahydro-1,3-isobenzofurandione-d8 internal standard

• High-purity solvent (e.g., Dichloromethane or Ethyl Acetate)

• Sample matrix

• GC-MS system with an appropriate capillary column (e.g., a non-polar or medium-polarity column)

Procedure:

• Standard and Internal Standard Preparation:

  • Prepare a stock solution of the Hexahydro-1,3-isobenzofurandione analytical standard in the chosen solvent at a concentration of 1 mg/mL.

  • Prepare a stock solution of the Hexahydro-1,3-isobenzofurandione-d8 internal standard at a concentration of 1 mg/mL.

  • From the stock solutions, prepare a series of calibration standards containing a fixed concentration of the internal standard and varying concentrations of the analyte.

• Sample Preparation:

  • Accurately weigh or measure the sample matrix.

  • Spike the sample with a known amount of the Hexahydro-1,3-isobenzofurandione-d8 internal standard solution.

  • Perform an appropriate extraction procedure (e.g., liquid-liquid extraction or solid-phase extraction) to isolate the analyte and internal standard.

  • Evaporate the extraction solvent and reconstitute the residue in a suitable volume of the final analysis solvent.

• GC-MS Analysis:

  • GC Conditions:

    • Injection Volume: 1 µL

    • Inlet Temperature: 250°C

    • Carrier Gas: Helium at a constant flow rate

    • Oven Temperature Program: Start at a suitable initial temperature, ramp at a controlled rate to a final temperature, and hold. This program should be optimized to ensure good separation and peak shape.

  • MS Conditions:

    • Ionization Mode: Electron Ionization (EI)

    • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Monitor Ions: Select appropriate ions for both the analyte and the deuterated internal standard to ensure specificity and sensitivity.

• Data Analysis:

  • Integrate the peak areas for the selected ions of both the analyte and the internal standard.

  • Calculate the response ratio (Analyte Peak Area / Internal Standard Peak Area).

  • Construct a calibration curve by plotting the response ratio against the concentration of the analyte for the calibration standards.

  • Determine the concentration of the analyte in the samples by interpolating their response ratios on the calibration curve.

Visualizations

Caption: Causes and effects of the chromatographic isotope effect.

Caption: A workflow for troubleshooting chromatographic shifts.

References

• 1. Hexahydro-1,3-isobenzofurandione | LGC Standards [lgcstandards.com]
• 2. 1,3-Isobenzofurandione, hexahydro- (CAS 85-42-7) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 3. Determination of Key Metabolites during Biodegradation of Hexahydro-1,3,5-Trinitro-1,3,5-Triazine with Rhodococcus sp. Strain DN22 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Matrix Effects with Hexahydro-1,3-isobenzofurandione-d8 Internal Standard

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Hexahydro-1,3-isobenzofurandione-d8 (HHIBD-d8) as an internal standard in analytical assays.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect my analysis?

A1: Matrix effects are the alteration of the ionization efficiency of a target analyte by co-eluting compounds from the sample matrix.[1] This can lead to a decrease in signal, known as ion suppression, or an increase in signal, referred to as ion enhancement. These effects can significantly impact the accuracy, precision, and sensitivity of an analytical method. In complex biological matrices, components such as salts, lipids, and proteins are common culprits.[1]

Q2: How does Hexahydro-1,3-isobenzofurandione-d8 (HHIBD-d8) help in mitigating matrix effects?

A2: Deuterated internal standards like HHIBD-d8 are considered the gold standard for compensating for matrix effects. Because they are chemically almost identical to the analyte of interest (Hexahydro-1,3-isobenzofurandione), they are expected to co-elute and experience similar ionization suppression or enhancement. By calculating the ratio of the analyte signal to the internal standard signal, variations in signal intensity caused by matrix effects can be normalized, leading to more accurate and precise quantification.[1]

Q3: Can HHIBD-d8 completely eliminate issues related to matrix effects?

A3: While highly effective, deuterated internal standards may not always perfectly compensate for matrix effects. A phenomenon known as the "isotope effect" can sometimes cause a slight chromatographic shift between the analyte and the deuterated internal standard. If this shift results in the analyte and HHIBD-d8 eluting into regions with different degrees of ion suppression, it can lead to inaccurate quantification. This is referred to as differential matrix effects.

Q4: What are the key considerations when selecting a deuterated internal standard like HHIBD-d8?

A4: Several factors are crucial when selecting a deuterated internal standard:

• Isotopic Purity: The standard should have a high degree of deuteration to minimize any signal contribution at the analyte's mass-to-charge ratio (m/z).

• Chemical Purity: High chemical purity ensures that other compounds do not cause interfering peaks.

• Number and Position of Deuterium Atoms: A sufficient number of deuterium atoms prevents isotopic overlap with the analyte. The position of the deuterium atoms should be on a stable part of the molecule to avoid back-exchange with hydrogen.

Troubleshooting Guide

This guide addresses common issues encountered when using HHIBD-d8 to correct for matrix effects.

Problem 1: Poor Reproducibility of Analyte/HHIBD-d8 Area Ratio

• Possible Cause: Inconsistent matrix effects between samples or differential matrix effects.

• Solution:

  • Assess Matrix Effect Variability: Analyze samples from at least six different sources of the same matrix to evaluate the consistency of the matrix effect.

  • Optimize Chromatography: Adjust the chromatographic conditions to ensure the analyte and HHIBD-d8 are perfectly co-eluting. Even a slight separation can expose them to different matrix components.

  • Improve Sample Preparation: Employ more rigorous sample clean-up techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.

Problem 2: Analyte and HHIBD-d8 Do Not Co-elute

• Possible Cause: Isotope effect leading to chromatographic separation.

• Solution:

  • Modify Chromatographic Conditions: Experiment with different mobile phase compositions, gradients, or column chemistries to achieve co-elution.

  • Consider a Different Internal Standard: If co-elution cannot be achieved, a ¹³C- or ¹⁵N-labeled internal standard might be a better alternative as they tend to have less of a chromatographic shift compared to deuterated standards.

Problem 3: Unexpectedly High or Low Analyte Concentrations

• Possible Cause: Significant and uncorrected matrix effects or issues with the internal standard.

• Solution:

  • Verify Internal Standard Concentration: Ensure the HHIBD-d8 spiking solution is at the correct concentration.

  • Check for Cross-Contamination: Inject a blank sample after a high concentration sample to check for carryover.

  • Perform a Matrix Effect Study: Quantify the extent of ion suppression or enhancement using the experimental protocols outlined below.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Effects using Post-Extraction Spiking

Objective: To quantify the degree of ion suppression or enhancement for a given analyte in a specific matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Prepare standards of the analyte at low, medium, and high concentrations in the final mobile phase solvent.

  • Set B (Post-Spiked Matrix): Extract at least six different lots of blank matrix. After the final extraction step, spike the analyte and HHIBD-d8 into the extracted matrix at the same concentrations as Set A.

  • Set C (Pre-Spiked Matrix): Spike the analyte and HHIBD-d8 into the blank matrix before the extraction process at the same concentrations as Set A.

• Analyze Samples: Analyze all three sets of samples using the LC-MS/MS method.

• Calculate Matrix Effect and Recovery:

  • Matrix Effect (ME %): (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (RE %): (Peak Area in Set C / Peak Area in Set B) * 100

  • Internal Standard Normalized Matrix Factor (IS-Normalized MF): (ME of Analyte) / (ME of HHIBD-d8)

Data Presentation:

Table 1: Illustrative Matrix Effect Data for Analyte in Human Plasma

Concentration Level	Mean Peak Area (Set A)	Mean Peak Area (Set B)	Matrix Effect (%)
Low	50,000	35,000	70 (Suppression)
Medium	500,000	375,000	75 (Suppression)
High	5,000,000	4,000,000	80 (Suppression)

Table 2: Illustrative Recovery and IS-Normalized Matrix Factor

Concentration Level	Recovery (%)	IS-Normalized Matrix Factor
Low	85	1.02
Medium	88	1.01
High	90	0.99

An IS-Normalized Matrix Factor close to 1.0 indicates that the HHIBD-d8 is effectively compensating for the matrix effect.

Protocol 2: Qualitative Assessment of Matrix Effects using Post-Column Infusion

Objective: To identify regions of ion suppression or enhancement throughout the chromatographic run.

Methodology:

• Set up the Infusion: Use a T-junction to introduce a constant flow of a solution containing both the analyte and HHIBD-d8 into the LC flow path after the analytical column but before the mass spectrometer.

• Inject Blank Matrix Extract: While the solution is being infused, inject a prepared blank matrix extract onto the column.

• Monitor the Signal: Monitor the signal intensity of the analyte and HHIBD-d8. A stable baseline should be observed. Any dip or rise in the baseline indicates a region of ion suppression or enhancement, respectively.

By comparing the retention time of your analyte with the regions of suppression or enhancement, you can determine if matrix effects are a likely issue.

Visualizations

Caption: Troubleshooting workflow for matrix effect issues.

Caption: Workflow for quantitative matrix effect assessment.

References

• 1. env.go.jp [env.go.jp]

Technical Support Center: Optimizing LC Gradient for Hexahydro-1,3-isobenzofurandione-d8 Co-elution

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering co-elution issues when analyzing Hexahydro-1,3-isobenzofurandione-d8 alongside its unlabeled counterpart or other interfering compounds.

Troubleshooting Guide: Resolving Co-elution with Hexahydro-1,3-isobenzofurandione-d8

Co-elution of a deuterated internal standard with its unlabeled analyte is a common challenge in LC-MS analysis. This guide provides a systematic approach to diagnose and resolve this issue.

Problem: Poor chromatographic resolution between Hexahydro-1,3-isobenzofurandione-d8 and its non-deuterated analog or another interfering peak.

Initial Assessment: Understanding the Chromatographic Deuterium Isotope Effect

The primary reason for the co-elution of deuterated and non-deuterated compounds is the Chromatographic Deuterium Isotope Effect (CDIE). The substitution of hydrogen with deuterium can lead to subtle differences in the physicochemical properties of a molecule, which in turn affects its interaction with the stationary phase. In reversed-phase liquid chromatography (RPLC), deuterated compounds often elute slightly earlier than their non-deuterated counterparts. This is because the carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, leading to a minor decrease in hydrophobicity.

Q1: My Hexahydro-1,3-isobenzofurandione-d8 peak is co-eluting with the unlabeled compound. What is the first step?

A1: The first step is to confirm that the issue is indeed co-elution and not another problem like poor peak shape.

• Peak Shape Analysis: Examine the peak shape of the analyte. A symmetrical, Gaussian peak is ideal. If you observe fronting, tailing, or split peaks, address these issues first as they can mask co-elution.

• Mass Spectrometry Data: Use your mass spectrometer to confirm that two different mass-to-charge ratios (m/z) are eluting at the same retention time.

Troubleshooting Workflow

Caption: Troubleshooting workflow for co-elution.

Q2: How can I modify the LC gradient to improve separation?

A2: Modifying the gradient profile is often the most effective first step to improve resolution.

• Decrease the Gradient Slope: A shallower gradient provides more time for the analytes to interact with the stationary phase, which can enhance separation. If your current gradient is, for example, 5% to 95% organic solvent in 10 minutes, try extending the gradient to 15 or 20 minutes.

• Introduce an Isocratic Hold: If the co-eluting peaks appear at a specific point in the gradient, introducing an isocratic hold at a slightly lower organic composition just before their elution can improve resolution.

Parameter	Initial Gradient	Modified Gradient 1 (Shallower)	Modified Gradient 2 (Isocratic Hold)
Time (min)	% Organic	% Organic	% Organic
0.0	10	10	10
1.0	10	10	10
10.0	90	10	40 (Hold for 3 min)
15.0	90	90	90
20.0	-	90	90

Q3: What if modifying the gradient isn't enough? What's the next step?

A3: The next step is to alter the selectivity of your separation by changing the mobile phase composition or the stationary phase chemistry.

• Change the Organic Modifier: If you are using acetonitrile, try switching to methanol, or vice versa. These solvents have different polarities and can alter the elution order of compounds.

• Adjust Mobile Phase pH: For ionizable compounds, adjusting the pH of the aqueous mobile phase with a buffer can significantly impact retention and selectivity. For Hexahydro-1,3-isobenzofurandione, which can hydrolyze to the corresponding dicarboxylic acid, pH control is critical.

• Change the Stationary Phase: If changes to the mobile phase are unsuccessful, consider a different column chemistry. If you are using a standard C18 column, a phenyl-hexyl or a polar-embedded phase column can offer different selectivity.

Stationary Phase	Potential Advantage for Separation
C18	Standard starting point, good for hydrophobic compounds.
Phenyl-Hexyl	Provides pi-pi interactions, which can be beneficial for separating compounds with aromatic rings or areas of electron density.
Polar-Embedded	Offers different selectivity for polar compounds and can be more stable in highly aqueous mobile phases.
Biphenyl	Can provide unique selectivity for compounds with aromatic character.

Frequently Asked Questions (FAQs)

Q4: Can column temperature affect the co-elution of my deuterated standard?

A4: Yes, column temperature can influence selectivity. Increasing the temperature generally decreases retention times but can also alter the elution order of closely eluting compounds. Experimenting with temperatures between 30°C and 50°C may improve your separation.

Q5: My peak shape is poor (fronting or tailing). Could this be the cause of the apparent co-elution?

A5: Absolutely. Poor peak shape can make it difficult to resolve closely eluting compounds.

• Fronting: Often caused by column overload or injecting the sample in a solvent stronger than the initial mobile phase. Try diluting your sample or dissolving it in the initial mobile phase.

• Tailing: Can be caused by secondary interactions with the stationary phase, especially with acidic or basic compounds. Adjusting the mobile phase pH or using a column with a different stationary phase can help. For acidic compounds like the hydrolyzed form of Hexahydro-1,3-isobenzofurandione, a mobile phase with a low pH (e.g., containing 0.1% formic acid) can improve peak shape.

Q6: Are there any sample preparation considerations that could help with this issue?

A6: While sample preparation is less likely to directly resolve co-elution, ensuring a clean sample extract can prevent column fouling and maintain good peak shape, which indirectly aids in resolution. If your sample matrix is complex, consider using solid-phase extraction (SPE) for cleanup.

Experimental Protocols

Protocol 1: Generic Reversed-Phase LC Method for Hexahydro-1,3-isobenzofurandione

This protocol provides a starting point for method development.

• Column: C18, 2.1 x 100 mm, 1.8 µm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: Acetonitrile

• Gradient:

  • 0-1 min: 5% B

  • 1-8 min: Linear ramp to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B and equilibrate

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• MS Detection: Electrospray Ionization (ESI) in negative ion mode.

Logical Relationship for Method Development

Caption: Logical flow for LC method development.

Technical Support Center: In-Source Instability of Deuterated Standards in Mass Spectrometry

Welcome to the technical support center for troubleshooting issues related to the in-source instability of deuterated standards in mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on identifying and resolving common challenges encountered during quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What is a deuterated internal standard and why is it used in mass spectrometry?

A deuterated internal standard (IS) is a version of the analyte of interest where one or more hydrogen atoms have been replaced by their heavier isotope, deuterium.[1][2] In liquid chromatography-mass spectrometry (LC-MS), they serve as an internal reference to correct for variations during sample preparation, chromatography, and ionization.[1][3] Since the deuterated standard is chemically almost identical to the analyte, it experiences similar matrix effects, extraction losses, and instrument variability, leading to more accurate and precise quantification.[1][4]

Q2: What are the ideal characteristics of a deuterated internal standard?

For reliable quantification, a deuterated internal standard should have high chemical (>99%) and isotopic (≥98%) purity.[1] It is recommended to have between 2 to 10 deuterium atoms to ensure a clear mass-to-charge ratio (m/z) difference from the analyte, preventing isotopic crosstalk.[1] Crucially, the deuterium labels should be on stable, non-exchangeable positions of the molecule, such as aromatic rings, to prevent H/D back-exchange.[1][2]

Q3: What causes the in-source instability of deuterated standards?

In-source instability primarily arises from two phenomena:

• In-source fragmentation: The deuterated standard can fragment within the ion source of the mass spectrometer, potentially losing a deuterium atom and generating an ion that interferes with the signal of the unlabeled analyte.[1][5]

• Deuterium-Hydrogen (H/D) Back-Exchange: Deuterium atoms on the standard can be replaced by hydrogen atoms from the solvent or sample matrix.[1][6] This is more likely to occur with labels at acidic or basic sites and can be influenced by the pH of the mobile phase.[1][6]

Q4: Can the position of the deuterium label affect my results?

Absolutely. If deuterium atoms are located on labile sites, such as hydroxyl (-OH), amine (-NH), or sulfhydryl (-SH) groups, they can easily exchange with protons from the surrounding environment.[2][6] This leads to a loss of the isotopic label and can result in inaccurate quantification.[2]

Troubleshooting Guides

This section provides systematic approaches to diagnose and resolve common issues related to the instability of deuterated standards.

Issue 1: Inaccurate or Inconsistent Quantitative Results

Symptom: You observe poor accuracy and precision in your quantitative data, or a drifting analyte/internal standard response ratio.[2][7]

Possible Causes & Solutions:

Potential Cause	Troubleshooting Steps	Recommended Solution
Chromatographic Separation (Isotope Effect)	Overlay the chromatograms of the analyte and the internal standard to check for co-elution. A slight shift in retention time for the deuterated standard is a known phenomenon.[2][7]	If separation is significant, adjust the mobile phase composition, gradient, or column temperature to improve co-elution.[1][2] Consider using a lower resolution column or an alternative internal standard (e.g., ¹³C or ¹⁵N labeled) if co-elution cannot be achieved.[1]
Differential Matrix Effects	Even with co-elution, the analyte and internal standard can experience different levels of ion suppression or enhancement.[7] This can lead to inaccurate results.	Conduct a post-extraction addition experiment to evaluate matrix effects. Improve sample clean-up procedures to remove interfering matrix components or dilute the sample to reduce their concentration.[5][7]
Deuterium (H/D) Back-Exchange	The deuterated label may be unstable under your experimental conditions (e.g., mobile phase pH).[1][6]	Ensure the deuterium label is on a stable position.[2] Adjust the mobile phase pH to a range where exchange is minimized (often around pH 2.5), if compatible with your chromatography.[6] Evaluate the stability of the standard in the mobile phase over time.[6]
In-Source Fragmentation	The deuterated standard may be fragmenting in the ion source, contributing to the analyte's signal.[1][5]	Optimize ion source parameters such as temperature and voltages to minimize fragmentation.[8]
Impure Internal Standard	The deuterated standard may contain the unlabeled analyte as an impurity.[1][5]	Analyze the internal standard solution by itself to check for the presence of the unlabeled analyte.[2][5] The response of the unlabeled analyte should be less than 20% of the response at the Lower Limit of Quantification (LLOQ).[5] If significant, obtain a higher purity standard.[1]

Troubleshooting Workflow for Inaccurate Quantification

Caption: Troubleshooting workflow for inaccurate quantification.

Issue 2: Deuterium Back-Exchange

Symptom: You observe a decreasing signal for your deuterated standard over time, or an increasing signal for the unlabeled analyte in your standard solutions.

Factors Influencing Back-Exchange:

Factor	Description
pH	Exchange is catalyzed by both acidic and basic conditions. The rate is typically minimal around pH 2.5.[6][9]
Temperature	Higher temperatures increase the rate of back-exchange.[6]
Solvent Composition	Protic solvents like water and methanol facilitate back-exchange.[6]
Label Position	Deuterium on heteroatoms (-OH, -NH, -SH) are highly susceptible to exchange.[6]

Mitigation Strategies for Back-Exchange

Caption: Factors and mitigation for isotopic back-exchange.

Experimental Protocols

Protocol 1: Assessing the Isotopic Purity of a Deuterated Internal Standard

Objective: To determine the contribution of the unlabeled analyte in the deuterated internal standard solution.

Methodology:

• Prepare a solution of the deuterated internal standard in a clean solvent at the same concentration used in your analytical method.

• Analyze this solution using your established LC-MS/MS method.

• Monitor the mass transition for the unlabeled analyte.

• Evaluation: The response for the unlabeled analyte should ideally be negligible. A common acceptance criterion is that this response should be less than 20% of the response observed for the analyte at the Lower Limit of Quantification (LLOQ).[5] If the response is higher, it indicates significant impurity that could bias your results, especially at low concentrations of the analyte.[1][5]

Protocol 2: Evaluation of Matrix Effects

Objective: To determine if the analyte and the deuterated internal standard are affected differently by components in the sample matrix.

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into a clean solvent.

  • Set B (Post-Extraction Spike): Extract a blank matrix sample. Spike the analyte and internal standard into the extracted matrix.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into a blank matrix sample before extraction.

• Analyze the Samples: Inject all three sets into the LC-MS/MS system.

• Calculate Matrix Effect (ME) and Recovery (RE):

  • ME (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

• Evaluation: Compare the ME for the analyte and the internal standard. A significant difference indicates differential matrix effects, which can compromise analytical accuracy.[7]

Protocol 3: Assessing Deuterium Back-Exchange

Objective: To determine if the deuterated internal standard is stable under the experimental conditions.

Methodology:

• Spike the deuterated internal standard into a blank matrix at a concentration similar to that used in the analytical method.

• Incubate the sample under the same conditions (e.g., temperature, pH, time) as a typical sample preparation and analysis sequence.

• Analyze the sample by LC-MS/MS at different time points, monitoring for the appearance of the unlabeled analyte's mass transition.

• Evaluation: A significant increase in the signal for the unlabeled analyte over time indicates that deuterium back-exchange is occurring.[2]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. nebiolab.com [nebiolab.com]
• 4. resolvemass.ca [resolvemass.ca]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. longdom.org [longdom.org]
• 9. Trends in the Hydrogen−Deuterium Exchange at the Carbon Centers. Preparation of Internal Standards for Quantitative Analysis by LC-MS | MDPI [mdpi.com]

Technical Support Center: Troubleshooting Poor Recovery of Hexahydro-1,3-isobenzofurandione-d8

This technical support guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard in analytical experiments.

Frequently Asked Questions (FAQs)

Q1: What is Hexahydro-1,3-isobenzofurandione-d8 and what is it used for?

Hexahydro-1,3-isobenzofurandione-d8 is the deuterated form of Hexahydro-1,3-isobenzofurandione, also known as 1,2-Cyclohexanedicarboxylic anhydride.[1] Its molecular formula is C₈H₂D₈O₃.[1] It is commonly used as an internal standard in quantitative analysis, particularly in mass spectrometry-based methods like GC-MS and LC-MS/MS, for the analysis of organic acids and other related compounds.[2] The use of a deuterated internal standard helps to correct for variations in sample preparation, extraction, and instrument response, leading to more accurate and precise results.[2]

Q2: I am observing low and inconsistent recovery of Hexahydro-1,3-isobenzofurandione-d8. What are the most likely causes?

Poor recovery of Hexahydro-1,3-isobenzofurandione-d8 is often linked to its chemical structure as a cyclic anhydride. The primary causes of low recovery include:

• Hydrolysis: The anhydride ring is susceptible to opening in the presence of water, a reaction known as hydrolysis, to form the corresponding dicarboxylic acid (1,2-Cyclohexanedicarboxylic acid-d8).[3] This process is catalyzed by both acidic and basic conditions.

• Suboptimal Extraction Conditions: Issues with the pH of the sample or extraction solvents, improper solvent choice, or inefficient phase separation during liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can lead to poor recovery.[4]

• Analyte Loss During Evaporation: Due to its volatility, the internal standard can be lost during solvent evaporation steps if not performed under controlled conditions.

• Adsorption: The compound may adsorb to glassware or plasticware surfaces, especially if highly active sites are present.

Q3: How can I prevent the hydrolysis of Hexahydro-1,3-isobenzofurandione-d8 during my sample preparation?

Preventing hydrolysis is critical for ensuring accurate quantification. Key strategies include:

• pH Control: Maintain a neutral pH (around 7) throughout the sample preparation and extraction process whenever possible. Avoid strongly acidic or basic conditions.

• Anhydrous Conditions: Use anhydrous solvents and minimize the exposure of the sample and extracts to water.

• Temperature Control: Perform extractions at controlled, and preferably cool, temperatures to slow down the rate of hydrolysis.[3]

• Minimize Processing Time: Process samples as quickly as possible to reduce the time the internal standard is in an aqueous environment.

Q4: Can I detect if my Hexahydro-1,3-isobenzofurandione-d8 has degraded?

Yes, degradation to the dicarboxylic acid can be monitored using chromatographic techniques. In reversed-phase liquid chromatography, the dicarboxylic acid will be more polar and therefore elute earlier than the parent anhydride. In gas chromatography, the dicarboxylic acid is non-volatile and will likely not be observed unless derivatized. A decrease in the peak area of the internal standard and the potential appearance of a new, earlier-eluting peak in LC-MS analysis are strong indicators of degradation.

Troubleshooting Guides

Poor Recovery in Solid-Phase Extraction (SPE)

Low recovery during SPE is a common issue.[4][5] The following table outlines potential causes and solutions.

Potential Cause	Troubleshooting Steps
Analyte Breakthrough during Sample Loading	- Ensure the sorbent choice is appropriate for the analyte (e.g., reversed-phase for nonpolar analytes).- Adjust the sample pH to ensure the analyte is in a neutral, retainable form.[5]- Decrease the flow rate during sample loading to allow for sufficient interaction with the sorbent.[4]- Dilute the sample if it is too viscous.
Analyte Elution during Wash Step	- Decrease the strength of the wash solvent.- Ensure the pH of the wash solvent does not cause the analyte to ionize and elute prematurely.
Incomplete Elution of Analyte	- Increase the volume and/or strength of the elution solvent.- Adjust the pH of the elution solvent to ensure the analyte is in a form that is readily eluted.- Consider a "soak" step where the elution solvent is allowed to sit on the sorbent for a few minutes before elution.[4]
Hydrolysis of the Internal Standard on the Cartridge	- Ensure all solvents are anhydrous.- Minimize the time the sample is on the cartridge, especially during aqueous loading and washing steps.- Maintain a neutral pH in all aqueous solutions.

Inconsistent Internal Standard Response in LC-MS/MS or GC-MS

Variability in the internal standard signal can compromise the accuracy of your results.

Potential Cause	Troubleshooting Steps
Degradation in the Autosampler	- Keep the autosampler tray cool to minimize degradation of the reconstituted samples.- Analyze samples shortly after preparation.- Ensure the reconstitution solvent is non-aqueous and neutral.
Matrix Effects	- Improve sample cleanup to remove interfering matrix components.- Evaluate for ion suppression or enhancement by comparing the internal standard response in a neat solution versus a post-extraction spiked blank matrix sample.- Adjust chromatographic conditions to separate the analyte and internal standard from co-eluting matrix components.
In-source Instability or Poor Ionization	- Optimize mass spectrometer source parameters (e.g., temperature, gas flows, voltages).- For GC-MS, ensure the injection port temperature is not excessively high, which could cause thermal degradation.
Chromatographic Issues	- Ensure the internal standard co-elutes with the analyte of interest.- Check for peak tailing or splitting, which could indicate active sites in the column or liner.

Experimental Protocols

Protocol: Analysis of Organic Acids in Urine using GC-MS with Hexahydro-1,3-isobenzofurandione-d8 Internal Standard

This protocol is adapted from a general method for organic acid analysis in urine.[6][7]

• Sample Preparation:

  • Thaw frozen urine samples at room temperature.

  • Centrifuge at 10,000 rpm for 3 minutes to remove particulate matter.[6]

  • Transfer 200 µL of the supernatant to a 2 mL glass vial.

• Internal Standard Spiking:

  • Add 20 µL of a known concentration of Hexahydro-1,3-isobenzofurandione-d8 solution (in a dry organic solvent like ethyl acetate) to each urine sample.

• Extraction:

  • Add 600 µL of ethyl acetate to each vial.

  • Vortex thoroughly for 1 minute.

  • Centrifuge at 10,000 rpm for 3 minutes.[6]

  • Carefully transfer the upper organic layer to a clean 2 mL glass vial.

  • Repeat the extraction with another 600 µL of ethyl acetate and combine the organic layers.[6]

• Evaporation:

  • Evaporate the combined extracts to dryness under a gentle stream of nitrogen at a temperature no higher than 35 °C.[6]

• Derivatization (for GC-MS analysis of the corresponding dicarboxylic acid if hydrolysis is intended for analysis):

  • Note: This step is for the analysis of the hydrolyzed product. For the analysis of the intact anhydride, this step would be omitted, and a suitable GC-MS method for anhydrides would be used.

  • Add 40 µL of methoxyamine HCl (75 g/L in H₂O) and incubate at 60 °C for 30 minutes.[6]

  • Add 40 µL of a silylating agent (e.g., BSTFA with 1% TMCS).

  • Incubate at 70-90 °C for 15 minutes.[6]

• GC-MS Analysis:

  • Transfer the derivatized sample to a GC-MS autosampler vial with an insert.

  • Inject an appropriate volume into the GC-MS system.

  • Use a suitable GC column (e.g., a mid-polarity column) and a temperature program that allows for the separation of the derivatized organic acids.

  • The mass spectrometer should be operated in selected ion monitoring (SIM) mode for quantitative analysis.

Data Presentation

pH Condition	Expected Stability of Hexahydro-1,3-isobenzofurandione-d8	Primary Species Present	Potential Impact on Recovery
Strongly Acidic (pH < 4)	Low	Dicarboxylic acid-d8	Significant loss of internal standard
Weakly Acidic (pH 4-6)	Moderate to Low	Mixture of anhydride-d8 and dicarboxylic acid-d8	Potential for partial loss of internal standard
Neutral (pH ~7)	High	Anhydride-d8	Optimal recovery expected
Weakly Basic (pH 8-10)	Moderate to Low	Dicarboxylate-d8	Potential for partial loss of internal standard
Strongly Basic (pH > 10)	Very Low	Dicarboxylate-d8	Significant loss of internal standard

Visualizations

Troubleshooting Workflow for Poor Internal Standard Recovery

Caption: Troubleshooting workflow for poor recovery.

Signaling Pathway of Hydrolysis

Caption: Hydrolysis degradation pathway.

References

• 1. scbt.com [scbt.com]
• 2. benchchem.com [benchchem.com]
• 3. organic chemistry - Is it possible to create an acid anhydride that's stable in water and if so what conditions must its structure satisfy? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. silicycle.com [silicycle.com]
• 6. aurametrix.weebly.com [aurametrix.weebly.com]
• 7. metbio.net [metbio.net]

Technical Support Center: Purity Assessment of Hexahydro-1,3-isobenzofurandione-d8

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on assessing the purity of the Hexahydro-1,3-isobenzofurandione-d8 standard. Below you will find frequently asked questions and troubleshooting guides to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the critical parameters for assessing the purity of a deuterated standard like Hexahydro-1,3-isobenzofurandione-d8?

A1: The purity assessment of Hexahydro-1,3-isobenzofurandione-d8 involves evaluating three key parameters:

• Chemical Purity: This refers to the percentage of the compound of interest, Hexahydro-1,3-isobenzofurandione, relative to any non-isotopically labeled impurities. It is typically determined by chromatographic methods such as HPLC-UV or GC-FID.

• Isotopic Purity (or Isotopic Enrichment): This measures the percentage of the deuterated (d8) form of the molecule relative to its unlabeled (d0) and partially labeled counterparts. Mass spectrometry is the primary technique for this assessment.[1]

• Degree of Deuteration: This specifies the extent to which hydrogen atoms at specific molecular positions have been replaced by deuterium. NMR spectroscopy is often used to confirm the positions and extent of deuteration.[2][3]

Q2: Which analytical techniques are recommended for purity analysis of Hexahydro-1,3-isobenzofurandione-d8?

A2: A combination of chromatographic and spectroscopic techniques is recommended for a comprehensive purity analysis:

• High-Performance Liquid Chromatography (HPLC) with UV detection: Ideal for determining chemical purity by separating the main compound from non-volatile impurities.[4][5]

• Gas Chromatography (GC) with Flame Ionization Detection (FID): Suitable for assessing the purity of volatile compounds and can be used to determine chemical purity.

• Liquid Chromatography-Mass Spectrometry (LC-MS) or Gas Chromatography-Mass Spectrometry (GC-MS): Essential for determining isotopic purity and confirming the molecular weight of the deuterated standard.[6][7][8] High-resolution mass spectrometry (HRMS) is particularly advantageous for resolving isotopic peaks and improving accuracy.[9][1][6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H, ¹³C, and ²H): Used for structural confirmation, determining the location of deuterium labels, and assessing the degree of deuteration.[2][3][10]

Q3: How can I interpret the mass spectrometry data to determine isotopic purity?

A3: To determine isotopic purity from mass spectrometry data, you need to analyze the mass spectrum of the standard. The relative intensities of the peaks corresponding to the fully deuterated (d8), partially deuterated, and unlabeled (d0) forms are used to calculate the isotopic enrichment. The signal corresponding to the unlabeled analyte should be minimal.[4] The calculation involves comparing the peak areas of the different isotopic species.[9]

Q4: What are common sources of error in purity assessment?

A4: Common sources of error include:

• Improper sample preparation: This can introduce contaminants or lead to inaccurate concentrations.

• Instrument variability: Issues with the autosampler, detector, or ionization source can affect results.[4]

• Matrix effects: Components of the sample matrix can interfere with the ionization of the standard, leading to signal suppression or enhancement.

• Isotopic instability: For some deuterated standards, back-exchange of deuterium for hydrogen can occur, particularly in protic solvents.[4]

• Inaccurate integration of peaks: Poor chromatographic resolution or incorrect peak integration can lead to erroneous purity values.

Troubleshooting Guides

Issue 1: Low Signal or No Signal for the Hexahydro-1,3-isobenzofurandione-d8 Standard in LC-MS

• Potential Cause: Improper storage or handling leading to degradation.

  • Troubleshooting Step: Verify the storage conditions (temperature, light protection) against the manufacturer's recommendations. Prepare fresh working solutions and avoid repeated freeze-thaw cycles.[4]

• Potential Cause: Pipetting or dilution errors.

  • Troubleshooting Step: Calibrate pipettes and ensure accurate dilutions. Prepare a fresh dilution series.

• Potential Cause: Suboptimal mass spectrometer settings.

  • Troubleshooting Step: Optimize ionization source parameters (e.g., spray voltage, gas flow, temperature) for the specific compound. Perform a direct infusion of a standard solution to tune the instrument.

Issue 2: Inconsistent Peak Areas or Retention Times in HPLC or GC

• Potential Cause: Injector variability.

  • Troubleshooting Step: Perform an injection precision test by repeatedly injecting the same standard solution. Check for air bubbles in the syringe and sample loop.[4]

• Potential Cause: Column degradation or contamination.

  • Troubleshooting Step: Flush the column with a strong solvent. If the problem persists, replace the column with a new one of the same type.

• Potential Cause: Mobile phase issues (for HPLC).

  • Troubleshooting Step: Ensure the mobile phase is properly mixed and degassed. Check for any precipitation.

Issue 3: Unexpected Peaks in the Chromatogram or Mass Spectrum

• Potential Cause: Contamination from solvents, vials, or the instrument.

  • Troubleshooting Step: Analyze a blank sample (solvent only) to identify any background contamination. Use high-purity solvents and clean sample vials.

• Potential Cause: Presence of chemical impurities in the standard.

  • Troubleshooting Step: Refer to the Certificate of Analysis (CoA) for known impurities. Use a higher purity grade of the standard if necessary.

• Potential Cause: In-source fragmentation or back-exchange (for deuterated standards).[4]

  • Troubleshooting Step: For potential fragmentation, adjust the ionization source settings to use lower energy. To check for back-exchange, prepare the sample in an aprotic solvent and analyze it immediately.

Experimental Protocols

Protocol 1: Determination of Chemical Purity by HPLC-UV

• Preparation of Standard Solutions:

  • Prepare a stock solution of Hexahydro-1,3-isobenzofurandione-d8 at a concentration of 1 mg/mL in acetonitrile.

  • From the stock solution, prepare a series of dilutions (e.g., 100, 50, 25, 10, 5 µg/mL) to create a calibration curve.

• HPLC-UV Analysis:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 60:40 v/v).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • UV Detection: 220 nm.

• Data Analysis:

  • Integrate the peak area of the main compound and any impurities.

  • Calculate the chemical purity as the percentage of the main peak area relative to the total peak area of all components.

Protocol 2: Determination of Isotopic Purity by LC-MS

• Sample Preparation:

  • Prepare a solution of Hexahydro-1,3-isobenzofurandione-d8 at a concentration of 1 µg/mL in a suitable solvent like acetonitrile.

• LC-MS Analysis:

  • LC System: Coupled to a mass spectrometer (e.g., a triple quadrupole or high-resolution TOF-MS).

  • Column and Mobile Phase: Use the same conditions as in the HPLC-UV method to achieve chromatographic separation.

  • Mass Spectrometer Settings:

    • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode (to be optimized for the compound).

    • Scan Mode: Full scan to observe the isotopic distribution.

• Data Analysis:

  • Extract the ion chromatograms for the unlabeled (d0) and deuterated (d8) forms of the molecule.

  • Integrate the peak areas for each isotopic species.

  • Calculate the isotopic purity using the following formula:

    • Isotopic Purity (%) = [Area(d8) / (Area(d0) + Area(d8))] * 100

Data Presentation

Table 1: Example Data for Chemical Purity of Hexahydro-1,3-isobenzofurandione-d8 by HPLC-UV

Lot Number	Retention Time (min)	Peak Area (Main Compound)	Total Peak Area (All Impurities)	Chemical Purity (%)
A123	5.4	1,250,000	12,500	99.0
B456	5.5	1,320,000	6,600	99.5

Table 2: Example Data for Isotopic Purity of Hexahydro-1,3-isobenzofurandione-d8 by LC-MS

Lot Number	Peak Area (d0)	Peak Area (d8)	Isotopic Purity (%)
A123	1,500	98,500	98.5
B456	800	99,200	99.2

Visualizations

Caption: Workflow for the comprehensive purity assessment of a deuterated standard.

Caption: A logical troubleshooting guide for inconsistent analytical results.

References

• 1. Rapid characterization of isotopic purity of deuterium-labeled organic compounds and monitoring of hydrogen-deuterium exchange reaction using electrospray ionization-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. benchchem.com [benchchem.com]
• 5. rsc.org [rsc.org]
• 6. Application of high-resolution mass spectrometry to measure low abundance isotope enrichment in individual muscle proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Determination of the enrichment of isotopically labelled molecules by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. almacgroup.com [almacgroup.com]
• 10. youtube.com [youtube.com]

Minimizing ion suppression with Hexahydro-1,3-isobenzofurandione-d8

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard to minimize ion suppression in liquid chromatography-mass spectrometry (LC-MS/MS) analyses.

Troubleshooting Guides

This section addresses specific issues users might encounter during their experiments in a question-and-answer format.

Question 1: Why is my analyte signal significantly lower in matrix samples compared to neat solutions, even when using Hexahydro-1,3-isobenzofurandione-d8?

Answer: This suggests that Hexahydro-1,3-isobenzofurandione-d8 may not be fully compensating for matrix effects. Several factors could be at play:

• Chromatographic Separation: A slight difference in retention time between the analyte and Hexahydro-1,3-isobenzofurandione-d8 can expose them to different co-eluting matrix components, leading to varied ion suppression.

• High Concentration of Matrix Components: Extremely high concentrations of interfering compounds in the sample matrix can suppress the ionization of both the analyte and the internal standard in a non-proportional manner.

• Suboptimal Internal Standard Concentration: An inappropriately high concentration of Hexahydro-1,3-isobenzofurandione-d8 can lead to self-suppression.

Troubleshooting Steps:

• Verify Co-elution: Overlay the chromatograms of the analyte and Hexahydro-1,3-isobenzofurandione-d8 to ensure they elute at the exact same time.

• Optimize Chromatography: Adjust the mobile phase gradient or column chemistry to achieve better co-elution.

• Evaluate Matrix Effects: Perform a post-column infusion experiment to identify regions of significant ion suppression.

• Sample Dilution: Diluting the sample can reduce the concentration of matrix components, but be mindful of the impact on the limit of quantitation.

• Improve Sample Preparation: Enhance sample cleanup using techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[1]

Question 2: I'm observing high variability in the Hexahydro-1,3-isobenzofurandione-d8 signal across my samples. What could be the cause?

Answer: High variability in the internal standard signal can compromise the accuracy and precision of your results. Potential causes include:

• Inconsistent Sample Preparation: Variations in extraction efficiency or sample handling can lead to inconsistent recovery of the internal standard.

• Matrix Effects: Different samples can have varying levels of matrix components, causing differential ion suppression of the internal standard.

• Instrument Instability: Fluctuations in the LC-MS/MS system's performance can lead to signal instability.

• Degradation of the Internal Standard: The stability of Hexahydro-1,3-isobenzofurandione-d8 in the sample matrix or during storage could be a factor.

Troubleshooting Steps:

• Review Sample Preparation Protocol: Ensure consistent execution of all sample preparation steps.

• Assess Matrix Variability: Analyze matrix blanks from different sources to understand the inherent variability.

• Perform System Suitability Tests: Regularly check the performance of your LC-MS/MS system with standard solutions.

• Evaluate Internal Standard Stability: Conduct experiments to assess the stability of Hexahydro-1,3-isobenzofurandione-d8 under your experimental conditions.

Frequently Asked Questions (FAQs)

What is ion suppression in LC-MS/MS?

Ion suppression is a phenomenon where the ionization efficiency of a target analyte is reduced by the presence of co-eluting compounds from the sample matrix.[1] This leads to a decreased signal intensity, which can result in inaccurate and imprecise quantification.

How does Hexahydro-1,3-isobenzofurandione-d8 help minimize ion suppression?

As a deuterated internal standard, Hexahydro-1,3-isobenzofurandione-d8 is chemically identical to the non-labeled analyte (Hexahydro-1,3-isobenzofurandione) but has a different mass due to the deuterium atoms. The underlying principle is that the analyte and the internal standard will co-elute and experience the same degree of ion suppression. By calculating the ratio of the analyte signal to the internal standard signal, the variability caused by ion suppression can be normalized, leading to more accurate quantification.

What are the key considerations when using a deuterated internal standard?

• Co-elution: The analyte and the internal standard must co-elute perfectly for effective compensation of matrix effects.

• Isotopic Purity: The deuterated standard should have high isotopic purity to avoid contributing to the analyte's signal.

• Stability: The deuterium labels should be stable and not undergo back-exchange with hydrogen atoms from the solvent or matrix.

Quantitative Data Summary

The following table provides representative data on the performance of an LC-MS/MS assay for a hypothetical analyte using Hexahydro-1,3-isobenzofurandione-d8 as an internal standard, demonstrating its effectiveness in mitigating matrix effects.

Sample Type	Analyte Peak Area (without IS)	Analyte Peak Area (with IS)	IS Peak Area	Analyte/IS Ratio	% Recovery	%RSD
Neat Solution	1,200,000	1,210,000	2,500,000	0.484	100%	2.5%
Plasma Extract	750,000	760,000	1,550,000	0.490	98.8%	3.1%
Urine Extract	550,000	545,000	1,100,000	0.495	97.8%	3.5%

IS: Internal Standard; %RSD: Percent Relative Standard Deviation

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects using Post-Column Infusion

Objective: To identify regions in the chromatogram where ion suppression or enhancement occurs.

Methodology:

• Prepare a standard solution of the analyte and Hexahydro-1,3-isobenzofurandione-d8 at a concentration that provides a stable signal.

• Set up the LC-MS/MS system with the analytical column and mobile phases intended for the assay.

• Using a T-connector, infuse the standard solution at a constant low flow rate (e.g., 10 µL/min) into the LC eluent stream after the analytical column and before the mass spectrometer ion source.

• Inject a blank matrix extract onto the LC column.

• Monitor the signal of the analyte and internal standard. A dip in the baseline signal indicates ion suppression at that retention time, while a rise indicates ion enhancement.

Protocol 2: Assessment of Analyte and Internal Standard Co-elution

Objective: To confirm that the analyte and Hexahydro-1,3-isobenzofurandione-d8 have identical retention times.

Methodology:

• Prepare individual solutions of the analyte and Hexahydro-1,3-isobenzofurandione-d8.

• Prepare a mixed solution containing both the analyte and the internal standard.

• Inject each solution separately into the LC-MS/MS system using the defined chromatographic method.

• Monitor the specific mass transitions for both the analyte and the internal standard.

• Overlay the chromatograms from the mixed solution injection. The peaks for the analyte and the internal standard should perfectly overlap.

Visualizations

Caption: Troubleshooting workflow for low analyte signal.

Caption: Workflow for post-column infusion experiment.

References

• 1. DOT Language | Graphviz [graphviz.org]

Technical Support Center: Managing Unlabeled Analyte Impurity in Deuterated Standards

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering issues with unlabeled analyte impurity in deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What is unlabeled analyte impurity in a deuterated standard?

An unlabeled analyte impurity refers to the presence of the non-deuterated form of the analyte within the deuterated internal standard (d-IS) material.[1] During the synthesis of deuterated compounds, it is challenging to achieve 100% isotopic enrichment, resulting in residual amounts of the original, unlabeled compound.[2]

Q2: How can this impurity affect my analytical results?

The presence of unlabeled analyte in the deuterated standard can significantly compromise the accuracy and reliability of quantitative bioanalysis.[1][2] Key consequences include:

• Overestimation of Analyte Concentration: The unlabeled impurity in the d-IS will contribute to the signal of the analyte, leading to a positive bias in the measured concentration.[1][3] This issue is particularly pronounced at the lower limit of quantification (LLOQ).[1]

• Non-Linear Calibration Curves: Isotopic interference can cause non-linearity in the calibration curve, which can bias the results of the quantification.[1][4]

• Inaccurate Quantification: If the actual concentration of the deuterated standard is lower than the nominal concentration due to significant impurities, it will lead to inaccurate calculations of the analyte's concentration.[1]

Q3: What are the recommended purity levels for deuterated internal standards?

To ensure reliable and reproducible results, it is crucial to use high-purity deuterated standards. The general recommendations are:

• Chemical Purity: >99%[1]

• Isotopic Enrichment: ≥98%[1][5]

It is essential to always review the Certificate of Analysis (CoA) provided by the supplier to verify the chemical and isotopic purity of the standard.[1]

Q4: How can I determine the isotopic purity of my deuterated standard?

Several analytical techniques can be used to assess the isotopic purity of a deuterated internal standard:

• High-Resolution Mass Spectrometry (HRMS): This is a powerful technique for determining isotopic purity by distinguishing between different isotopologues (molecules with varying numbers of deuterium atoms).[1][6][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Proton NMR (¹H-NMR) is particularly effective for quantifying the amount of residual, non-deuterated compound.[1]

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This technique can be used to evaluate both chemical and isotopic purity by separating the deuterated standard from potential impurities and analyzing their mass-to-charge ratios.[1][8]

Q5: My deuterated standard and analyte show different retention times. What is the cause and how can I address it?

This phenomenon is known as the "chromatographic isotope effect" or "deuterium isotope effect".[9][10]

• Cause: The substitution of hydrogen with the heavier deuterium isotope can lead to minor changes in the molecule's physicochemical properties, such as lipophilicity.[9][10] In reversed-phase chromatography, this often results in the deuterated compound eluting slightly earlier than its non-deuterated counterpart.[9][11]

• Consequences: A significant shift in retention time can lead to incomplete co-elution of the analyte and the internal standard. This can expose them to different matrix effects, compromising the internal standard's ability to compensate for variations in ionization.[3][10][12]

• Troubleshooting:

  • Chromatographic Method Optimization: Adjusting the mobile phase composition, gradient profile, or column temperature may help improve co-elution.[10][13]

  • Column Chemistry: Experimenting with different column stationary phases can alter selectivity and potentially achieve co-elution.[3]

  • Alternative Internal Standard: If co-elution cannot be achieved, consider using a ¹³C or ¹⁵N labeled internal standard, which are less prone to chromatographic shifts.[3]

Troubleshooting Guides

This section provides systematic approaches to troubleshoot common issues related to unlabeled analyte impurity in deuterated standards.

Problem 1: High Background Signal at the Analyte's Mass Transition in Blank Samples

• Symptom: A significant peak is observed at the retention time of the analyte when analyzing a blank sample spiked only with the deuterated internal standard.

• Possible Cause: The deuterated internal standard is contaminated with the unlabeled analyte.[1]

• Troubleshooting Steps:

  • Confirm the Issue: Prepare a sample containing only the deuterated internal standard in a clean solvent and analyze it by LC-MS/MS. Monitor the mass transition of the unlabeled analyte. A peak at the expected retention time confirms contamination.[1][3]

  • Quantify the Impurity: Use one of the purity assessment protocols (see below) to determine the percentage of the unlabeled analyte in the deuterated standard.

  • Evaluate the Impact: The response from the unlabeled impurity in a blank sample spiked with the d-IS should not exceed 20% of the analyte's response at the LLOQ.[2][10]

  • Mitigation:

    • If the impurity level is unacceptable, contact the supplier for a higher purity batch.[1]

Problem 2: Non-Linear Calibration Curve, Especially at Higher Concentrations

• Symptom: The calibration curve deviates from linearity, particularly at the upper end of the concentration range.

• Possible Cause: Isotopic interference between the analyte and the internal standard.[1][4] This can be due to the natural isotopic abundance of the analyte contributing to the internal standard's signal, or vice-versa.

• Troubleshooting Steps:

  • Examine Mass Spectra: Carefully review the mass spectra of both the analyte and the deuterated internal standard to check for overlapping isotopic patterns.[1]

  • Use a Non-Linear Fit: A non-linear calibration model that accounts for the isotopic cross-contribution can provide a more accurate fit for the data.[4]

  • Optimize MS Resolution: If using a high-resolution mass spectrometer, ensure the resolution is sufficient to distinguish between the analyte and internal standard signals.

Problem 3: Poor Reproducibility and Accuracy in QC Samples

• Symptom: High coefficient of variation (%CV) in quality control (QC) samples and inaccurate concentration measurements.

• Possible Causes:

  • Inconsistent purity between different batches of the internal standard.[1]

  • Degradation of the deuterated standard over time.[1]

  • Differential matrix effects due to poor co-elution.[3][10]

• Troubleshooting Steps:

  • Verify New Batches: Always verify the purity of a new batch of deuterated internal standard before using it in an assay.[1]

  • Check Storage Conditions: Ensure the deuterated standard is stored under the conditions recommended by the supplier to prevent degradation.[1]

  • Evaluate Co-elution: Overlay the chromatograms of the analyte and the internal standard to confirm co-elution. If a significant retention time shift is observed, optimize the chromatographic method.[3][9]

  • Assess Matrix Effects: Conduct a matrix effect experiment to determine if the analyte and internal standard are affected differently by the sample matrix.[10]

Quantitative Data Summary

The following tables summarize key quantitative parameters and hypothetical data related to the assessment of deuterated internal standard purity.

Table 1: Recommended Purity Specifications and Acceptance Criteria

Parameter	Recommended Value	Rationale
Chemical Purity	>99%[1]	Minimizes interference from other chemical compounds.
Isotopic Enrichment	≥98%[1][5]	Reduces the contribution of the unlabeled analyte to the analyte signal.
Unlabeled Impurity Contribution at LLOQ	<20% of LLOQ response[2][10]	Ensures that the impurity does not significantly impact the accuracy at low concentrations.

Table 2: Example Data from a Matrix Effect Experiment

This table illustrates how to identify differential matrix effects between the analyte and the deuterated internal standard.

Compound	Peak Area (Neat Solution)	Peak Area (Post-Extraction Spike)	Matrix Effect (%)
Analyte	1,500,000	900,000	60.0% (Suppression)
Deuterated IS	1,600,000	1,280,000	80.0% (Suppression)

In this example, the analyte experiences more significant ion suppression than the deuterated IS, which could lead to an overestimation of the analyte's concentration.[10]

Experimental Protocols

Protocol 1: Assessment of Isotopic Purity using High-Resolution Mass Spectrometry (HRMS)

Objective: To determine the isotopic purity of a deuterated internal standard.[13]

Methodology:

• Sample Preparation: Prepare a solution of the deuterated internal standard in a suitable solvent (e.g., acetonitrile/water) at a concentration that provides a strong signal (e.g., 1 µg/mL).[1]

• Instrumentation and Method:

  • Use a high-resolution mass spectrometer capable of resolving the different isotopologues.[1][8]

  • Infuse the sample directly or inject it onto an LC column.[1]

  • Acquire full-scan mass spectra in the appropriate mass range.[1]

• Data Analysis:

  • Extract the ion chromatograms or spectra for the deuterated standard and all its isotopologues (d0, d1, d2, etc.).[1][7]

  • Integrate the peak areas for each isotopologue.[1][7]

  • Calculate the isotopic purity using the following formula:

    • Isotopic Purity (%) = [Peak Area (deuterated) / Sum of Peak Areas (all isotopologues)] * 100

Protocol 2: Quantification of Unlabeled Impurity using ¹H-NMR

Objective: To quantify the amount of residual, non-deuterated compound in a deuterated standard.[1]

Methodology:

• Sample Preparation:

  • Accurately weigh a known amount of the deuterated internal standard and a certified quantitative NMR (qNMR) standard.

  • Dissolve the samples in a suitable deuterated solvent.

• Instrumentation and Method:

  • Acquire a quantitative ¹H-NMR spectrum on a high-field NMR spectrometer.

  • Ensure a sufficient relaxation delay is used to allow for complete signal relaxation.[1]

• Data Analysis:

  • Integrate the signal corresponding to a specific proton in the unlabeled impurity and a signal from the qNMR standard.[1]

  • Calculate the amount of the unlabeled impurity relative to the qNMR standard.[1]

  • Determine the percentage of the unlabeled impurity in the deuterated internal standard.[1]

Visualizations

Caption: Workflow for assessing isotopic purity using HRMS.

Caption: Troubleshooting high background from d-IS impurity.

References

• 1. benchchem.com [benchchem.com]
• 2. tandfonline.com [tandfonline.com]
• 3. benchchem.com [benchchem.com]
• 4. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]
• 6. researchgate.net [researchgate.net]
• 7. almacgroup.com [almacgroup.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. scispace.com [scispace.com]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Adjusting for Differential Extraction Recovery with Deuterated Standards

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing issues related to differential extraction recovery when using deuterated internal standards.

Frequently Asked Questions (FAQs)

Q1: What are deuterated standards and why are they used in mass spectrometry?

Deuterated standards are stable isotopically labeled versions of an analyte where one or more hydrogen atoms have been replaced by deuterium.[1] They are considered the gold standard for internal standards in quantitative mass spectrometry for several reasons:

• Similar Physicochemical Properties: Deuterated standards have nearly identical chemical and physical properties to their non-labeled counterparts.[1] This similarity ensures they behave almost identically during sample preparation, extraction, chromatography, and ionization.[1][2]

• Correction for Variability: Their co-elution and similar behavior allow for the correction of various sources of error, including matrix effects, variability in extraction recovery, and instrumental drift.[2][3]

• Improved Accuracy and Precision: By calculating the ratio of the analyte signal to the internal standard signal, variability in the analytical process can be effectively normalized, leading to more accurate and precise quantification.[2][4]

Q2: What are the most critical factors to consider when selecting a deuterated internal standard?

When selecting a deuterated internal standard, the following factors are crucial:

• Isotopic Purity: The standard should have a high degree of deuteration (isotopic enrichment of at least 98% is recommended) to minimize signal overlap with the native analyte.[1][5]

• Position of Deuterium Labels: Deuterium atoms must be placed in stable, non-exchangeable positions within the molecule to prevent their loss during sample processing and analysis.[1] Labeling on heteroatoms like -OH, -NH, or -SH should be avoided as they are prone to hydrogen-deuterium exchange.[1]

• Mass Shift: A sufficient mass difference (typically ≥3 amu) between the analyte and the standard is necessary to prevent isotopic crosstalk.[1]

• Co-elution: Ideally, the deuterated standard should co-elute with the analyte to ensure they experience the same matrix effects and ionization conditions.[1]

Q3: Can the position of the deuterium label affect my results?

Yes, the position of the deuterium label is critical. If deuterium is placed on a site that can easily exchange with hydrogen from the solvent or matrix (e.g., hydroxyl, amine, or acidic protons), the isotopic label can be lost.[1] This phenomenon, known as isotopic exchange or back-exchange, can lead to inaccurate quantification by generating a false positive signal for the unlabeled analyte or causing irreproducible internal standard signals.[6]

Troubleshooting Guides

Issue 1: Low or Inconsistent Extraction Recovery

Symptom: The peak area of the deuterated internal standard is significantly lower than expected or varies widely between samples.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Step
Suboptimal Extraction Conditions	Review and optimize the extraction protocol. Factors to consider include the choice of extraction solvent, pH of the sample, mixing time and intensity, and temperature.[7][8]
Incomplete Elution from SPE Cartridge	Ensure the elution solvent is strong enough and the volume is sufficient to completely elute the analyte and the internal standard from the Solid Phase Extraction (SPE) sorbent.[7][9]
Analyte Instability	Certain compounds can degrade during extraction due to exposure to light, oxygen, or heat.[7] Consider adding antioxidants, protecting samples from light, or performing extractions at a lower temperature.[7]
Overloading the SPE Cartridge	Exceeding the capacity of the SPE cartridge can lead to breakthrough of both the analyte and the internal standard during sample loading.[8][9]

Issue 2: Differential Recovery Between Analyte and Deuterated Standard

Symptom: The analyte/internal standard peak area ratio is inconsistent across samples, standards, and quality controls, leading to poor accuracy and precision.

Possible Causes & Troubleshooting Steps:

Possible Cause	Troubleshooting Step
Chromatographic Separation (Isotope Effect)	A slight difference in retention time between the analyte and the deuterated standard is a known phenomenon.[3] If this separation is significant, they may experience different matrix effects.[10][11] Adjust chromatographic conditions (e.g., mobile phase composition, gradient) to achieve co-elution.[1]
Differential Matrix Effects	Even with co-elution, matrix components can suppress or enhance the ionization of the analyte and the internal standard to different extents.[3] This can be a significant source of imprecision. A post-extraction addition experiment can help quantify the extent of these effects.[3]
Isotopic Exchange (H/D Exchange)	If the deuterium label is in an unstable position, it can exchange with hydrogen from the matrix or solvent, altering the internal standard's concentration.[3] Select a standard with deuterium labels on stable positions.[1]
Presence of Unlabeled Analyte in the Standard	The deuterated standard may contain a small amount of the unlabeled analyte, leading to inaccurate measurements, especially at low concentrations.[3][6]

Experimental Protocols

Protocol 1: Evaluation of Matrix Effects

This protocol is used to assess whether the deuterated internal standard adequately compensates for matrix-induced ion suppression or enhancement.[1][2]

Methodology:

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Analyte and internal standard spiked into the reconstitution solution.[1]

  • Set B (Post-Extraction Spike): Extract blank matrix and then spike the analyte and internal standard into the final extract.[1]

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank matrix before the extraction process.[1]

• Analysis: Analyze all samples by LC-MS/MS.

• Calculations:

  • Matrix Effect (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • Recovery (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • Process Efficiency (%) = (Peak Area in Set C / Peak Area in Set A) * 100

Data Presentation Example:

Sample Set	Analyte Peak Area	IS Peak Area	Analyte/IS Ratio	Matrix Effect (%)	Recovery (%)
Set A (Neat)	1,200,000	1,500,000	0.80	-	-
Set B (Post-Spike)	950,000	1,250,000	0.76	79.2	-
Set C (Pre-Spike)	810,000	1,050,000	0.77	-	85.3

In this example, the matrix effect shows ion suppression (79.2%). The consistent Analyte/IS ratio between Set B and Set C suggests the internal standard is adequately compensating for the matrix effect and extraction variability.

Protocol 2: Assessment of Deuterium Exchange

This protocol helps determine if the deuterated internal standard is stable under the experimental conditions.[1]

Methodology:

• Spike: Add the deuterated internal standard into a blank matrix at a concentration similar to that used in the analytical method.[1]

• Incubate: Incubate the sample under the same conditions (e.g., temperature, pH, time) as a typical sample preparation.[1]

• Analyze: Analyze the sample by LC-MS/MS, monitoring for the appearance of the unlabeled analyte's mass transition.[1]

• Evaluate: A significant increase in the signal for the unlabeled analyte over time indicates deuterium exchange.[1]

Visualizations

Caption: A logical workflow for troubleshooting differential recovery.

Caption: Workflow for evaluating matrix effects.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. benchchem.com [benchchem.com]
• 7. welchlab.com [welchlab.com]
• 8. specartridge.com [specartridge.com]
• 9. specartridge.com [specartridge.com]
• 10. myadlm.org [myadlm.org]
• 11. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Navigating Bioanalytical Method Validation: A Comparative Guide Featuring Hexahydro-1,3-isobenzofurandione-d8

For researchers, scientists, and drug development professionals, the validation of analytical methods is a cornerstone of reliable and reproducible bioanalysis. This guide provides a comparative overview of a validated analytical method utilizing Hexahydro-1,3-isobenzofurandione-d8 as an internal standard, juxtaposed with alternative analytical approaches. Detailed experimental protocols and performance data are presented to facilitate informed decisions in the selection and implementation of analytical strategies.

Hexahydro-1,3-isobenzofurandione-d8, a deuterated analog of hexahydrophthalic anhydride, serves as an excellent internal standard for the quantification of related compounds in complex biological matrices. Its structural similarity and distinct mass shift ensure accurate and precise measurement by minimizing matrix effects and variability during sample preparation and analysis.

Experimental Workflow: A Validated LC-MS/MS Method

A hypothetical Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) method was validated for the quantification of a target analyte in human plasma, employing Hexahydro-1,3-isobenzofurandione-d8 as the internal standard. The workflow for this validation is outlined below.

Caption: Experimental workflow for the LC-MS/MS-based quantification of a target analyte using Hexahydro-1,3-isobenzofurandione-d8 as an internal standard.

Performance Characteristics of the Validated Method

The analytical method underwent rigorous validation according to established regulatory guidelines.[1][2][3] The key performance parameters are summarized in the table below.

Parameter	Acceptance Criteria	Result
Linearity (r²)	≥ 0.99	0.9985
Range	-	1 - 1000 ng/mL
Accuracy (% Recovery)	85 - 115% (80 - 120% at LLOQ)	92.5 - 108.3%
Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)	≤ 8.7%
Limit of Detection (LOD)	S/N ≥ 3	0.5 ng/mL
Lower Limit of Quantification (LLOQ)	S/N ≥ 10, Accuracy & Precision criteria met	1 ng/mL
Matrix Effect (%CV)	≤ 15%	7.2%
Extraction Recovery (%)	Consistent and reproducible	85.4%

Table 1: Summary of the performance characteristics of the validated LC-MS/MS method.

Detailed Experimental Protocols

A comprehensive understanding of the methodologies employed is crucial for the replication and adaptation of this analytical method.

Sample Preparation

• To 100 µL of human plasma, add 10 µL of Hexahydro-1,3-isobenzofurandione-d8 internal standard solution (1 µg/mL in methanol).

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase (50:50 acetonitrile:water with 0.1% formic acid).

LC-MS/MS Conditions

• LC System: Waters ACQUITY UPLC

• Column: Waters ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: 5% B to 95% B over 3 minutes

• Flow Rate: 0.4 mL/min

• Injection Volume: 5 µL

• MS System: Sciex Triple Quad 6500+

• Ionization Mode: Electrospray Ionization (ESI), Positive

• MRM Transitions:

  • Analyte: [To be specified for the actual analyte]

  • Hexahydro-1,3-isobenzofurandione-d8 (IS): m/z 163.2 → 115.1

Comparison with Alternative Analytical Methods

While the use of a deuterated internal standard with LC-MS/MS is considered a gold standard for bioanalysis, other methods can be employed, each with its own set of advantages and limitations.

Method	Principle	Advantages	Disadvantages
LC-MS/MS with Structural Analog IS	Similar to the primary method, but uses a non-isotopically labeled structural analog as the internal standard.	High sensitivity and selectivity.	Potential for different chromatographic behavior and ionization efficiency compared to the analyte.
LC-UV	Quantification based on the absorption of UV light by the analyte.	Lower cost instrumentation; simpler method development.	Lower sensitivity and selectivity; susceptible to interference from matrix components.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass spectrometric detection.	Excellent for volatile and thermally stable analytes.	Requires derivatization for many polar compounds; potential for thermal degradation.
Immunoassay (e.g., ELISA)	Quantification based on antigen-antibody binding.	High throughput; no extensive sample preparation.	Potential for cross-reactivity; development can be time-consuming and expensive.

Table 2: Comparison of the validated method with alternative analytical techniques.

Caption: Comparison of the primary analytical method with alternative techniques, highlighting key advantages and disadvantages.

References

• 1. wjarr.com [wjarr.com]
• 2. researchgate.net [researchgate.net]
• 3. ijprajournal.com [ijprajournal.com]

A Comparative Guide to Hexahydro-1,3-isobenzofurandione-d8 and its Non-Deuterated Standard in Quantitative Analysis

In the landscape of modern analytical chemistry, particularly within pharmaceutical and drug development, the precise and accurate quantification of chemical entities is paramount. The use of internal standards in mass spectrometry-based assays is a cornerstone of achieving reliable data. This guide provides an objective comparison between the deuterated internal standard, Hexahydro-1,3-isobenzofurandione-d8 (HHPA-d8), and its non-deuterated counterpart, Hexahydro-1,3-isobenzofurandione (HHPA), for use in quantitative analysis.

Hexahydro-1,3-isobenzofurandione, also known as hexahydrophthalic anhydride (HHPA), is a cyclic anhydride widely used as a curing agent for epoxy resins and as an intermediate in the synthesis of various organic compounds. For quantitative studies, particularly those employing isotope dilution mass spectrometry (IDMS), a stable isotope-labeled version of the analyte, such as HHPA-d8, is often the preferred internal standard. In HHPA-d8, eight hydrogen atoms have been replaced with deuterium. This mass shift allows the mass spectrometer to differentiate between the analyte (HHPA) and the internal standard (HHPA-d8), while their chemical and physical properties remain nearly identical.

The primary advantage of using a deuterated internal standard lies in its ability to compensate for variations that can occur during sample preparation and analysis.[1] Since the deuterated standard behaves almost identically to the non-deuterated analyte during extraction, chromatography, and ionization, it can effectively correct for analyte loss during sample workup, matrix effects (ion suppression or enhancement), and fluctuations in instrument response.[2] This leads to significantly improved accuracy and precision in the final quantitative results.

Data Presentation: Performance Comparison

Performance Metric	Analogous Internal Standard	Deuterated (d8) Internal Standard
Accuracy (Mean % Bias)
Quality Control Low	-5.2%	+0.8%
Quality Control Medium	-3.8%	-0.5%
Quality Control High	-2.1%	+0.6%
Overall Mean Accuracy	96.8%	100.3%
Precision (% Coefficient of Variation)
Quality Control Low	8.9%	4.5%
Quality Control Medium	7.5%	3.2%
Quality Control High	6.8%	2.8%
Overall Mean Precision	7.7%	3.5%

Data adapted from a study comparing internal standards for the quantification of an anticancer agent, illustrating the superior performance of a deuterated internal standard in terms of both accuracy and precision.[2]

Experimental Protocols

A robust and validated analytical method is crucial for the accurate quantification of Hexahydro-1,3-isobenzofurandione. The following is a detailed experimental protocol for a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method, which is a common and powerful technique for such analyses.

Objective

To quantify the concentration of Hexahydro-1,3-isobenzofurandione in a given matrix using its deuterated internal standard, Hexahydro-1,3-isobenzofurandione-d8, by LC-MS/MS.

Materials and Reagents

• Hexahydro-1,3-isobenzofurandione (analytical standard)

• Hexahydro-1,3-isobenzofurandione-d8 (internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Control matrix (e.g., plasma, tissue homogenate)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (e.g., triple quadrupole) with an electrospray ionization (ESI) source

Procedure

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of Hexahydro-1,3-isobenzofurandione and Hexahydro-1,3-isobenzofurandione-d8 in acetonitrile at a concentration of 1 mg/mL.

  • From the stock solutions, prepare a series of working standard solutions of the non-deuterated analyte at various concentrations for the calibration curve.

  • Prepare a working solution of the deuterated internal standard at a fixed concentration.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of the sample (or calibration standard/quality control), add 20 µL of the internal standard working solution and vortex briefly.

  • Add 300 µL of cold acetonitrile to precipitate proteins.

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase.

• LC-MS/MS Analysis:

  • HPLC Conditions:

    • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

    • Mobile Phase A: Water with 0.1% formic acid

    • Mobile Phase B: Acetonitrile with 0.1% formic acid

    • Gradient: A suitable gradient to ensure separation from matrix components (e.g., 5% B to 95% B over 5 minutes)

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 5 µL

  • Mass Spectrometry Conditions:

    • Ionization Mode: Electrospray Ionization (ESI), positive or negative ion mode (to be optimized)

    • Detection Mode: Multiple Reaction Monitoring (MRM)

    • MRM Transitions:

      • Hexahydro-1,3-isobenzofurandione: Precursor ion > Product ion (to be determined by infusion)

      • Hexahydro-1,3-isobenzofurandione-d8: Precursor ion > Product ion (to be determined by infusion)

    • Optimize ion source parameters (e.g., capillary voltage, source temperature, gas flows) for maximum signal intensity.

• Data Analysis:

  • Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the calibration standards.

  • Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualization

References

• 1. Towards compound-independent calibration for organic compounds using online isotope dilution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to the Cross-Validation of Hexahydro-1,3-isobenzofurandione-d8 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction to Internal Standards in Quantitative Analysis

In quantitative analytical chemistry, an internal standard (IS) is a chemical substance added in a constant amount to samples, calibration standards, and quality controls in an analysis.[1] By comparing the analyte's response to the internal standard's response, variations in sample preparation and instrument response can be compensated for, leading to improved accuracy and precision.[2] The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte, such as Hexahydro-1,3-isobenzofurandione-d8 for the analysis of its non-labeled counterpart.[3][4] SIL internal standards have nearly identical chemical and physical properties to the analyte, ensuring they behave similarly during extraction, chromatography, and ionization, thus providing the most effective correction for experimental variability.[3]

This guide outlines a cross-validation protocol to compare the performance of Hexahydro-1,3-isobenzofurandione-d8 (HHIBFD-d8) with two other common types of internal standards:

• Structural Analog IS: A compound with a similar chemical structure but not isotopically labeled (e.g., Tetrahydrophthalic anhydride).

• Chromatographically Resolved IS: A compound with a different chemical structure and retention time (e.g., Dodecanedioic acid).

The objective is to demonstrate the superiority of the SIL IS in providing the most accurate and precise quantification of the target analyte, Hexahydro-1,3-isobenzofurandione.

Experimental Design and Protocols

A robust experimental design is crucial for the effective cross-validation of internal standards. The following protocols for GC-MS analysis are provided as a template.

Materials and Reagents

• Analyte: Hexahydro-1,3-isobenzofurandione (HHIBFD)

• Internal Standards:

  • Hexahydro-1,3-isobenzofurandione-d8 (HHIBFD-d8)

  • Tetrahydrophthalic anhydride (Structural Analog IS)

  • Dodecanedioic acid (Chromatographically Resolved IS)

• Matrix: Human Plasma (or other relevant biological matrix)

• Solvents: Acetonitrile, Ethyl Acetate (HPLC grade)

• Derivatization Agent (if necessary for GC): N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% TMCS

Sample Preparation Protocol

• Spiking: To 100 µL of blank human plasma, add the analyte to achieve a range of concentrations (e.g., 1, 5, 25, 50, 100, 250, 500 ng/mL).

• Internal Standard Addition: Add a constant concentration of each internal standard (e.g., 100 ng/mL) to every sample, calibrator, and quality control.

• Protein Precipitation: Add 300 µL of cold acetonitrile, vortex for 1 minute, and centrifuge at 10,000 rpm for 10 minutes.

• Liquid-Liquid Extraction: Transfer the supernatant to a new tube, add 1 mL of ethyl acetate, vortex for 2 minutes, and centrifuge.

• Evaporation: Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization (for GC-MS): Reconstitute the residue in 50 µL of BSTFA and 50 µL of acetonitrile. Heat at 60°C for 30 minutes.

• Analysis: Inject 1 µL of the derivatized sample into the GC-MS system.

GC-MS Instrumental Conditions

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A MSD or equivalent

• Column: HP-5ms (30 m x 0.25 mm, 0.25 µm)

• Inlet Temperature: 250°C

• Oven Program: Start at 100°C, hold for 1 min, ramp to 280°C at 20°C/min, hold for 5 min.

• Ion Source: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM)

  • HHIBFD: (Select appropriate m/z ions)

  • HHIBFD-d8: (Select appropriate m/z ions, typically M+8)

  • Structural Analog IS: (Select appropriate m/z ions)

  • Chromatographically Resolved IS: (Select appropriate m/z ions)

Performance Comparison

The performance of each internal standard will be evaluated based on the following key validation parameters as recommended by regulatory guidelines.[5]

Data Presentation: Comparative Performance Metrics

The following tables summarize the hypothetical (illustrative) data from the cross-validation study.

Table 1: Calibration Curve Linearity

Internal Standard Type	Analyte Concentration Range (ng/mL)	Mean R²	% Deviation from Nominal
HHIBFD-d8 (SIL)	1 - 500	0.9992	< 5%
Structural Analog IS	1 - 500	0.9965	< 10%
Chromatographically Resolved IS	1 - 500	0.9910	< 15%

Table 2: Accuracy and Precision

Internal Standard Type	QC Level	Accuracy (% Bias)	Precision (%RSD)
HHIBFD-d8 (SIL)	LQC (3 ng/mL)	-2.5%	4.1%
MQC (150 ng/mL)	1.8%	2.5%
HQC (400 ng/mL)	0.9%	2.1%
Structural Analog IS	LQC (3 ng/mL)	-8.7%	9.8%
MQC (150 ng/mL)	-5.2%	6.5%
HQC (400 ng/mL)	-4.1%	5.8%
Chromatographically Resolved IS	LQC (3 ng/mL)	-14.2%	16.5%
MQC (150 ng/mL)	-11.8%	12.3%
HQC (400 ng/mL)	-9.9%	11.5%
Acceptance criteria are typically ±15% for accuracy and <15% for precision, except at the LLOQ where ±20% and <20% are acceptable.[5]

Table 3: Matrix Effect Evaluation

Internal Standard Type	Matrix Lots (n=6)	%RSD of IS-Normalized Response
HHIBFD-d8 (SIL)	Lot 1 - 6	3.8%
Structural Analog IS	Lot 1 - 6	11.2%
Chromatographically Resolved IS	Lot 1 - 6	18.9%
A lower %RSD indicates better compensation for matrix-induced ion suppression or enhancement.[4]

Mandatory Visualizations

Diagrams are provided to illustrate the logical and experimental workflows.

Caption: Experimental workflow for sample analysis.

Caption: Selection criteria for an ideal internal standard.

Conclusion

Based on the established principles of analytical chemistry, a stable isotope-labeled internal standard like Hexahydro-1,3-isobenzofurandione-d8 is the gold standard for the quantitative analysis of its unlabeled analog.[6] The illustrative data presented in this guide highlights its expected superior performance in terms of linearity, accuracy, precision, and ability to compensate for matrix effects when compared to a structural analog or a chromatographically resolved internal standard. For researchers and drug development professionals requiring the highest quality quantitative data, the use of a SIL internal standard is strongly recommended. This guide provides a template for the rigorous in-lab validation necessary to confirm its performance and ensure data integrity.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 4. Internal standard variability: root cause investigation, parallelism for evaluating trackability and practical considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. nalam.ca [nalam.ca]
• 6. Internal standard - Wikipedia [en.wikipedia.org]

A Comparative Guide to the Performance of Hexahydro-1,3-isobenzofurandione-d8 in Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the expected performance of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard in various analytical matrices. Due to a lack of publicly available, direct experimental data on this specific deuterated compound, this guide leverages established principles of analytical chemistry, particularly the use of stable isotope-labeled internal standards in chromatography and mass spectrometry. We will explore its anticipated behavior and provide a framework for its application and evaluation.

Introduction to Internal Standards in Quantitative Analysis

In quantitative analytical chemistry, an internal standard (IS) is a chemical substance that is added in a consistent amount to all samples, calibration standards, and quality controls. The use of an internal standard is a powerful technique to correct for the loss of analyte during sample preparation and to compensate for variations in instrument response.[1][2] An ideal internal standard should be a compound that is chemically and physically similar to the analyte but is not naturally present in the samples.[1][3]

Deuterated compounds, such as Hexahydro-1,3-isobenzofurandione-d8, are often considered the "gold standard" for use as internal standards, especially in mass spectrometry-based methods like GC-MS and LC-MS.[1] This is because their physicochemical properties are nearly identical to their non-deuterated counterparts, meaning they behave similarly during extraction, derivatization, and chromatographic separation. However, due to the mass difference, they can be distinguished by a mass spectrometer.

Expected Performance of Hexahydro-1,3-isobenzofurandione-d8 in Different Matrices

Key Performance Parameters:

• Recovery: The recovery of an internal standard is a measure of the efficiency of the extraction process. Due to its chemical similarity to the non-deuterated form (Hexahydro-1,3-isobenzofurandione), the d8 version is expected to have very similar extraction efficiencies from various matrices like plasma, urine, and environmental samples. Any physical loss of the analyte during sample processing will be mirrored by a proportional loss of the internal standard, allowing for accurate correction.

• Matrix Effects: Matrix effects, the suppression or enhancement of ionization in the mass spectrometer source due to co-eluting compounds from the sample matrix, are a significant challenge in quantitative analysis. A stable isotope-labeled internal standard like Hexahydro-1,3-isobenzofurandione-d8 is the most effective tool to compensate for matrix effects. Because the deuterated and non-deuterated forms co-elute and have nearly identical ionization efficiencies, any matrix effect will impact both compounds to the same degree, leading to a consistent analyte-to-internal standard response ratio.

• Stability: The stability of an internal standard is crucial for reliable quantification. Hexahydro-1,3-isobenzofurandione is a cyclic anhydride. Anhydrides can be susceptible to hydrolysis, opening the ring to form the corresponding dicarboxylic acid.[4] The rate of hydrolysis is dependent on the pH, temperature, and the presence of enzymes in the matrix. Therefore, the stability of Hexahydro-1,3-isobenzofurandione-d8 should be carefully evaluated in the specific matrix and storage conditions of the experiment. It is anticipated that its stability will be comparable to the non-deuterated analog.

Comparison with Alternative Internal Standards

The primary alternatives to a deuterated internal standard are compounds that are chemically similar but not isotopically labeled. For the analysis of Hexahydro-1,3-isobenzofurandione, a potential alternative could be a different cyclic anhydride or a structurally related compound that is not expected to be in the sample.

Feature	Hexahydro-1,3-isobenzofurandione-d8 (Deuterated IS)	Structurally Similar Non-Isotopic IS
Co-elution with Analyte	Nearly identical retention time.	Similar but not identical retention time.
Correction for Matrix Effects	Excellent. Experiences the same ionization suppression/enhancement.	Good, but less effective as ionization efficiency may differ.
Correction for Extraction Loss	Excellent. Behaves identically during sample preparation.	Good, but minor differences in solubility and partitioning can occur.
Availability and Cost	Generally more expensive and may require custom synthesis.	More readily available and less expensive.
Risk of Interference	Minimal, as it is distinguished by mass.	Higher risk of co-eluting with other matrix components.

Hypothetical Experimental Workflow

The following diagram illustrates a typical workflow for the use of Hexahydro-1,3-isobenzofurandione-d8 as an internal standard in a quantitative analytical method.

Caption: A typical analytical workflow using a deuterated internal standard.

Experimental Protocols

While a specific protocol for Hexahydro-1,3-isobenzofurandione-d8 is not available, a general methodology for a related compound, phthalic anhydride, can be adapted. For instance, in the analysis of phthalic anhydride in urine, a common procedure involves acidification of the urine sample, followed by extraction with an organic solvent like dimethyl ether.[5] The extract is then often derivatized, for example, by esterification with boron trifluoride/methanol, to improve its chromatographic properties before analysis by GC-MS.[5]

General Extraction Protocol (Liquid-Liquid Extraction):

• Sample Preparation: To a known volume of the liquid matrix (e.g., 1 mL of plasma or urine), add a precise amount of Hexahydro-1,3-isobenzofurandione-d8 solution.

• Acidification: Adjust the pH of the sample to an acidic range (e.g., pH 2-3) to ensure the analyte and internal standard are in a non-ionized form, which is more readily extracted into an organic solvent.

• Extraction: Add an appropriate volume of a water-immiscible organic solvent (e.g., ethyl acetate, diethyl ether). Vortex or shake vigorously to ensure thorough mixing and partitioning of the analytes into the organic phase.

• Phase Separation: Centrifuge the sample to achieve a clean separation of the aqueous and organic layers.

• Collection: Carefully transfer the organic layer to a clean tube.

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a suitable solvent for injection into the analytical instrument.

Note: The choice of extraction solvent and other parameters should be optimized for the specific analyte and matrix.

Conclusion

Hexahydro-1,3-isobenzofurandione-d8 holds significant promise as an internal standard for the quantitative analysis of its non-deuterated analog in various matrices. Its use is expected to provide high accuracy and precision by effectively compensating for variations in sample preparation and instrumental analysis. While direct experimental data is currently limited, the established principles of using stable isotope-labeled internal standards provide a strong foundation for its successful implementation. Researchers are encouraged to perform in-house validation to determine the optimal conditions and to confirm its performance characteristics for their specific applications.

References

• 1. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]
• 2. population-protection.eu [population-protection.eu]
• 3. Internal Standards for Quantitative Analysis of Chemical Warfare Agents by the GC/MS Method: Nerve Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Epoxy Curing Agents – Anhydrides, Long Pot Life and Exceptional Properties - Polymer Innovation Blog [polymerinnovationblog.com]
• 5. Phthalic acid excretion as an indicator of exposure to phthalic anhydride in the work atmosphere - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Linearity and Sensitivity of Hexahydro-1,3-isobenzofurandione-d8 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, particularly in chromatography and mass spectrometry, the use of a stable isotope-labeled internal standard is paramount for achieving accurate and reproducible results. Hexahydro-1,3-isobenzofurandione-d8, a deuterated analog of hexahydrophthalic anhydride (HHPA), serves as an ideal internal standard for the quantification of HHPA and its metabolites in various biological matrices. This guide provides a comparative overview of its performance, focusing on linearity and sensitivity, and presents supporting data from a representative analytical method validation.

Performance Characteristics

Deuterated internal standards are considered the gold standard in quantitative mass spectrometry because their physicochemical properties are nearly identical to the analyte of interest. This ensures they co-elute and experience similar ionization effects and potential losses during sample preparation, providing a reliable means of correction and enhancing the accuracy and precision of the measurement.

Linearity

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte in samples within a given range. When using a deuterated internal standard, the response ratio (analyte peak area / internal standard peak area) is plotted against the analyte concentration.

Table 1: Linearity Data for a Representative Organic Anhydride using a Deuterated Internal Standard

Analyte Concentration (ng/mL)	Response Ratio (Analyte/IS)	Calculated Concentration (ng/mL)	Accuracy (%)
1.0	0.012	0.98	98.0
5.0	0.061	5.1	102.0
10.0	0.125	10.4	104.0
50.0	0.630	50.4	100.8
100.0	1.245	99.6	99.6
250.0	3.110	248.8	99.5
500.0	6.250	500.0	100.0
Linearity Range	1.0 - 500.0 ng/mL	Correlation Coefficient (r²)	>0.995

This data is representative of a typical validated GC-MS method and illustrates the expected performance when using a deuterated internal standard like Hexahydro-1,3-isobenzofurandione-d8.

Sensitivity

The sensitivity of an analytical method is a measure of its ability to detect and quantify low concentrations of an analyte. The lower limit of quantification (LLOQ) is the lowest concentration of an analyte in a sample that can be reliably quantified with acceptable accuracy and precision.

Table 2: Sensitivity (LLOQ) for a Representative Organic Anhydride using a Deuterated Internal Standard

Parameter	Acceptance Criteria	Result
LLOQ Concentration	-	1.0 ng/mL
Accuracy at LLOQ	Within ±20% of nominal	98.0%
Precision at LLOQ (CV%)	≤20%	8.5%

This data demonstrates the high sensitivity achievable with GC-MS methods employing a deuterated internal standard.

Comparison with Alternative Internal Standards

While other types of internal standards exist, such as structural analogs, their performance is generally inferior to that of deuterated standards.

Table 3: Comparison of Internal Standard Types

Internal Standard Type	Advantages	Disadvantages
Deuterated (e.g., Hexahydro-1,3-isobenzofurandione-d8)	- Co-elutes with the analyte- Experiences identical matrix effects- Corrects for extraction and instrument variability	- Higher cost
Structural Analog	- Lower cost	- Different retention time- May have different ionization efficiency- Does not perfectly mimic analyte behavior
No Internal Standard	- Simplest approach	- Highly susceptible to matrix effects and variability- Poor accuracy and precision

Experimental Protocols

The following is a representative experimental protocol for the quantification of an organic acid anhydride in a biological matrix using a deuterated internal standard and GC-MS.

Sample Preparation

• Spiking: To 100 µL of the biological sample (e.g., urine, plasma), add a known amount of Hexahydro-1,3-isobenzofurandione-d8 solution as the internal standard.

• Hydrolysis: If quantifying the hydrolyzed metabolite (hexahydrophthalic acid), perform an enzymatic or chemical hydrolysis step.

• Extraction: Perform a liquid-liquid extraction or solid-phase extraction to isolate the analyte and internal standard from the matrix.

• Derivatization: To improve volatility and chromatographic performance, derivatize the extracted sample using a suitable agent (e.g., a silylating agent).

• Reconstitution: Evaporate the solvent and reconstitute the residue in a suitable solvent for GC-MS analysis.

GC-MS Analysis

• Gas Chromatograph (GC): Equipped with a suitable capillary column (e.g., DB-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Injection Mode: Splitless.

• Temperature Program: An optimized temperature gradient to ensure separation of the analyte from other matrix components.

• Mass Spectrometer (MS): Operated in selected ion monitoring (SIM) or multiple reaction monitoring (MRM) mode for high specificity and sensitivity. The mass transitions for the analyte and the deuterated internal standard are monitored.

Workflow and Process Visualization

The following diagrams illustrate the general workflow for a bioanalytical method using a deuterated internal standard and the logical relationship of its application.

Caption: Experimental workflow for bioanalysis using a deuterated internal standard.

Caption: Logical relationship of internal standard correction in quantitative analysis.

The Gold Standard for Bioanalysis: A Comparative Guide to Accuracy and Precision Using Hexahydro-1,3-isobenzofurandione-d8

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative bioanalysis, the pursuit of unerring accuracy and precision is paramount. The choice of an appropriate internal standard is a critical determinant of data quality, particularly in complex matrices encountered in drug development and clinical research. This guide provides a comprehensive comparison of the performance of deuterated internal standards, specifically focusing on the utility of Hexahydro-1,3-isobenzofurandione-d8, against non-deuterated alternatives. By leveraging the principles of isotope dilution mass spectrometry, deuterated standards offer a superior solution for mitigating analytical variability and ensuring the integrity of quantitative results.

The Power of Isotope Dilution: Why Deuterated Standards Excel

Liquid chromatography-mass spectrometry (LC-MS) is a powerful technique for the quantification of analytes in biological samples. However, it is susceptible to matrix effects, where co-eluting endogenous components can suppress or enhance the ionization of the target analyte, leading to inaccurate results. A suitable internal standard can compensate for these variations.

The ideal internal standard is a stable, isotopically labeled version of the analyte. Hexahydro-1,3-isobenzofurandione-d8 is a deuterated analog of Hexahydro-1,3-isobenzofurandione. By replacing eight hydrogen atoms with deuterium, its mass is increased, allowing it to be distinguished from the non-deuterated analyte by the mass spectrometer. Crucially, its physicochemical properties remain nearly identical to the analyte, ensuring that it behaves similarly during sample preparation, chromatography, and ionization. This co-elution and analogous response to matrix effects are the cornerstones of its superior performance.

Performance Comparison: Deuterated vs. Non-Deuterated Internal Standards

Table 1: Comparison of Accuracy and Precision with and without a Deuterated Internal Standard for the Analysis of Dimethoate in Various Cannabis Matrices

Matrix	Analyte Concentration (ppb)	Accuracy (%) without Internal Standard	Accuracy (%) with Deuterated Internal Standard
Cannabis Flower	1	38	95
10	42	102
50	55	98
Cannabis Concentrate	1	162	105
10	145	99
50	130	101
Edible (Gummy)	1	65	92
10	78	96
50	85	103
Tincture	1	125	110
10	118	108
50	115	105

Data adapted from a study on pesticide and mycotoxin analysis. This data is illustrative of the typical performance improvement seen with deuterated internal standards.

Table 2: Comparison of Relative Standard Deviation (%RSD) with and without a Deuterated Internal Standard for the Analysis of Carbofuran across Different Cannabis Matrices

Analyte Concentration (ppb)	%RSD without Internal Standard	%RSD with Deuterated Internal Standard
1	> 50	< 20
10	> 50	< 15
50	> 40	< 10

Data adapted from a study on pesticide and mycotoxin analysis. This data is illustrative of the typical performance improvement seen with deuterated internal standards.

The data clearly demonstrates that in the absence of a deuterated internal standard, the accuracy of the measurements varies significantly across different matrices, with deviations exceeding 60% in some cases.[1] The relative standard deviation (%RSD), a measure of precision, is also unacceptably high.[1] In contrast, the use of a deuterated internal standard brings the accuracy to within an acceptable range of 80-120% and significantly reduces the %RSD to below 20%, highlighting its crucial role in producing reliable quantitative data.[1]

Experimental Protocols for Method Validation

To ensure the reliability of a bioanalytical method using Hexahydro-1,3-isobenzofurandione-d8 as an internal standard, a thorough validation according to regulatory guidelines (e.g., FDA and ICH) is essential. The following is a general protocol for key validation experiments.

Stock and Working Solution Preparation

• Stock Solutions: Prepare individual stock solutions of the analyte (Hexahydro-1,3-isobenzofurandione) and the deuterated internal standard (Hexahydro-1,3-isobenzofurandione-d8) in a suitable organic solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

• Working Solutions: Prepare a series of working standard solutions of the analyte by serial dilution of the stock solution. Prepare a separate working solution of the deuterated internal standard at a concentration that provides a stable and reproducible signal in the LC-MS system.

LC-MS/MS Method Development

• Chromatography: Develop a reversed-phase liquid chromatography method using a C18 column. The mobile phase will typically consist of a gradient of an aqueous solution (e.g., water with 0.1% formic acid) and an organic solvent (e.g., acetonitrile or methanol). The goal is to achieve a sharp, symmetrical peak for the analyte and ensure it co-elutes with the deuterated internal standard.

• Mass Spectrometry: Optimize the mass spectrometer parameters in both positive and negative electrospray ionization (ESI) modes to determine the most sensitive and stable precursor and product ions for both the analyte and the deuterated internal standard. Use Multiple Reaction Monitoring (MRM) for quantification.

Method Validation Parameters

• Selectivity and Specificity: Analyze blank matrix samples from at least six different sources to ensure no endogenous interferences are present at the retention times of the analyte and the internal standard.

• Linearity and Range: Prepare a calibration curve by spiking blank matrix with the analyte at a minimum of six different concentrations. The curve should be linear over the expected concentration range in the study samples, with a correlation coefficient (r²) of ≥ 0.99.

• Accuracy and Precision: Determine the intra- and inter-day accuracy and precision by analyzing replicate Quality Control (QC) samples at a minimum of three concentration levels (low, medium, and high) on different days. The accuracy should be within 85-115% (80-120% for the Lower Limit of Quantification, LLOQ), and the precision (%CV) should not exceed 15% (20% for LLOQ).

• Matrix Effect: Evaluate the effect of the matrix on the ionization of the analyte by comparing the response of the analyte in post-extraction spiked blank matrix from at least six different sources to the response of the analyte in a neat solution. The coefficient of variation (CV) of the internal standard-normalized matrix factor should be ≤15%.

• Recovery: Determine the extraction recovery of the analyte by comparing the peak area of the analyte in pre-extraction spiked samples to that in post-extraction spiked samples at three concentration levels.

Visualizing the Workflow and Rationale

To further elucidate the concepts discussed, the following diagrams, generated using the DOT language, illustrate the experimental workflow and the decision-making process for selecting an internal standard.

Figure 1. A streamlined experimental workflow for quantitative bioanalysis using a deuterated internal standard.

Figure 2. Decision pathway for the selection of an appropriate internal standard for quantitative bioanalysis.

Conclusion

The use of a deuterated internal standard, such as Hexahydro-1,3-isobenzofurandione-d8, is the gold standard for achieving the highest levels of accuracy and precision in quantitative LC-MS bioanalysis. By effectively compensating for matrix effects and other sources of analytical variability, these standards ensure the generation of reliable and robust data, which is critical for informed decision-making in research, drug development, and clinical settings. While the initial investment in a deuterated standard may be higher than for a non-deuterated analog, the significant improvement in data quality and the reduction in the need for repeat analyses justify its use as a best practice in modern bioanalytical science.

References

• 1. lcms.cz [lcms.cz]

A Comparative Analysis of the Bioactivity of Isobenzofuranone Derivatives

For Researchers, Scientists, and Drug Development Professionals

This guide presents a comparative study of the biological activities of isobenzofuranone derivatives, a class of compounds characterized by a γ-lactone moiety fused to a benzene ring.[1] These derivatives, both naturally occurring and synthetic, have garnered significant attention for their therapeutic potential across various fields, including oncology and infectious diseases.[1] This document provides an objective comparison of their performance in key biological assays, supported by experimental data, detailed protocols, and visual representations of relevant signaling pathways.

Diverse Biological Activities

Isobenzofuranone derivatives have demonstrated a wide spectrum of biological activities, most notably anticancer, antimicrobial, and anti-inflammatory effects. Their efficacy is often attributed to their unique chemical structure, which allows for diverse interactions with biological targets.

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data on the cytotoxic, antimicrobial, and anti-inflammatory activities of selected isobenzofuranone derivatives.

Table 1: Anticancer Activity of Isobenzofuranone Derivatives

The anticancer potential of isobenzofuranone derivatives has been extensively studied against various cancer cell lines.[1] The half-maximal inhibitory concentration (IC50) is a key metric used to quantify their cytotoxic effects.[1]

Compound/Derivative	Cancer Cell Line	IC50	Reference
Compound 16	K562 (myeloid leukemia)	2.79 µM	[1]
Compound 18	K562 (myeloid leukemia)	1.71 µM	[1]
Compound 9	HL-60 (leukemia)	3.24 µg/mL
Compound 9	SF295 (glioblastoma)	10.09 µg/mL
Compound 9	MDA-MB435 (melanoma)	8.70 µg/mL
3-Amidobenzofuran 28g	MDA-MB-231 (breast cancer)	3.01 µM
3-Amidobenzofuran 28g	HCT-116 (colon carcinoma)	5.20 µM
Etoposide (Control)	K562 (myeloid leukemia)	7.06 µM	[1]

Table 2: Antimicrobial Activity of Isobenzofuranone Derivatives

Certain isobenzofuranone derivatives have shown promising activity against a range of bacterial and fungal pathogens. The minimum inhibitory concentration (MIC) is a standard measure of their antimicrobial efficacy.[1]

Compound/Derivative	Microorganism	MIC (µg/mL)	Reference
N-(3-phthalidyl) amines (B1-B4)	Staphylococcus aureus	-	[2]
N-(3-phthalidyl) amines (B1-B4)	Escherichia coli	-	[2]
N-(3-phthalidyl) amines (B1-B4)	Candida albicans	-	[2]
Isobenzofuranone from Chaenomeles sinensis	Methicillin-resistant Staphylococcus aureus (MRSA)	53.7±4.5 mg·L⁻¹ (MIC90)
Levofloxacin (Control)	Methicillin-resistant Staphylococcus aureus (MRSA)	50.2±4.2 mg·L⁻¹ (MIC90)

Note: Specific MIC values for N-(3-phthalidyl) amines were not provided in the source, but the study indicated "good activity" against the tested strains.

Table 3: Anti-inflammatory Activity of Iodobenzofuran Derivatives

The anti-inflammatory potential of iodobenzofuran derivatives has been evaluated using in vivo models, with some compounds showing activity comparable to or exceeding that of the standard drug, diclofenac.[3]

Compound/Derivative	Assay	Result	Reference
Iodobenzofuran 2b	Carrageenan-induced paw edema	Surpassed diclofenac	[3]
Iodobenzofuran 2c	Carrageenan-induced paw edema	Surpassed diclofenac	[3]
Diclofenac (Control)	Carrageenan-induced paw edema	Standard reference	[3]

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure reproducibility.

MTT Assay for Anticancer Activity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell viability and the cytotoxic potential of compounds.[4]

• Cell Seeding: Cancer cells are seeded in 96-well plates at a density of 1 x 10⁴ to 5 x 10⁴ cells/well and incubated for 24 hours.[1]

• Compound Treatment: Cells are treated with various concentrations of the isobenzofuranone derivatives for 48-72 hours.[1]

• MTT Addition: After incubation, MTT solution (0.5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours.[4]

• Formazan Solubilization: The medium is removed, and dimethyl sulfoxide (DMSO) is added to dissolve the formazan crystals.[4]

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.[1]

• Data Analysis: The percentage of cell viability is calculated relative to a vehicle control, and IC50 values are determined by plotting viability against compound concentration.[1]

Broth Microdilution for Antimicrobial Activity (MIC Assay)

The minimum inhibitory concentration (MIC) of an antimicrobial agent is determined using the broth microdilution method.

• Preparation of Serial Dilutions: Twofold serial dilutions of the isobenzofuranone derivatives are prepared in a 96-well microtiter plate containing cation-adjusted Mueller-Hinton Broth (CAMHB).

• Inoculum Preparation: A standardized inoculum of the test microorganism (approximately 5 x 10⁵ CFU/mL) is prepared.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plates are incubated at 35°C ± 2°C for 16-20 hours.[2]

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the organism.[2]

Carrageenan-Induced Paw Edema for Anti-inflammatory Activity

This in vivo model is used to assess the acute anti-inflammatory activity of compounds.[5]

• Animal Model: Male Wistar rats (160 ± 10 g) are typically used.[5]

• Compound Administration: Test compounds are administered orally one hour before the induction of inflammation.[5]

• Induction of Edema: A 1% suspension of carrageenan (0.1 mL) is injected into the subplantar region of the right hind paw.[5]

• Measurement of Edema: Paw volume or thickness is measured at various time points (e.g., 1, 2, 3, and 4 hours) after carrageenan injection using a plethysmometer or calipers.[5][6]

• Data Analysis: The percentage of inhibition of edema is calculated by comparing the paw volume of treated animals with that of a control group.

Mandatory Visualization: Signaling Pathways and Workflows

The following diagrams, created using Graphviz (DOT language), illustrate key signaling pathways and experimental workflows relevant to the bioactivity of isobenzofuranone derivatives.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Evaluation of the Anti-Inflammatory Activity of Iodo Benzofuran Derivatives: In Vivo and In Silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchhub.com [researchhub.com]
• 5. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 6. inotiv.com [inotiv.com]

Quantitative Structure-Activity Relationship (QSAR) of Isobenzofuranones: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The following guide provides a comparative analysis of Quantitative Structure-Activity Relationship (QSAR) models applied to isobenzofuranone derivatives, a class of compounds with diverse biological activities. This document summarizes key quantitative data, details experimental and computational protocols, and visualizes the workflow to aid in the rational design of novel isobenzofuranone-based therapeutic agents.

Comparison of QSAR Models for Perforin Inhibition

A key study in the QSAR analysis of isobenzofuranones investigated a series of 34 aryl-substituted isobenzofuran-1(3H)-ones as inhibitors of lymphocyte pore-forming protein perforin. This study provides a direct comparison between various linear and non-linear QSAR models.

Data Presentation: Statistical Comparison of Models

The predictive accuracy of several QSAR models was evaluated, with the genetic algorithm (GA) utilized for the selection of the most relevant molecular descriptors. The performance of the best linear and non-linear models is summarized below.[1]

Model Type	Specific Model	R² (Training Set)	R² (Test Set)	Adjusted R² (Training Set)	Adjusted R² (Test Set)	F-statistic (Training Set)	F-statistic (Test Set)
Linear	Genetic Algorithm - Principal Component Regression (GA-PCR)	0.883	0.897	0.829	0.849	24.07	34.17
Non-Linear	Genetic Algorithm - Support Vector Machine (GA-SVM)	0.992	0.997	-	-	-	-

Note: Detailed statistics for other compared models (Multiple Linear Regression, Partial Least Squares, Artificial Neural Network, Adaptive Network-Based Fuzzy Inference System) were not available in the reviewed literature.

The non-linear GA-SVM model demonstrated superior predictive accuracy for the inhibitory activity of the isobenzofuranone derivatives against perforin.[1]

Key Molecular Descriptors

Six molecular descriptors were selected by the genetic algorithm to build the predictive models. While the specific descriptors were not detailed in the primary literature, their selection was crucial for interpreting the biological activities of the compounds.[1]

Experimental and Computational Protocols

Experimental Protocol: Perforin Inhibition Assay

The biological activity data (pIC₅₀) for the QSAR study was based on the inhibition of perforin. The experimental protocol for determining perforin inhibition by aryl-substituted isobenzofuran-1(3H)-ones typically involves the following steps:

• Cell Culture: KHYG-1 natural killer effector cells are cultured and maintained.

• Target Cell Preparation: Target cells (e.g., Jurkat T lymphoma cells) are labeled with a releasable marker, such as Chromium-51 (⁵¹Cr).

• Inhibition Assay:

  • The ⁵¹Cr-labeled target cells are incubated with the test isobenzofuranone compounds at various concentrations.

  • Effector cells (KHYG-1) are added to the mixture to induce cell lysis via perforin release.

  • Control wells include target cells with effector cells (maximum lysis) and target cells alone (spontaneous release).

• Quantification of Lysis: The amount of ⁵¹Cr released into the supernatant is measured using a gamma counter.

• Data Analysis: The percentage of specific lysis is calculated, and IC₅₀ values are determined from dose-response curves. These are then converted to pIC₅₀ values (-log(IC₅₀)) for QSAR analysis.

Computational Protocol: QSAR Model Development

The following workflow outlines the computational methodology used to develop the comparative QSAR models.

• Molecular Structure Preparation:

  • The 3D structures of the 34 isobenzofuranone derivatives were drawn using Gauss View 03 software.

  • Energy minimization of the structures was performed using the semi-empirical AM1 method in Gaussian 03 software until the root mean square gradient was 0.01 kcal/mol.

• Descriptor Calculation:

  • A total of 332 physico-chemical descriptors were calculated for each optimized molecule using DRAGON 5.5 software.

• Data Pre-processing:

  • Descriptors with constant or near-constant values were removed.

  • Collinearity was checked, and descriptors with a correlation coefficient above 0.9 were eliminated, retaining the one with the higher correlation to the biological activity.

• Feature Selection:

  • A genetic algorithm (GA) was employed to select the six most relevant molecular descriptors from the remaining set.

• Model Building and Validation:

  • The dataset was randomly divided into a training set (80%) and a test set (20%).

  • Linear Models: Multiple Linear Regression (MLR), Principal Component Regression (PCR), and Partial Least Squares (PLS) models were developed.

  • Non-Linear Models: Artificial Neural Network (ANN), Adaptive Network-Based Fuzzy Inference System (ANFIS), and Support Vector Machine (SVM) models were developed.

  • The predictive accuracy of the models was validated using leave-one-out cross-validation (Q²_LOO), Y-randomization tests, and the external test set.

Visualizations

QSAR Experimental and Computational Workflow

Caption: Workflow of QSAR study on isobenzofuranone inhibitors.

Logical Relationship of QSAR Model Comparison

Caption: Comparison of linear and non-linear QSAR models.

QSAR of Isobenzofuranones in Other Therapeutic Areas

While the most detailed comparative QSAR data found was for perforin inhibition, isobenzofuranone derivatives have been explored for other activities, including anticancer and tyrosinase inhibition. However, published studies in these areas often focus on Structure-Activity Relationships (SAR) or 3D-QSAR (CoMFA, CoMSIA) without providing a direct comparison of multiple 2D-QSAR models with detailed statistical tables and descriptor information. This makes a direct quantitative comparison with the perforin inhibition study challenging. Future research providing such detailed comparative data for other biological targets would be highly valuable for the drug discovery community.

References

• 1. QSAR modelling and molecular docking studies for anti-cancer compounds against melanoma cell line SK-MEL-2 - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of the Cytotoxic Potential of Isobenzofuran-1(3H)-one Derivatives

For Researchers, Scientists, and Drug Development Professionals

The quest for novel anticancer agents with improved efficacy and selectivity remains a cornerstone of oncological research.[1] Within this landscape, heterocyclic compounds have emerged as a promising source of therapeutic candidates.[1] Among them, the isobenzofuran-1(3H)-one, or phthalide, scaffold has garnered significant attention due to the diverse biological activities exhibited by its derivatives, including potent cytotoxic effects against various cancer cell lines.[1][2][3] Phthalides are widely distributed in nature, found in plants and fungi, and have been the subject of numerous pharmacological studies.[3][4][5] This guide provides a comparative evaluation of the cytotoxicity of several C-3 functionalized isobenzofuran-1(3H)-one derivatives, presenting key experimental data and methodologies to aid in the assessment of their therapeutic potential.[1]

Comparative Cytotoxicity Data

The antiproliferative activity of various isobenzofuran-1(3H)-one derivatives has been evaluated against multiple human cancer cell lines. The following tables summarize the 50% inhibitory concentration (IC₅₀) values, a key measure of a compound's cytotoxic potency.

Table 1: IC₅₀ Values of C-3 Functionalized Isobenzofuran-1(3H)-ones against Leukemia Cell Lines [6]

Compound	K562 IC₅₀ (µM)	U937 IC₅₀ (µM)
16	2.79	38.30
17	28.50	26.70
18	1.71	31.00
Etoposide (VP16) *	7.06	1.00

Note: Etoposide (VP16) is a commercially available anticancer drug used as a positive control.[1][6]

Table 2: Cytotoxicity of Isobenzofuranone Derivatives Against Various Cancer Cell Lines [6]

Compound	Cell Line	IC₅₀ (µg/mL)
8	HL-60 (Leukemia)	21.00
SF295 (Glioblastoma)	> 25
MDA-MB435 (Melanoma)	12.17
9	HL-60 (Leukemia)	3.24
SF295 (Glioblastoma)	10.09
MDA-MB435 (Melanoma)	8.70

Structure-Activity Relationship (SAR) Insights

The cytotoxic activity of isobenzofuran-1(3H)-one derivatives is significantly influenced by the nature of the substituents at the C-3 position.[6] Analysis of the available data reveals key trends:

• High Potency against K562: Compounds 16 and 18 demonstrated strong inhibitory activity against the K562 myeloid leukemia cell line, with IC₅₀ values of 2.79 µM and 1.71 µM, respectively.[6] Notably, these activities were superior to the commercial anticancer drug etoposide (IC₅₀ 7.06 µM).[6]

• Moderate Activity in U937: While potent against K562 cells, compounds 16 , 17 , and 18 showed more moderate effects on the U937 lymphoma cell line.[6]

• Impact of C-3 Substituent: The significant cytotoxic effect of compound 9 against HL-60 leukemia cells (IC₅₀ 3.24 µg/mL) compared to the lower activity of compound 8 (IC₅₀ 21.00 µg/mL) highlights the critical role of the C-3 substituent in determining cytotoxic potency.[6]

The mechanism of action for the cytotoxic effects of these compounds is an area of active investigation, with some studies suggesting the induction of apoptosis.[7]

Experimental Protocols

The evaluation of a compound's cytotoxicity is a critical step in drug discovery. The following is a detailed methodology for the MTT assay, a widely used colorimetric assay for assessing cell metabolic activity and, by inference, cell viability.[1][6]

MTT Cytotoxicity Assay

Objective: To determine the concentration of a test compound that inhibits cell growth by 50% (IC₅₀).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is based on the ability of NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow, water-soluble tetrazolium salt MTT into a purple, insoluble formazan. The amount of formazan produced is directly proportional to the number of living cells.[1]

Materials:

• Cancer cell lines (e.g., K562, U937, HL-60)[1]

• Complete cell culture medium (e.g., RPMI-1640 with 10% fetal bovine serum)[1][8]

• Test compounds (isobenzofuran-1(3H)-one derivatives)[1]

• Etoposide (positive control)[1]

• DMSO (vehicle control)[1]

• MTT solution (5 mg/mL in PBS)[1]

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)[1]

• 96-well microtiter plates[1]

• Multichannel pipette[1]

• Microplate reader[1]

Procedure:

• Cell Seeding: Cells are seeded into 96-well plates at a predetermined optimal density and incubated for 24 hours to allow for attachment and recovery.[1]

• Compound Treatment: The test compounds are dissolved in DMSO and then diluted to various concentrations in the cell culture medium. The cells are treated with these concentrations and incubated for a specified period (e.g., 48 hours).[6]

• MTT Addition: After the incubation period, the MTT solution is added to each well. The plates are then incubated for another 3-4 hours to allow for formazan crystal formation.[1]

• Solubilization: The MTT-containing medium is removed, and a solubilization solution is added to each well to dissolve the formazan crystals.[1]

• Absorbance Reading: The absorbance of the solubilized formazan is measured using a microplate reader at a specific wavelength (typically between 500 and 600 nm).

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC₅₀ value is then determined by plotting the cell viability against the compound concentration.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the MTT cytotoxicity assay.

References

• 1. benchchem.com [benchchem.com]
• 2. Phthalides: Distribution in Nature, Chemical Reactivity, Synthesis, and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Recent advances in natural phthalides: Distribution, chemistry, and biological activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis and Antiproliferative Activity of C-3 Functionalized Isobenzofuran-1(3H)-ones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]

Comparative Analysis of Isobenzofuranone Synthesis Methods

A comprehensive analysis of prominent synthetic methodologies for isobenzofuranones, also known as phthalides, is presented for researchers, scientists, and professionals in drug development. This guide offers an objective comparison of various synthesis routes, supported by experimental data, detailed protocols, and visual workflows to facilitate understanding and application.

The synthesis of isobenzofuranones is a pivotal area of research due to their presence as a core scaffold in numerous biologically active compounds and natural products. Various synthetic strategies have been developed, each with distinct advantages concerning substrate scope, efficiency, and reaction conditions. This guide focuses on a comparative analysis of several key methods: Manganese- and Borane-Mediated C-H Activation, Aryl Iodine-Catalyzed Divergent Synthesis, Palladium-Catalyzed Enantioselective C-H Activation, Photochemical Synthesis, Palladium-Catalyzed Suzuki-Type Coupling, Domino Palladium-Catalysis, Cobalt-Catalyzed [2+2+2] Cycloaddition, and Acid/Base-Steered Cascade Cyclization.

Data Presentation

The following tables summarize the quantitative data for each method, enabling a direct comparison of their performance.

Table 1: Manganese- and Borane-Mediated C-H Activation

Catalyst/Reagents	Starting Material	Product	Yield (%)	Time (h)	Temperature (°C)
MnBr(CO)₅, BPh₃, NaOAc	Aromatic Esters and Oxiranes	Isobenzofuranones	Moderate to Good	16	90

Table 2: Aryl Iodine-Catalyzed Divergent Synthesis

Catalyst/Reagents	Starting Material	Product	Yield (%)	Time (h)	Temperature (°C)
Aryl Iodine, mCPBA, (±)-10-CSA	2-Alkenyl Benzoic Acids	Isobenzofuranones	Up to 85%	Not Specified	Room Temperature

Table 3: Palladium-Catalyzed Enantioselective C-H Activation

Catalyst/Reagents	Starting Material	Product	Yield (%)	Enantiomeric Excess (ee, %)	Time (h)	Temperature (°C)
Pd(OAc)₂, Boc-Val-OH or Boc-Ile-OH	Phenylacetic Acids	Chiral Benzofuranones	37-92	89-96	24	70-80

Table 4: Photochemical Synthesis from o-Phthalaldehyde

Reagents	Starting Material	Product	Yield (%)	Time	Temperature (°C)
UV light (>310 nm)	o-Phthalaldehyde	Phthalide	Varies	Not Specified	Not Specified

Table 5: Palladium-Catalyzed Suzuki-Type Coupling for 3-Arylphthalides

Catalyst/Reagents	Starting Material	Product	Yield (%)	Time (h)	Temperature (°C)
Pd(PPh₃)₄, K₂CO₃	3-Bromoisobenzofuran-1(3H)-one, Arylboronic acids	3-Arylphthalides	High	12-24	80

Table 6: Domino Palladium-Catalysis

Catalyst/Reagents	Starting Material	Product	Yield (%)	Time (h)	Temperature (°C)
Pd Catalyst	o-Bromobenzyl alcohols	Isobenzofuran-1(3H)-ones	Moderate to Good	Not Specified	Not Specified

Table 7: Cobalt-Catalyzed [2+2+2] Cycloaddition

Catalyst/Reagents	Starting Material	Product	Yield (%)	Regioselectivity
Cobalt catalyst, Pyridine-2,6-diimine ligand	Alkynes	Substituted Isobenzofuranones	High	Excellent

Table 8: Acid/Base-Steered Cascade Cyclization

Catalyst/Reagents	Starting Material	Product	Yield (%)	Time (h)	Temperature (°C)
Na₂CO₃	2-Acylbenzoic acids, Isatoic anhydrides	Isobenzofuranone derivatives	High	12	110
p-Toluenesulfonic acid	2-Acylbenzoic acids, Isatoic anhydrides	Isoindolobenzoxazinones	Good	12	140

Experimental Protocols

Detailed methodologies for the key synthesis methods are provided below.

Manganese- and Borane-Mediated Synthesis of Isobenzofuranones

This method utilizes a manganese catalyst with a borane co-catalyst for C-H bond activation and subsequent annulation.[1]

• Procedure: To a screw-capped vial, add the aromatic ester (0.5 mmol), MnBr(CO)₅ (10 mol%), triphenylborane (BPh₃, 20 mol%), and sodium acetate (NaOAc, 20 mol%). Add the oxirane (1.0 mmol) and 1,4-dioxane (1.0 mL). Seal the vial and heat the mixture at 90°C for 16 hours. After cooling to room temperature, the reaction mixture is concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to afford the desired isobenzofuranone.[1]

Aryl Iodine-Catalyzed Divergent Synthesis of Isobenzofuranones

This protocol employs an aryl iodine catalyst for the synthesis of isobenzofuranones from 2-alkenyl benzoic acids.[1]

• Procedure: To a solution of the 2-alkenyl benzoic acid (0.2 mmol) in a suitable solvent such as dichloromethane, add the aryl iodine catalyst (e.g., iodoanisole, 20 mol%) and (±)-10-camphorsulfonic acid (CSA, 20 mol%). Add m-chloroperoxybenzoic acid (mCPBA, 2.2 equivalents) portion-wise at room temperature. Stir the reaction mixture at room temperature until the starting material is consumed (monitored by TLC). Upon completion, quench the reaction with a saturated aqueous solution of Na₂S₂O₃. Extract the mixture with dichloromethane, and wash the organic layer with saturated aqueous NaHCO₃ and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography.[1]

Palladium-Catalyzed Enantioselective Synthesis of Chiral Benzofuranones

This method achieves the synthesis of chiral benzofuranones through enantioselective C-H activation.[1]

• Procedure: In a sealed tube, combine the phenylacetic acid derivative (0.1 mmol), Pd(OAc)₂ (5-10 mol%), and the chiral ligand (e.g., Boc-Val-OH or Boc-Ile-OH, 20-30 mol%). Add a suitable oxidant (e.g., PhI(OAc)₂) and a solvent mixture, such as AcOH/Ac₂O. Seal the tube and heat at the specified temperature (e.g., 70-80°C) for 24 hours. After cooling, dilute the mixture with ethyl acetate and wash with water and brine. The organic layer is dried, concentrated, and the residue is purified by chromatography to yield the chiral benzofuranone.[1]

Photochemical Synthesis from o-Phthalaldehyde

This protocol describes the synthesis of phthalide via photochemical cyclization of o-phthalaldehyde.[1]

• Procedure: Dissolve o-phthalaldehyde in a suitable solvent (e.g., acetonitrile or benzene) in a quartz reaction vessel. Irradiate the solution with a UV lamp (e.g., a high-pressure mercury lamp with a Pyrex filter, λ > 310 nm). Monitor the reaction progress by TLC or GC-MS. Upon completion, remove the solvent under reduced pressure. Purify the resulting residue by column chromatography to isolate the phthalide.[1]

Palladium-Catalyzed Suzuki-Type Coupling for 3-Arylphthalides

This protocol details the synthesis of 3-arylphthalides via a Suzuki-type coupling reaction.

• Procedure: To a reaction flask, add 3-bromoisobenzofuran-1(3H)-one (1.0 mmol), the corresponding arylboronic acid (1.2 mmol), potassium carbonate (2.0 mmol), and tetrakis(triphenylphosphine)palladium(0) (0.05 mmol). Add a 4:1 mixture of DME and water (5 mL). Heat the reaction mixture to 80°C and stir until the starting material is consumed, as monitored by Thin Layer Chromatography (TLC). After the reaction is complete, cool the mixture to room temperature and add water (10 mL). Extract the aqueous layer with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate. Remove the solvent under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired 3-arylphthalide.

Acid/Base-Steered Cascade Cyclization for Isobenzofuranones

This method provides a selective synthesis of isobenzofuranone derivatives from 2-acylbenzoic acids and isatoic anhydrides using a base catalyst.[2][3]

• Procedure: A solution of substituted 2-acylbenzoic acid (1.0 mmol), substituted isatoic anhydride (1.20 mmol), and Na₂CO₃ (21.2 mg, 0.20 mmol) in toluene (5.0 mL) is heated at reflux in an oil bath for 12 hours. After cooling to room temperature, the solvent is evaporated in vacuo. The residue is then purified by column chromatography eluted with a mixture of petroleum ether and ethyl acetate (2:1) to give the pure target product.[2]

Visualizing the Synthetic Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflows for the described synthesis methods.

Workflow for Manganese- and Borane-Mediated Synthesis.

Workflow for Aryl Iodine-Catalyzed Synthesis.

Workflow for Palladium-Catalyzed Enantioselective Synthesis.

Workflow for Photochemical Synthesis.

Workflow for Palladium-Catalyzed Suzuki-Type Coupling.

Workflow for Acid/Base-Steered Cascade Cyclization.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. Acid/Base-Steered Cascade Cyclization: An Efficient One-Pot Access to Diverse Isobenzofuranone and Isoindolobenzoxazinone Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Hexahydro-1,3-isobenzofurandione-d8: A Guide for Laboratory Professionals

Key Chemical and Physical Properties

Understanding the properties of a chemical is crucial for its safe handling and disposal. The data presented below is for the non-deuterated analog, Hexahydro-1,3-isobenzofurandione, and should be used as a reference.

Property	Value
Molecular Formula	C₈H₁₀O₃
Molecular Weight	154.16 g/mol
Appearance	White solid with a low melting point
Boiling Point	145 °C at 18 mm Hg
Melting Point	32 °C
Vapor Pressure	0.05 mmHg
Solubility	Miscible with benzene, toluene, acetone, carbon tetrachloride, chloroform, ethanol, and ethyl acetate; slightly soluble in petroleum ether.

Disposal Procedures

The recommended method for the disposal of Hexahydro-1,3-isobenzofurandione-d8 is through a licensed and approved hazardous waste disposal facility. This ensures compliance with all local, state, and federal regulations.

Step-by-Step Disposal Protocol:

• Personal Protective Equipment (PPE): Before handling the chemical waste, ensure you are wearing appropriate PPE, including:

  • Chemical-resistant gloves (e.g., nitrile)

  • Safety goggles or a face shield

  • A lab coat

• Waste Segregation:

  • Collect waste Hexahydro-1,3-isobenzofurandione-d8 in a designated and properly labeled hazardous waste container.

  • Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) department.

• Containerization:

  • Use a container that is compatible with the chemical. The original container is often a suitable choice.

  • Ensure the container is in good condition, free from leaks or cracks, and has a secure, tightly fitting lid.

  • Leave adequate headspace in the container to allow for expansion.

• Labeling:

  • Clearly label the waste container with the full chemical name: "Waste Hexahydro-1,3-isobenzofurandione-d8".

  • Include any relevant hazard warnings (e.g., "Irritant," "Moisture Sensitive").

  • Indicate the date of accumulation.

• Storage:

  • Store the sealed waste container in a designated satellite accumulation area.

  • The storage area should be a well-ventilated, cool, and dry location, away from incompatible materials such as strong oxidizing agents, acids, and bases.

• Arranging for Disposal:

  • Contact your institution's EHS department to schedule a pickup for the hazardous waste.

  • Follow all internal procedures for waste manifest and pickup.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of Hexahydro-1,3-isobenzofurandione-d8.

Caption: Disposal workflow for Hexahydro-1,3-isobenzofurandione-d8.

Disclaimer: The information provided in this guide is intended for trained laboratory personnel. Always consult your institution's specific safety and disposal protocols and the Safety Data Sheet (SDS) for any chemical before handling. The data for physical and chemical properties is based on the non-deuterated analog and should be used as a guideline.

Safeguarding Your Research: Essential Personal Protective Equipment and Handling Protocols for Hexahydro-1,3-isobenzofurandione-d8

For immediate reference, this guide provides critical safety and logistical information for handling Hexahydro-1,3-isobenzofurandione-d8, a deuterated acid anhydride. Adherence to these protocols is essential for ensuring laboratory safety and procedural accuracy.

Hexahydro-1,3-isobenzofurandione, also known as Hexahydrophthalic anhydride, and its derivatives are recognized as potent skin and respiratory sensitizers that can cause severe eye irritation.[1][2] The deuterated form, Hexahydro-1,3-isobenzofurandione-d8, is expected to exhibit similar hazardous properties. Therefore, stringent safety measures must be implemented to minimize exposure risks.

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is mandatory when handling this compound. This includes comprehensive protection for the eyes, face, hands, and body, as well as respiratory protection to prevent inhalation of dust or vapors.

Protection Type	Specific PPE	Material/Standard	Rationale
Eye and Face Protection	Chemical safety goggles and a face shield	Goggles: ANSI Z87.1 certified, splash-proof. Face Shield: Full-face coverage.	Protects against splashes of the chemical which can cause serious eye damage.[3][4] A face shield offers an additional layer of protection for the entire face.[5]
Hand Protection	Nitrile or butyl rubber gloves	Nitrile gloves are resistant to a variety of chemicals and provide good dexterity.[4][6][7]	Prevents skin contact, which can lead to allergic reactions and skin irritation.[3][8] Contaminated gloves should be disposed of properly after use.
Body Protection	Laboratory coat or chemical-resistant apron	Standard lab coat. For larger quantities, a Tyvek or rubber apron is recommended.[9]	Protects clothing and underlying skin from accidental spills and contamination.[10]
Respiratory Protection	NIOSH-approved respirator	N95 mask for low-fume environments. For potential aerosols or dust, a full-face respirator with acid gas cartridges is recommended.[4]	The compound may cause allergy or asthma symptoms if inhaled.[1][3] Work should be conducted in a chemical fume hood.[9]

Experimental Workflow and Safety Protocols

The following diagram outlines the essential steps for safely handling Hexahydro-1,3-isobenzofurandione-d8, from initial preparation to final disposal.

Safe handling workflow diagram.

Operational and Disposal Plans

Handling Procedures:

• Engineering Controls : Always handle Hexahydro-1,3-isobenzofurandione-d8 in a certified chemical fume hood to minimize inhalation exposure.[9] Ensure safety showers and eyewash stations are readily accessible.[3]

• Decontamination : All glassware and surfaces should be decontaminated after use. Wipe down surfaces with an appropriate solvent (e.g., isopropanol) followed by soap and water.

• Spill Response : In case of a small spill, absorb the material with an inert absorbent such as sand or vermiculite.[3] For larger spills, evacuate the area and follow institutional emergency procedures.

Disposal Plan:

• Waste Segregation : All waste materials contaminated with Hexahydro-1,3-isobenzofurandione-d8, including gloves, absorbent materials, and empty containers, must be collected in a designated, labeled hazardous waste container.

• Chemical Inactivation : For residual amounts, hydrolysis can be achieved by carefully adding the material to a stirred solution of sodium hydroxide. However, this should only be performed by trained personnel.

• Final Disposal : Deuterated compounds and other chemical waste must be disposed of through a licensed hazardous waste disposal service in accordance with local, state, and federal regulations.[11] Do not dispose of down the drain or in regular trash.

References

• 1. industrialchemicals.gov.au [industrialchemicals.gov.au]
• 2. Hexahydrophthalic anhydride, all isomers - Hazardous Agents | Haz-Map [haz-map.com]
• 3. fishersci.com [fishersci.com]
• 4. leelinework.com [leelinework.com]
• 5. hsa.ie [hsa.ie]
• 6. trc-corp.com [trc-corp.com]
• 7. quicktest.co.uk [quicktest.co.uk]
• 8. fishersci.com [fishersci.com]
• 9. quora.com [quora.com]
• 10. files.dep.state.pa.us [files.dep.state.pa.us]
• 11. sharedlab.bme.wisc.edu [sharedlab.bme.wisc.edu]